Isoproturon

• CAS: 34123-59-6

Core Science & Biosynthesis

An In-depth Technical Guide to the Physicochemical Properties of Isoproturon

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical properties of Isoproturon, a widely studied phenylurea herbicide. The information presented herein is intended to support research, development, and risk assessment activities by providing key data and standardized experimental methodologies.

Chemical Identity

Identifier	Value	Reference
Chemical Name	3-(4-isopropylphenyl)-1,1-dimethylurea	[1][2]
CAS Number	34123-59-6	[1][2][3][4][5]
Molecular Formula	C₁₂H₁₈N₂O	[1][2][3][5]
Molecular Weight	206.28 g/mol	[1][2][3][5]
Chemical Structure
[1][6]

Physicochemical Properties

The following tables summarize the key physicochemical properties of Isoproturon. Where a range of values is available, it is provided to reflect experimental variability.

Table 2.1: General Physicochemical Properties

Property	Value	Temperature (°C)	Reference
Melting Point	155 - 158 °C	N/A	[7][8]
Boiling Point	353.2 °C (at 760 mmHg)	N/A	[9]
Vapor Pressure	2.47 x 10⁻⁸ mmHg	25	[9]
pKa	15.06 ± 0.70 (Predicted)	N/A

Table 2.2: Solubility Data

Solvent	Solubility	Temperature (°C)	Reference
Water	65 - 70.2 mg/L	20 - 22	[7]
Methanol	75 g/L	20	[7]
Dichloromethane	63 g/L	20	[7]
Acetone	38 g/L	20	[7]
Benzene	5 g/L	20	[7]
Xylene	4 g/L	20	[7]
n-Hexane	0.2 g/L	20	[7]

Table 2.3: Partition and Adsorption Coefficients

Coefficient	Value	Reference
Octanol-Water Partition Coefficient (log Kow)	2.87	[8]

Experimental Protocols

The following sections detail the standardized methodologies for determining the key physicochemical properties of a substance like Isoproturon, based on the Organisation for Economic Co-operation and Development (OECD) Guidelines for the Testing of Chemicals.[10][11][12]

Melting Point/Melting Range (OECD Guideline 102)

This method determines the temperature at which a substance transitions from a solid to a liquid state.[13][14][15][16]

• Apparatus: Capillary tube apparatus (liquid bath or metal block), Kofler hot bar, melt microscope, or differential scanning calorimetry (DSC)/differential thermal analysis (DTA) instrument.

• Procedure (Capillary Method):

  • A small, representative sample of the substance is finely powdered and packed into a capillary tube to a height of approximately 3 mm.

  • The capillary tube is placed in the heating block of the melting point apparatus.

  • The temperature is raised at a controlled rate (e.g., 1-2 °C/min) near the expected melting point.

  • The temperatures at which the substance begins to melt and at which it is completely molten are recorded as the melting range.

• Data Analysis: The melting point is reported as a range of temperatures from the initial to the final melting point. For a pure substance, this range is typically narrow.

Boiling Point (OECD Guideline 103)

This guideline describes methods for determining the temperature at which the vapor pressure of a liquid equals the atmospheric pressure.[9][17][18][19][20]

• Apparatus: Ebulliometer, dynamic vapor pressure apparatus, distillation apparatus, or DSC/DTA instrument.

• Procedure (Dynamic Method):

  • The substance is placed in a suitable vessel equipped with a temperature sensor and a pressure sensor.

  • The pressure in the system is reduced and then allowed to stabilize.

  • The substance is heated, and the temperature at which boiling is observed at the stabilized pressure is recorded.

  • This procedure is repeated at several different pressures.

• Data Analysis: The boiling point at standard atmospheric pressure (101.325 kPa) is determined by interpolation from the vapor pressure-temperature curve.

Water Solubility (OECD Guideline 105)

This method determines the saturation concentration of a substance in water at a given temperature.[21][22][23][24][25]

• Apparatus: Shaking flask or column elution apparatus, constant temperature bath, analytical instrument for quantification (e.g., HPLC, GC, UV-Vis spectrophotometer).

• Procedure (Flask Method for solubilities > 10⁻² g/L):

  • An excess amount of the test substance is added to a flask containing purified water.

  • The flask is agitated in a constant temperature bath for a sufficient period to reach equilibrium (typically 24-48 hours).

  • The solution is then centrifuged or filtered to remove undissolved particles.

  • The concentration of the substance in the clear aqueous phase is determined using a suitable analytical method.

• Procedure (Column Elution Method for solubilities < 10⁻² g/L):

  • A solid support material is coated with the test substance and packed into a column.

  • Water is passed through the column at a slow, constant flow rate.

  • The concentration of the substance in the eluate is monitored over time until a plateau is reached, indicating saturation.

  • The concentration at the plateau is taken as the water solubility.

• Data Analysis: The water solubility is reported as the mass of the substance per volume of water (e.g., mg/L) at the specified temperature.

Vapor Pressure (OECD Guideline 104)

This guideline outlines methods for determining the pressure exerted by the vapor of a substance in thermodynamic equilibrium with its condensed phases.[26][27][28][29]

• Apparatus: Dynamic method (as for boiling point), static method, isoteniscope, effusion method (Knudsen cell or vapor pressure balance), or gas saturation method.

• Procedure (Gas Saturation Method):

  • A stream of an inert gas is passed at a known flow rate through or over the surface of the test substance, which is maintained at a constant temperature.

  • The gas becomes saturated with the vapor of the substance.

  • The amount of substance transported by the gas is determined by trapping it and measuring its mass or by analyzing the gas stream directly.

• Data Analysis: The vapor pressure is calculated from the mass of the substance transported, the volume of gas passed, and the molecular weight of the substance, using the ideal gas law.

Partition Coefficient (n-octanol/water) (OECD Guideline 107 & 117)

This parameter (Kow or Pow) represents the ratio of the concentration of a chemical in octanol (B41247) to its concentration in water at equilibrium, indicating its hydrophobicity.[30][31][32][33][34]

• Apparatus (Shake Flask Method - OECD 107):

  • A known amount of the test substance is dissolved in a mixture of n-octanol and water in a separatory funnel.

  • The mixture is shaken until equilibrium is reached.

  • The octanol and water phases are separated.

  • The concentration of the substance in each phase is determined by a suitable analytical method.

• Apparatus (HPLC Method - OECD 117):

  • A high-performance liquid chromatograph with a reverse-phase column (e.g., C18) is used.

  • A series of reference compounds with known log Kow values are injected to create a calibration curve of retention time versus log Kow.

  • The test substance is injected under the same conditions, and its retention time is measured.

• Data Analysis:

  • Shake Flask: The partition coefficient (Kow) is calculated as the ratio of the concentration in the octanol phase to the concentration in the aqueous phase. The result is typically expressed as its base-10 logarithm (log Kow).

  • HPLC: The log Kow of the test substance is determined by interpolation from the calibration curve.

Dissociation Constant in Water (pKa) (OECD Guideline 112)

The pKa is a measure of the strength of an acid in solution.[35]

• Apparatus: pH meter, titration equipment, UV/Vis spectrophotometer, or conductometer.

• Procedure (Titration Method):

  • A known concentration of the substance is dissolved in water.

  • The solution is titrated with a standard solution of a strong acid or base.

  • The pH of the solution is monitored throughout the titration.

• Data Analysis: The pKa is determined from the titration curve, typically as the pH at which half of the substance is in its ionized form.

Logical Relationships of Physicochemical Properties

The physicochemical properties of a compound are interconnected and influence its environmental fate and biological activity. The following diagram illustrates some of these key relationships for Isoproturon.

Caption: Logical relationships between Isoproturon's physicochemical properties.

References

• 1. Isoproturon [webbook.nist.gov]
• 2. Isoproturon | C12H18N2O | CID 36679 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. scbt.com [scbt.com]
• 4. Isoproturon - Wikipedia [en.wikipedia.org]
• 5. Isoproturon | CAS 34123-59-6 | LGC Standards [lgcstandards.com]
• 6. researchgate.net [researchgate.net]
• 7. Isoproturon (Ref: HOE 16410) [sitem.herts.ac.uk]
• 8. isoproturon [stenutz.eu]
• 9. lcslaboratory.com [lcslaboratory.com]
• 10. OECD Guidelines for the Testing of Chemicals - Wikipedia [en.wikipedia.org]
• 11. oecd.org [oecd.org]
• 12. OECD Guidelines for the Testing of Chemicals: Physical-chemical properties | ENvironmental inFOrmation [enfo.hu]
• 13. oecd.org [oecd.org]
• 14. laboratuar.com [laboratuar.com]
• 15. OECD n°102: Melting point/Melting interval - Analytice [analytice.com]
• 16. oecd.org [oecd.org]
• 17. OECD Guidelines for the Testing of Chemicals, Section 1 Test No. 103 ... - OECD - Google 圖書 [books.google.com.tw]
• 18. oecd.org [oecd.org]
• 19. laboratuar.com [laboratuar.com]
• 20. oecd.org [oecd.org]
• 21. OECD Guidelines for the Testing of Chemicals, Section 1 Test No. 105: Water ... - OECD - Google ブックス [books.google.co.jp]
• 22. oecd.org [oecd.org]
• 23. oecd.org [oecd.org]
• 24. OECD 105 - Water Solubility - Situ Biosciences [situbiosciences.com]
• 25. filab.fr [filab.fr]
• 26. oecd.org [oecd.org]
• 27. OECD Guidelines for the Testing of Chemicals, Section 1 Test No. 104: Vapour ... - OECD - Google ブックス [books.google.co.jp]
• 28. OECD test n°104: Vapour pressure - Analytice [analytice.com]
• 29. oecd.org [oecd.org]
• 30. Partition coefficient octanol/water | Pesticide Registration Toolkit | Food and Agriculture Organization of the United Nations [fao.org]
• 31. oecd.org [oecd.org]
• 32. oecd.org [oecd.org]
• 33. oecd.org [oecd.org]
• 34. APPENDIX B: MEASUREMENT OF PARTITIONING (KOW) - ECETOC [ecetoc.org]
• 35. oecd.org [oecd.org]

An In-depth Technical Guide to Isoproturon Degradation Pathways in Soil and Water

Executive Summary: Isoproturon (IPU) is a phenylurea herbicide whose fate in the environment is governed by a combination of biotic and abiotic degradation processes. In soil, microbial activity is the primary driver of degradation, proceeding mainly through sequential N-demethylation of the urea (B33335) side-chain, followed by hydrolysis to 4-isopropylaniline, and hydroxylation of the isopropyl group. In aqueous environments, isoproturon is more persistent, with photodegradation and slow hydrolysis contributing to its transformation alongside microbial action. This guide provides a detailed overview of these degradation pathways, summarizes key quantitative data, outlines common experimental protocols for studying its environmental fate, and presents visual diagrams of the core processes.

Introduction to Isoproturon

Isoproturon (3-(4-isopropylphenyl)-1,1-dimethylurea) is a selective, systemic herbicide historically used for the pre- and post-emergence control of annual grasses and broad-leaved weeds in cereal crops[1][2]. Due to its mobility in soil and detection in surface and groundwater, understanding its environmental degradation is critical for assessing its ecological impact[1][2][3]. Degradation in soil and water can occur through both biological and non-biological mechanisms, leading to a variety of intermediate metabolites before potential mineralization to CO2[3][4].

Core Degradation Mechanisms

The environmental dissipation of isoproturon is dictated by two main categories of processes: biotic and abiotic degradation.

Biotic Degradation (Biodegradation)

Microbial activity is the predominant force behind isoproturon degradation in agricultural soils[3]. Bacteria and fungi utilize the herbicide as a source of carbon and nitrogen. Several bacterial strains, including species of Sphingomonas, Arthrobacter, Acinetobacter, and Pseudomonas, have been identified as capable IPU degraders[5][6]. The primary mechanism involves enzymatic attacks on the molecule, specifically N-demethylation and hydrolysis of the urea side chain[3][7]. In some cases, repeated application of the herbicide can lead to microbial adaptation, resulting in enhanced degradation rates in the field[3]. Lignin-degrading enzymes (lignin peroxidase and manganese peroxidase) produced by white-rot fungi have also been shown to degrade isoproturon[7][8].

Abiotic Degradation

Abiotic processes, while secondary to microbial action in soil, play a more significant role in water.

• Photodegradation: In aqueous systems and on soil surfaces, isoproturon can undergo photochemical degradation. This process can generate metabolites such as 3-(4-isopropylphenyl)-1-methylurea (MDIPU), 3-(4-isopropylphenyl)urea (DDIPU), and other compounds like 4,4'-diisopropylazobenzene and 4,4'-diisopropylazoxybenzene[1]. The photocatalytic degradation of isoproturon can be enhanced in the presence of catalysts like titanium dioxide (TiO2) under solar radiation, leading to multiple hydroxylated by-products[9][10].

• Hydrolysis: Isoproturon is generally stable against hydrolysis at neutral pH but can be cleaved by strong bases upon heating[8][11]. In water, it is quite persistent and hydrolyzes slowly[1].

Degradation Pathways in Soil

In soil, degradation is primarily a biological process driven by microorganisms. The pathways can be broadly categorized into two main routes that often occur concurrently.

Primary Pathway: N-Demethylation and Hydrolysis

This is the most commonly cited pathway for microbial degradation of isoproturon and other phenylurea herbicides[3]. It involves a stepwise removal of the methyl groups from the terminal nitrogen atom, followed by the cleavage of the urea bridge.

• First N-demethylation: Isoproturon is converted to 3-(4-isopropylphenyl)-1-methylurea (Monodemethyl-isoproturon, MDIPU) . This initial step is often considered rate-limiting in the complete mineralization of the parent compound[12].

• Second N-demethylation: MDIPU is further demethylated to 3-(4-isopropylphenyl)-urea (Didemethyl-isoproturon, DDIPU) .

• Hydrolysis: The urea side-chain of DDIPU (or directly from IPU in an alternative pathway) is hydrolyzed to form 4-isopropylaniline (4-IA) [3][7]. This aniline (B41778) metabolite may be more toxic than the parent isoproturon and can become irreversibly bound to soil organic matter[3][7].

• Mineralization: 4-IA is eventually metabolized further, leading to ring cleavage and the ultimate formation of carbon dioxide and biomass[3].

Secondary Pathway: Isopropyl Group Hydroxylation

Another significant pathway involves the oxidation of the isopropyl side chain attached to the phenyl ring. This can happen at different stages of the degradation cascade.

• Hydroxylation of the parent molecule can lead to metabolites such as N-(4-(2-hydroxy-1-methylethyl)phenyl)-N′,N′-dimethylurea (1-OH-IPU) and N-(4-(1-hydroxy-1-methylethyl)phenyl)-N′,N′-dimethylurea (2-OH-IPU)[3][13].

• Hydroxylated versions of the demethylated intermediates, such as 2-hydroxy-monodesmethyl-isoproturon, have also been identified[13].

Key Microorganisms Involved

A variety of soil microorganisms have been shown to degrade isoproturon. Sphingomonas species are frequently identified as key players capable of mineralizing the herbicide[3][5]. A mixed culture of bacterial strains, including Sphingomonas sp. ISP1, Arthrobacter sp. ISP2, Acinetobacter baumannii 4IA, and Pseudomonas sp. ISP3, has been shown to completely degrade isoproturon in laboratory settings[5][6][14].

Degradation Pathways in Water

Isoproturon is relatively persistent in water, with a half-life that can extend for weeks or months[1][2]. Degradation occurs through a combination of microbial action, photodegradation, and slow hydrolysis.

• Microbial Degradation: Similar to soil, aquatic microorganisms can degrade isoproturon, producing demethylated and hydroxylated metabolites. Algae such as Chlorella kesslerei and cyanobacteria like Anabaena inaequalis have been shown to metabolize isoproturon, producing the same primary metabolites seen in soil (MDIPU, DDIPU, 4-IA, and hydroxylated variants)[15].

• Photodegradation: Exposure to sunlight is a key abiotic degradation route in surface waters[1]. This process primarily involves oxidation by photogenerated hydroxyl radicals, leading to hydroxylation at various positions on the molecule as well as the formation of unique photometabolites like 4,4'-diisopropylazobenzene[1][9].

• Hydrolysis: The chemical hydrolysis of isoproturon in water is very slow, with reported half-lives of over a thousand days at neutral pH, making it an insignificant pathway under typical environmental conditions[7].

Visualizing the Degradation Pathways

The following diagrams illustrate the primary microbial degradation pathway of isoproturon and a typical experimental workflow for its study.

References

• 1. cdn.who.int [cdn.who.int]
• 2. Isoproturon - Coastal Wiki [coastalwiki.org]
• 3. academic.oup.com [academic.oup.com]
• 4. Isoproturon Degradation Pathway [eawag-bbd.ethz.ch]
• 5. cdnsciencepub.com [cdnsciencepub.com]
• 6. Degradation of isoproturon in vitro by a mix of bacterial strains isolated from arable soil - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. ccsenet.org [ccsenet.org]
• 8. Isoproturon - Wikipedia [en.wikipedia.org]
• 9. Photocatalytic degradation of the herbicide isoproturon: characterisation of by-products by liquid chromatography with electrospray ionisation tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Photocatalytic degradation of isoproturon herbicide over TiO2/Al-MCM-41 composite systems using solar light - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Isoproturon | C12H18N2O | CID 36679 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 12. Biodegradation of the phenylurea herbicide isoproturon and its metabolites in agricultural soils - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. tandfonline.com [tandfonline.com]
• 14. utoronto.scholaris.ca [utoronto.scholaris.ca]
• 15. researchgate.net [researchgate.net]

Isoproturon Metabolism in Mammals and Plants: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isoproturon, a phenylurea herbicide, has been extensively used for the control of annual grasses and broad-leaved weeds in cereal crops. Understanding its metabolic fate in both mammalian and plant systems is crucial for assessing its environmental impact, toxicological risk, and the mechanisms of crop selectivity and weed resistance. This technical guide provides a comprehensive overview of the core metabolic pathways of isoproturon, supported by quantitative data, detailed experimental protocols, and visual diagrams to facilitate a deeper understanding for researchers, scientists, and drug development professionals.

Isoproturon Metabolism in Mammals

In mammals, isoproturon is rapidly absorbed, metabolized, and excreted, with no significant accumulation in tissues.[1] The primary site of metabolism is the liver, where the compound undergoes Phase I biotransformation reactions, primarily N-demethylation and oxidation of the isopropyl group.[1][2]

The main metabolic pathways in mammals include:

• N-demethylation: The stepwise removal of the two methyl groups from the urea (B33335) side chain, leading to the formation of monodesmethyl-isoproturon (MDIPU) and didesmethyl-isoproturon (DDIPU).[2][3]

• Oxidation of the Isopropyl Group: Hydroxylation of the isopropyl side chain is another key metabolic route.[1]

• Excretion: The resulting metabolites are more polar than the parent compound and are readily excreted, primarily in the urine.[1][2] The parent isoproturon molecule is typically not found in the urine.[2]

Quantitative Data: Isoproturon Distribution in Goats

Tissue/Excreta	Time After Administration	Percentage of Administered Dose Recovered
Feces	4 days	57.02%
5 days	57.63%
6 days	56.20%
7 days	57.98%
Urine	4 days	5.04%
5 days	9.35%
6 days	10.41%
7 days	9.59%
Tissues (Total)	4 days	8.00%
5 days	2.54%
6 days	1.55%
Blood	15 min	Concentration detected
24 hours	Concentration persisted

Data sourced from Juliet S, et al. (1998).[4]

Isoproturon Metabolism in Plants

The metabolism of isoproturon in plants is a key determinant of its selectivity as a herbicide and the development of resistance in weeds. Similar to mammals, the primary metabolic pathways involve N-demethylation and hydroxylation, followed by conjugation (Phase II metabolism).

The key metabolic pathways in plants are:

• N-demethylation: The sequential removal of methyl groups from the urea side chain to form monodesmethyl-isoproturon (MDIPU) and didesmethyl-isoproturon (DDIPU).[3]

• Hydroxylation: Oxidation of the isopropyl side chain or the aromatic ring, primarily mediated by cytochrome P450 monooxygenases (CYPs).[5] Specific CYPs, such as CYP76B1 in Jerusalem artichoke and CYP90D5 and CYP76C6 in rice, have been identified to play a crucial role in this detoxification step.

• Conjugation: The hydroxylated and N-demethylated metabolites can be further conjugated with endogenous molecules like glucose or glutathione (B108866) to form more water-soluble and non-phytotoxic compounds, which are then sequestered in the vacuole or cell wall.

• Role of Plant Hormones: Plant signaling molecules such as jasmonic acid (JA) and salicylic (B10762653) acid (SA) have been shown to enhance the degradation and detoxification of isoproturon in plants like wheat and Arabidopsis.[6][7] They are believed to upregulate the expression of genes involved in detoxification pathways.

Quantitative Data: Isoproturon Residues in Wheat

The following table summarizes the residue levels of isoproturon in wheat at harvest.

Sample Matrix	Application Rate ( kg/ha )	Residue Level at Harvest (µg/g)
Soil	1.0	Not Detected
Wheat Grain	1.0	Not Detected
Wheat Straw	1.0	Not Detected
Soil (another study)	2.0	0.006
Wheat Grain (another study)	2.0	0.041
Wheat Straw (another study)	2.0	0.022

Data sourced from Sachan, H.K., et al. and Asha Arora, et al. (2013).[1][2][8]

Experimental Protocols

In Vitro Metabolism of Isoproturon using Rat Liver Microsomes

This protocol provides a general framework for assessing the metabolic stability of isoproturon in vitro.

Materials:

• Rat liver microsomes (commercially available or prepared in-house)

• Isoproturon stock solution (in a suitable solvent like DMSO or methanol)

• NADPH regenerating system (e.g., NADP+, glucose-6-phosphate, glucose-6-phosphate dehydrogenase)

• Phosphate (B84403) buffer (e.g., 100 mM, pH 7.4)

• Incubator or water bath at 37°C

• Quenching solution (e.g., ice-cold acetonitrile (B52724) or methanol)

• LC-MS/MS system for analysis

Procedure:

• Preparation of Incubation Mixture: In a microcentrifuge tube, prepare the incubation mixture containing phosphate buffer, rat liver microsomes (e.g., 0.5 mg/mL protein concentration), and the NADPH regenerating system.

• Pre-incubation: Pre-incubate the mixture at 37°C for a short period (e.g., 5 minutes) to allow the system to equilibrate.

• Initiation of Reaction: Initiate the metabolic reaction by adding the isoproturon stock solution to achieve the desired final concentration (e.g., 1 µM).

• Incubation: Incubate the reaction mixture at 37°C with gentle shaking.

• Time-point Sampling: At various time points (e.g., 0, 5, 15, 30, 60 minutes), withdraw an aliquot of the reaction mixture.

• Quenching: Immediately quench the reaction by adding the aliquot to a tube containing an equal volume of ice-cold quenching solution to precipitate the proteins and stop the enzymatic reaction.

• Sample Preparation for Analysis: Centrifuge the quenched samples to pellet the precipitated proteins. Collect the supernatant for LC-MS/MS analysis.

• LC-MS/MS Analysis: Analyze the supernatant to quantify the remaining isoproturon and identify and quantify its metabolites. A reverse-phase C18 column is typically used for separation, and a mass spectrometer is used for detection and quantification.

• Data Analysis: Determine the rate of disappearance of isoproturon and the formation of its metabolites over time. This data can be used to calculate metabolic stability parameters such as half-life (t½) and intrinsic clearance (CLint).

Extraction and Analysis of Isoproturon and its Metabolites from Plant Tissues (e.g., Wheat)

This protocol outlines a general procedure for the extraction and analysis of isoproturon and its metabolites from plant samples.

Materials:

• Plant tissue (e.g., leaves, roots)

• Liquid nitrogen

• Mortar and pestle or a mechanical homogenizer

• Extraction solvent (e.g., methanol (B129727), acetonitrile, or a mixture with water)

• Solid-Phase Extraction (SPE) cartridges (e.g., C18) for cleanup

• LC-MS/MS system for analysis

Procedure:

• Sample Collection and Homogenization: Harvest fresh plant tissue and immediately freeze it in liquid nitrogen to quench metabolic activity. Grind the frozen tissue to a fine powder using a pre-chilled mortar and pestle or a mechanical homogenizer.

• Extraction: Transfer a known weight of the powdered plant tissue to a centrifuge tube. Add a specific volume of the extraction solvent. Vortex or sonicate the mixture for a defined period to ensure efficient extraction of the analytes.

• Centrifugation: Centrifuge the mixture to pellet the solid plant debris.

• Supernatant Collection: Carefully collect the supernatant containing the extracted compounds.

• Cleanup (Optional but Recommended): To remove interfering matrix components, pass the supernatant through an SPE cartridge.

  • Condition the SPE cartridge with methanol followed by water.

  • Load the sample extract onto the cartridge.

  • Wash the cartridge with a weak solvent (e.g., water or a low percentage of methanol in water) to remove polar interferences.

  • Elute the analytes of interest with a stronger solvent (e.g., methanol or acetonitrile).

• Solvent Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen. Reconstitute the residue in a small, known volume of a solvent compatible with the LC-MS/MS mobile phase.

• LC-MS/MS Analysis: Inject the reconstituted sample into the LC-MS/MS system for the separation, identification, and quantification of isoproturon and its metabolites.

• Data Analysis: Process the chromatographic and mass spectrometric data to identify and quantify the parent compound and its various metabolites.

Visualizations

Mammalian Metabolic Pathway of Isoproturon```dot

Caption: Key metabolic detoxification pathways of isoproturon in plants.

Experimental Workflow for Isoproturon Metabolism Study

Caption: General workflow for studying isoproturon metabolism.

Jasmonic Acid and Salicylic Acid Signaling in Isoproturon Detoxification

Caption: Role of JA and SA signaling in isoproturon detoxification in plants.

Conclusion

The metabolism of isoproturon in mammals and plants proceeds through similar initial pathways of N-demethylation and hydroxylation. However, the subsequent conjugation and sequestration steps in plants are critical for its selective herbicidal action and the development of resistance. This guide provides a foundational understanding of these processes, supported by available quantitative data and detailed experimental methodologies. The provided diagrams offer a visual representation of the complex metabolic and signaling networks involved. Further research is warranted to obtain more comprehensive quantitative data on individual metabolites in various biological matrices and to fully elucidate the regulatory mechanisms underlying isoproturon metabolism, particularly in response to environmental cues and the development of herbicide resistance.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. isws.org.in [isws.org.in]
• 3. graphviz.org [graphviz.org]
• 4. Determination of the herbicide isoproturon in cereal grains and pasta by LC with LC/MS confirmation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. medium.com [medium.com]
• 6. researchgate.net [researchgate.net]
• 7. biostars.org [biostars.org]
• 8. lib3.dss.go.th [lib3.dss.go.th]

A Technical Guide to the Solubility and Stability of Isoproturon for Research Applications

Introduction

Isoproturon, chemically known as 3-(4-isopropylphenyl)-1,1-dimethylurea, is a selective, systemic phenylurea herbicide.[1] It has been widely utilized in agriculture to control annual grasses and broad-leaved weeds, particularly in cereal crops.[1] For researchers, scientists, and professionals in drug development and environmental science, a thorough understanding of Isoproturon's physicochemical properties is critical. Its solubility dictates its behavior in various matrices, bioavailability, and formulation possibilities, while its stability under different environmental conditions—such as pH, light, and temperature—determines its persistence, degradation pathways, and potential for environmental contamination.

This technical guide provides a comprehensive overview of the solubility and stability of Isoproturon, presenting quantitative data, detailed experimental protocols for its assessment, and visual representations of its degradation pathways and experimental workflows.

Solubility Profile of Isoproturon

The solubility of a compound is a fundamental property influencing its absorption, distribution, and environmental fate. Isoproturon is characterized by low aqueous solubility and higher solubility in several organic solvents.

Aqueous Solubility

Isoproturon is slightly soluble in water. Its reported solubility at 22°C is 65 mg/L.[2][3][4] Another source reports a similar value of 70.2 mg/L.[1] This limited water solubility has significant implications for its mobility in soil and aquatic systems.

Organic Solvent Solubility

Isoproturon exhibits significantly higher solubility in various organic solvents compared to water. This is crucial for its extraction from environmental samples, the preparation of stock solutions for experimental use, and formulation development. The solubility in several common organic solvents at 20°C is detailed in the summary table below.[2][3][4]

Data Summary: Isoproturon Solubility

The following table summarizes the quantitative solubility data for Isoproturon in water and various organic solvents.

Solvent	Temperature (°C)	Solubility	Reference(s)
Water	22	65 mg/L	[2][3][4]
Water	Not Specified	70.2 mg/L	[1]
Methanol	20	75 g/L	[2][3][4]
Dichloromethane	20	63 g/L	[2][3][4]
Acetone	20	38 g/L	[2][3][4]
Benzene	20	5 g/L	[2][3][4]
Xylene	20	4 g/L	[2][3][4]
n-Hexane	20	4 g/L	[2]
n-Hexane	20	0.2 g/L	[3][4]

Stability Profile of Isoproturon

The stability of Isoproturon is influenced by several factors, including pH, light exposure, and temperature. Understanding these factors is essential for predicting its environmental persistence and for defining appropriate storage conditions for analytical standards and formulated products.

Hydrolytic Stability

Isoproturon is generally stable to hydrolysis in acidic and neutral conditions but degrades more rapidly under alkaline conditions, especially with heating.[2][5] There is, however, conflicting data regarding its half-life in water. One set of data indicates extreme persistence, with half-lives of 1,210 days at pH 5, 1,560 days at pH 7, and 540 days at pH 9.[2][6] In contrast, other reports suggest a much shorter half-life of 15 to 30 days at neutral pH.[2][7] This discrepancy highlights the need for careful consideration of experimental conditions when assessing hydrolytic stability. Cleavage of the molecule can be induced by strong acids or alkalis.[3][4]

Photolytic Stability

Isoproturon is susceptible to photodegradation when exposed to both artificial UV light and natural sunlight in aqueous solutions.[8][9] The degradation process involves N-demethylation, N-oxidation, ring hydroxylation, and dimerization.[8][9] While some research suggests it is relatively photostable to direct sunlight (wavelengths >290 nm), its degradation is readily observed under environmental conditions, likely due to both direct and indirect photolytic processes.[10][11]

Stability in Soil

In soil, the degradation of Isoproturon is primarily driven by microbial activity.[12] Its half-life under field conditions is approximately 40 days in temperate climates and can be as short as 15 days in tropical climates.[2][7]

Data Summary: Isoproturon Stability (Half-Life)

The following table summarizes the reported half-life (t½) of Isoproturon under various conditions.

Condition	Matrix	Half-Life (t½)	Reference(s)
Hydrolysis (pH 5)	Water	1,210 days	[2]
Hydrolysis (pH 7)	Water	1,560 days	[2][6]
Hydrolysis (pH 7)	Water	15 - 30 days	[2][7]
Hydrolysis (pH 9)	Water	540 days	[2]
Photolysis (Artificial UV Light)	Aqueous Solution	5 hours	[8][9]
Photolysis (Sunlight)	Aqueous Solution	1 day	[8][9]
Degradation (Temperate Climate)	Soil	~40 days	[2][7]
Degradation (Tropical Climate)	Soil	~15 days	[7]

Degradation Pathways

The degradation of Isoproturon in the environment proceeds through several key transformation processes. The primary pathways involve the modification of the urea (B33335) side chain and the isopropylphenyl ring.

• N-Demethylation: The sequential removal of the two methyl groups on the terminal nitrogen atom leads to the formation of monodemethyl-isoproturon (MDIPU) and subsequently didemethyl-isoproturon (DDIPU).[2]

• Hydroxylation: Hydroxyl radicals can attack the isopropyl group or the aromatic ring, leading to various hydroxylated metabolites.[12][13]

• Hydrolysis: The urea bridge can be hydrolyzed, breaking the molecule into 4-isopropylaniline (B126951) (4-IA) and other derivatives.[2]

These degradation pathways are critical as the resulting metabolites may have different toxicity and mobility profiles compared to the parent compound.

Primary Degradation Pathways of Isoproturon

Experimental Protocols

Accurate determination of solubility and stability requires robust and standardized experimental protocols. The following sections outline methodologies based on established guidelines and published literature.

Protocol for Solubility Determination

This protocol describes a general method for determining the solubility of Isoproturon in a given solvent.

• Preparation: Add an excess amount of Isoproturon (e.g., 100 mg) to a known volume (e.g., 10 mL) of the chosen solvent in a glass vial with a screw cap.

• Equilibration: Vigorously mix the suspension using a vortex mixer for 2 minutes. Place the vial in a shaker or rotator in a temperature-controlled environment (e.g., 20°C ± 1°C) for 24 hours to ensure equilibrium is reached.[8]

• Phase Separation: After equilibration, allow the suspension to settle. Centrifuge the vial at a high speed (e.g., 5000 x g) for 15 minutes to pellet the undissolved solid.

• Sampling: Carefully withdraw an aliquot of the clear supernatant. To remove any remaining micro-particulates, filter the aliquot through a 0.22 µm syringe filter (ensure the filter material is compatible with the solvent).

• Analysis: Dilute the filtered supernatant with an appropriate mobile phase and quantify the concentration of Isoproturon using a validated analytical method, such as High-Performance Liquid Chromatography with UV detection (HPLC-UV).[8][14]

• Calculation: The determined concentration represents the solubility of Isoproturon in that solvent at the specified temperature.

Protocol for Hydrolytic Stability Assessment

This protocol is based on the principles of OECD Guideline 111 for testing the hydrolysis of chemicals as a function of pH.

• Buffer Preparation: Prepare sterile aqueous buffer solutions at pH 4 (e.g., acetate (B1210297) buffer), pH 7 (e.g., phosphate (B84403) buffer), and pH 9 (e.g., borate (B1201080) buffer).

• Sample Preparation: Prepare solutions of Isoproturon in each buffer at a concentration well below its aqueous solubility limit (e.g., 10 µg/mL). Use amber glass vials to prevent photodegradation.

• Incubation: Incubate the vials in the dark in a temperature-controlled chamber at a constant temperature (e.g., 25°C).[15] Prepare triplicate samples for each pH and time point.

• Time-Point Sampling: At predetermined intervals (e.g., 0, 1, 3, 7, 14, 30, and 60 days), remove a set of triplicate vials for each pH.

• Analysis: Analyze the samples immediately to determine the remaining concentration of Isoproturon using a suitable analytical method like HPLC.

• Data Analysis: Plot the natural logarithm of the concentration versus time. If the plot is linear, the degradation follows first-order kinetics.[16] Calculate the degradation rate constant (k) from the slope of the line and determine the half-life using the formula: t½ = ln(2) / k.

Protocol for Photolytic Stability Assessment

This protocol outlines a method to assess the degradation of Isoproturon under light exposure.

• Solution Preparation: Prepare an aqueous solution of Isoproturon (e.g., in purified water or a pH 7 buffer) at a known concentration.

• Irradiation: Place the solution in a photoreactor equipped with a suitable light source (e.g., a high-pressure mercury lamp for UV or a xenon lamp simulating sunlight).[8] Use a water jacket or cooling system to maintain a constant temperature (e.g., 25°C).[8]

• Control Sample: Prepare an identical sample and keep it in the dark at the same temperature to serve as a control for non-photolytic degradation.

• Time-Point Sampling: At specified time intervals (e.g., 0, 1, 2, 4, 8, 24 hours), withdraw aliquots from the irradiated and control samples.

• Sample Analysis: Analyze the samples by HPLC or LC-MS to determine the remaining concentration of Isoproturon and to identify the formation of major degradation products.[8][13]

• Data Analysis: Calculate the rate of photodegradation by comparing the concentration in the irradiated samples to the control samples over time to determine the photolytic half-life.[8]

General Workflow for Isoproturon Stability Testing

Analytical Methodologies

The determination of Isoproturon in various matrices is predominantly accomplished using chromatographic techniques.

• High-Performance Liquid Chromatography (HPLC): This is the most common method for quantifying Isoproturon. Reversed-phase HPLC coupled with an ultraviolet (UV) detector (typically set at ~240 nm) provides reliable and sensitive results.[3][7][14]

• Gas Chromatography (GC): GC can also be used, often coupled with a mass spectrometry (MS) detector (GC-MS). This may require a derivatization step to improve the volatility and thermal stability of Isoproturon.[17][18]

• Liquid Chromatography-Mass Spectrometry (LC-MS): This powerful technique is invaluable for stability studies, as it not only quantifies the parent compound but also allows for the identification and structural elucidation of unknown degradation products.[13]

• Sample Preparation: For complex matrices like soil or water, an extraction step is necessary prior to analysis. The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a widely adopted and effective approach for extracting pesticide residues.[17]

Conclusion

Isoproturon is a herbicide with low water solubility but good solubility in several organic solvents. Its environmental persistence is governed by its stability, which is highly dependent on ambient conditions. While it is relatively stable to hydrolysis, particularly in neutral to acidic water, it is susceptible to degradation by sunlight and, most significantly, by microbial action in soil. A comprehensive understanding of these solubility and stability characteristics, determined through robust experimental and analytical methods, is fundamental for professionals engaged in environmental risk assessment, agricultural science, and the development of new chemical entities. The conflicting data on its hydrolytic half-life underscores the importance of conducting context-specific stability studies.

References

• 1. Isoproturon - Coastal Wiki [coastalwiki.org]
• 2. ccsenet.org [ccsenet.org]
• 3. Isoproturon CAS#: 34123-59-6 [m.chemicalbook.com]
• 4. Isoproturon | 34123-59-6 [chemicalbook.com]
• 5. Isoproturon | C12H18N2O | CID 36679 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Isoproturon (Ref: HOE 16410) [sitem.herts.ac.uk]
• 7. cdn.who.int [cdn.who.int]
• 8. tandfonline.com [tandfonline.com]
• 9. tandfonline.com [tandfonline.com]
• 10. isws.org.in [isws.org.in]
• 11. Investigation of the photochemistry of urea herbicides (chlorotoluron and isoproturon) and quantum yields using polychromatic irradiation | Environmental Toxicology and Chemistry | Oxford Academic [academic.oup.com]
• 12. academic.oup.com [academic.oup.com]
• 13. Photocatalytic degradation of the herbicide isoproturon: characterisation of by-products by liquid chromatography with electrospray ionisation tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. agilent.com [agilent.com]
• 15. ars.usda.gov [ars.usda.gov]
• 16. researchgate.net [researchgate.net]
• 17. Determination of Isoproturon in Environmental Samples using the QuEChERS Extraction‐Spectrofluorimetric Method | Environmental Toxicology and Chemistry | Oxford Academic [academic.oup.com]
• 18. Determination of isoproturon residues in grain crops, soil and water by gas-liquid chromatography method | Kislushko | Plant Protection [plants.belal.by]

Isoproturon's Mode of Action as a Photosystem II Inhibitor: A Technical Guide

Abstract: Isoproturon, a member of the substituted phenylurea class of herbicides, is a potent and selective inhibitor of photosynthesis.[1][2] Its primary mode of action is the disruption of the photosynthetic electron transport chain at Photosystem II (PSII).[1][3] This technical guide provides an in-depth examination of the molecular mechanisms underpinning isoproturon's inhibitory effects, the resultant biochemical and physiological consequences, and the standard experimental protocols used to characterize its action.

The Molecular Target: Photosystem II and the D1 Protein

Photosystem II is a multi-subunit protein complex embedded in the thylakoid membranes of chloroplasts, responsible for light-driven water oxidation and the reduction of plastoquinone (B1678516).[4][5] A key component of the PSII reaction center is the D1 protein, a highly conserved 32 kDa protein encoded by the psbA chloroplast gene.[6][7] The D1 protein, along with the D2 protein, forms the binding niche for the secondary quinone acceptor, QB.

Under normal conditions, light energy excites the PSII reaction center (P680), leading to the transfer of an electron to the primary quinone acceptor, QA. The electron is then transferred to the secondary quinone acceptor, QB. After accepting two electrons and two protons, the fully reduced plastoquinol (PQH2) detaches from the D1 protein and moves to the cytochrome b6f complex, continuing the electron transport chain.[4][8] This process is fundamental for generating the proton gradient that drives ATP synthesis and for producing the reducing power (NADPH) required for carbon fixation.[8][9]

Figure 1: Normal photosynthetic electron flow at the Photosystem II reaction center.

Core Mechanism: Competitive Inhibition at the QB-Binding Site

Isoproturon functions as a classic PSII inhibitor by directly competing with plastoquinone for its binding site on the D1 protein.[6][8] The herbicide possesses a high affinity for the QB-binding niche, effectively displacing the native plastoquinone molecule.[4][10] By occupying this site, isoproturon physically obstructs the transfer of electrons from the primary quinone acceptor (QA) to QB.[11][12]

This blockage halts the linear electron transport chain, preventing the re-oxidation of QA-.[8][13] Consequently, the production of both ATP and NADPH ceases, starving the plant of the energy and reducing power necessary for CO2 fixation and other metabolic processes.[1][9] The D1 protein is the primary binding site for isoproturon in aquatic plants, highlighting its central role in the herbicide's mode of action.[14]

Figure 2: Isoproturon binding to the D1 protein, blocking electron transport from QA.

Biochemical and Physiological Consequences

The inhibition of electron transport initiates a cascade of damaging downstream effects:

• Generation of Reactive Oxygen Species (ROS): With the electron transport chain blocked at QA, the high-energy state of the reaction center (P680*) cannot be effectively quenched. This leads to the formation of triplet chlorophyll (B73375), which reacts with molecular oxygen (O2) to produce highly damaging singlet oxygen (1O2).[15][16] This and other reactive oxygen species cause lipid peroxidation, membrane damage, pigment degradation, and ultimately, cell death.[16][17]

• Increased Chlorophyll Fluorescence: The accumulation of reduced QA- prevents the photochemical quenching of absorbed light energy. This excess energy is dissipated as fluorescence, leading to a rapid and characteristic increase in the chlorophyll fluorescence signal.[13] This phenomenon is a sensitive indicator of PSII inhibition and forms the basis of widely used diagnostic techniques.[18][19]

• Visible Symptoms: The biochemical disruption manifests as visible symptoms in susceptible plants. These typically begin with chlorosis (yellowing) at the leaf tips and margins, progressing to widespread wilting and necrosis (tissue death) within 5-7 days of application.[1][20]

Quantitative Analysis of Isoproturon Inhibition

The efficacy of isoproturon and other PSII inhibitors can be quantified using several key parameters. These values are crucial for comparative studies, resistance monitoring, and the development of new herbicidal compounds.

Parameter	Description	Typical Value for Isoproturon	Reference
Kd	Dissociation Constant	The concentration of the herbicide at which half of the binding sites on the D1 protein are occupied. A lower Kd indicates higher binding affinity.	1.2 x 10-7 M (for the IPU/D1 protein complex in Elodea densa)
IC50 / EC50	Half Maximal Inhibitory/Effective Concentration	The concentration of herbicide required to inhibit a given biological process (e.g., photosynthetic activity, growth) by 50%.	10 µg/L (EC50 for the diatom Phaeodactylum tricornutum)
Fv/Fm	Maximum Quantum Yield of PSII	A chlorophyll fluorescence parameter representing the maximum efficiency of PSII photochemistry. A decrease in Fv/Fm indicates stress or damage to PSII.	Significant reduction observed in susceptible plants post-application.

Key Experimental Protocols

5.1. Protocol: Chlorophyll a Fluorescence Measurement (OJIP Transient Analysis)

This non-invasive technique provides detailed information on the status of the photosynthetic apparatus and is highly effective for detecting the action of PSII-inhibiting herbicides.[13][21]

• Plant Material and Treatment: Grow susceptible plants under controlled conditions. Apply isoproturon at the desired concentration. Include an untreated control group.

• Dark Adaptation: Before measurement, fully developed leaves must be dark-adapted for a minimum of 30 minutes using specialized leaf clips. This ensures all PSII reaction centers are open (QA is fully oxidized).[13]

• Measurement: Use a portable fluorometer (e.g., a Handy-PEA, Hansatech Instruments). Place the sensor over the leaf clip and apply a single, saturating pulse of light (e.g., >3000 µmol m-2 s-1) for 1-2 seconds.

• Data Acquisition: The instrument records the polyphasic chlorophyll fluorescence rise, known as the OJIP transient. The key points are:

  • O (Fo): Minimal fluorescence (all reaction centers open).

  • J (Fj): Intermediate level, reflects the accumulation of QA-.

  • I (Fi): Intermediate level.

  • P (Fm): Maximal fluorescence (all reaction centers closed).

• Parameter Calculation and Interpretation: From the OJIP transient, several parameters are calculated.[13] For PSII inhibitors like isoproturon, a rapid rise in fluorescence, particularly a sharp increase in the relative variable fluorescence at the J-step (Fvj), is characteristic.[21][22] A significant decrease in the maximum quantum yield of PSII (Fv/Fm = (Fm - Fo)/Fm) indicates photosynthetic damage.[23][24]

Figure 3: A generalized experimental workflow for assessing herbicide effects using chlorophyll fluorescence.

5.2. Protocol: Measurement of Photosynthetic Oxygen Evolution

This method directly quantifies photosynthetic activity by measuring the rate of oxygen production from isolated thylakoid membranes.

• Thylakoid Isolation: Homogenize fresh leaf tissue (e.g., spinach) in an ice-cold isolation buffer. Filter and centrifuge the homogenate at low speed to remove debris, then centrifuge the supernatant at a higher speed to pellet the thylakoids. Resuspend the thylakoid pellet in a suitable assay buffer.

• Oxygen Measurement: Use a Clark-type oxygen electrode in a temperature-controlled chamber. Add a known amount of the thylakoid suspension to the chamber containing the assay buffer and an artificial electron acceptor (e.g., DCBQ - 2,6-dichloro-p-benzoquinone).

• Inhibition Assay: Record the baseline rate of oxygen evolution under saturating light. Add a known concentration of isoproturon (typically dissolved in a solvent like ethanol) to the chamber and record the inhibited rate of oxygen evolution.

• Data Analysis: Calculate the percent inhibition of oxygen evolution relative to the control (no herbicide). By testing a range of isoproturon concentrations, an IC50 value can be determined.

Mechanisms of Resistance

Resistance to isoproturon in weed biotypes, such as Phalaris minor, can evolve through two primary mechanisms:

• Target-Site Resistance: Point mutations in the psbA gene can alter the amino acid sequence of the D1 protein.[6] These alterations can reduce the binding affinity of isoproturon to the QB-niche, rendering the herbicide less effective while often maintaining the binding of the native plastoquinone.[6][7]

• Non-Target-Site Resistance (Metabolic Resistance): Some resistant biotypes exhibit enhanced metabolic degradation of isoproturon.[25] This is often mediated by an increased activity of cytochrome P450 monooxygenase enzymes, which detoxify the herbicide before it can reach its target site in the chloroplast.[25][26]

References

• 1. Isoproturon 50% WP: A Potent Solution for Weed Control in Cereal Crops [smagrichem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Isoproturon | C12H18N2O | CID 36679 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Binding Properties of Photosynthetic Herbicides with the QB Site of the D1 Protein in Plant Photosystem II: A Combined Functional and Molecular Docking Study - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Mechanism of isoproturon resistance in Phalaris minor: in silico design, synthesis and testing of some novel herbicides for regaining sensitivity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Inhibitors of Photosystem II | Herbicides That Act Through Photosynthesis - passel [passel2.unl.edu]
• 9. wssa.net [wssa.net]
• 10. Structural Basis of Cyanobacterial Photosystem II Inhibition by the Herbicide Terbutryn - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. ableweb.org [ableweb.org]
• 13. Early Identification of Herbicide Modes of Action by the Use of Chlorophyll Fluorescence Measurements - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Herbicide isoproturon-specific binding in the freshwater macrophyte Elodea densa--a single-cell fluorescence study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. guidechem.com [guidechem.com]
• 16. circabc.europa.eu [circabc.europa.eu]
• 17. researchgate.net [researchgate.net]
• 18. researchgate.net [researchgate.net]
• 19. mdpi.com [mdpi.com]
• 20. ccsenet.org [ccsenet.org]
• 21. plantproduction.scu.ac.ir [plantproduction.scu.ac.ir]
• 22. cropj.com [cropj.com]
• 23. Chlorophyll Fluorescence - a Tool for Quick Identification of Accase and ALS Inhibitor Herbicides Performance - Advances in Weed Science [awsjournal.org]
• 24. Chlorophyll fluorescence response to herbicide stress in Alopecurus myosuroides | Julius-Kühn-Archiv [ojs.openagrar.de]
• 25. Role of Management Practices on Control of Isoproturon-Resistant Littleseed Canarygrass (Phalaris minor) in India | Weed Technology | Cambridge Core [cambridge.org]
• 26. mdpi.com [mdpi.com]

A Technical Guide to the Bioaccumulation Potential of Isoproturon in Aquatic Ecosystems

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Isoproturon (IPU), a widely applied phenylurea herbicide, has become a significant environmental contaminant in aquatic ecosystems due to agricultural runoff.[1] Its persistence and potential for bioaccumulation pose a considerable risk to non-target aquatic life.[1] This technical guide provides a comprehensive overview of the bioaccumulation potential of Isoproturon in various aquatic organisms. It synthesizes quantitative data on bioconcentration, details the experimental protocols used for its assessment, and illustrates the key biological pathways affected. The primary mechanism of action for Isoproturon is the inhibition of photosynthesis, making aquatic plants and algae particularly susceptible.[2] While bioaccumulation is significant in photosynthetic organisms, it appears to be moderate to low in invertebrates and fish. This document is intended to serve as a critical resource for researchers and scientists investigating the environmental fate and toxicological impact of Isoproturon.

Physicochemical Properties of Isoproturon

The environmental behavior of Isoproturon, including its tendency to bioaccumulate, is governed by its physicochemical properties. A low octanol-water partition coefficient (log Kow) and high water solubility suggest a lower potential for bioaccumulation in fatty tissues of organisms like fish. However, its specific mode of action leads to high concentration in photosynthetic organisms.

Table 1: Physicochemical Properties of Isoproturon

Property	Value	Reference
Molecular Formula	C₁₂H₁₈N₂O	[3]
Molar Mass	206.28 g/mol	[3]
Water Solubility	65 mg/L (at 22 °C)	[3]
log Kow	2.5 - 2.87	[2][3]
Vapor Pressure	9.1 x 10⁻³ mPa (at 25 °C)	[3]
Half-life in Water	~30 days	[4]

Quantitative Bioaccumulation Data

The bioaccumulation of Isoproturon varies significantly across different trophic levels and species within aquatic ecosystems. Photosynthetic organisms exhibit a much higher capacity for bioconcentration compared to fauna.

Table 2: Bioaccumulation and Bioconcentration Factors (BCF) of Isoproturon in Aquatic Organisms

Organism Type	Species	Bioconcentration Factor (BCF)	Key Findings	Reference
Aquatic Plants	Various	100 - 1,200	High variability observed; specific binding to photosynthetic proteins is a likely cause for high BCF values.	[5]
Green Algae	Chlamydomonas reinhardtii	Not specified, but readily accumulates IPU	Imbalance between accumulation and weak degradation leads to cellular damage.	[6]
Freshwater Worm	Tubifex tubifex	Not specified, but accumulation confirmed	The parent compound accumulated, but metabolites were not detected within the organism.	[7]
Mollusks	Corbicula fluminea	No significant bioconcentration	Mollusks do not appear to accumulate Isoproturon.	[3][5]
General Aquatic Organisms	-	~40 (Estimated)	An early estimate suggesting moderate potential for bioconcentration.	[3]
Fish	-	<10 (Estimated)	The BCF in fish is considered very low.	[2]

Mechanisms of Action and Biological Effects

Primary Mechanism: Inhibition of Photosynthesis

Isoproturon's herbicidal activity stems from its role as a potent inhibitor of Photosystem II (PSII) in plants and algae.[2] It binds to the D1 protein within the PSII complex, blocking the electron transport chain.[8][9] This disruption not only halts photosynthesis but also leads to the production of reactive oxygen species (ROS), causing significant oxidative stress and cellular damage.[2]

Caption: Isoproturon's inhibitory effect on the Photosystem II electron transport chain.

Toxicological Effects in Aquatic Fauna

In non-photosynthetic organisms, Isoproturon exposure induces a range of toxicological effects, primarily mediated by oxidative stress.[1][6] Studies in fish and aquatic invertebrates have documented DNA damage, neurotoxicity, and damage to vital organs.[1]

• Oxidative Stress: Exposure leads to an increase in ROS, triggering a defensive response characterized by the upregulation of antioxidant enzymes such as catalase (CAT), glutathione-S-transferase (GST), and glutathione-reductase (GR).[7]

• Organ Damage: In fish, elevated levels of alanine (B10760859) aminotransferase and aspartate aminotransferase indicate liver damage, while increased creatinine (B1669602) and urea (B33335) levels suggest renal toxicity.[1]

• Metabolic Disruption: Isoproturon can impair crucial energy-producing pathways, including glycolysis and mitochondrial processes, affecting growth, immunity, and reproduction.[1]

References

• 1. entomologyjournals.com [entomologyjournals.com]
• 2. circabc.europa.eu [circabc.europa.eu]
• 3. Isoproturon | C12H18N2O | CID 36679 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. cdn.who.int [cdn.who.int]
• 5. Fate and bioaccumulation of isoproturon in outdoor aquatic microcosms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Phytotoxicity, bioaccumulation and degradation of isoproturon in green algae - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Effects of the herbicide isoproturon on metallothioneins, growth, and antioxidative defenses in the aquatic worm Tubifex tubifex (Oligochaeta, Tubificidae) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Herbicide isoproturon-specific binding in the freshwater macrophyte Elodea densa--a single-cell fluorescence study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Molecular Structure and Chemical Formula of Isoproturon

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isoproturon is a selective, systemic herbicide belonging to the phenylurea class. It has been widely utilized in agriculture to control annual grasses and broad-leaved weeds in various cereal crops. Its mode of action involves the inhibition of photosynthesis at photosystem II.[1][2] This technical guide provides a comprehensive overview of the molecular structure, chemical formula, and physicochemical properties of Isoproturon. It also details experimental protocols for its synthesis and analysis, and visualizes key pathways and workflows to facilitate a deeper understanding for research, scientific, and drug development applications.

Molecular Structure and Chemical Information

Isoproturon is chemically known as 3-(4-isopropylphenyl)-1,1-dimethylurea. Its structure consists of a dimethylurea group linked to a 4-isopropylphenyl (p-cumenyl) group.

Chemical Formula: C₁₂H₁₈N₂O

Molecular Weight: 206.28 g/mol

CAS Registry Number: 34123-59-6

IUPAC Name: 1,1-dimethyl-3-(4-propan-2-ylphenyl)urea

Physicochemical Properties

A summary of the key physicochemical properties of Isoproturon is presented in the table below for easy reference and comparison.

Property	Value	Reference
Physical State	Colorless crystals	--INVALID-LINK--
Melting Point	158 °C	PubChem CID 36679
Boiling Point	353 °C	Wikipedia
Water Solubility	65 mg/L (at 22 °C)	--INVALID-LINK--
Solubility in Organic Solvents (at 20 °C)	Methanol: 75 g/L, Dichloromethane: 63 g/L, Acetone: 38 g/L, Benzene: 5 g/L, Xylene: 4 g/L, n-Hexane: 0.2 g/L	ChemicalBook
Vapor Pressure	3.3 μPa (at 20 °C)	Wikipedia
log Kow (Octanol-Water Partition Coefficient)	2.87	PubChem CID 36679

Spectroscopic Data

Technique	Data Highlights
¹H NMR	While a definitive, experimentally validated spectrum with full peak assignments is not readily available in the public domain, predicted spectra can be generated based on the molecular structure. Key expected signals would include those for the isopropyl methyl protons (doublet), the isopropyl methine proton (septet), the aromatic protons (two doublets), and the dimethylamino protons (singlet).
¹³C NMR	Spectral data is available and shows characteristic peaks for the aromatic carbons, the urea (B33335) carbonyl carbon, the isopropyl carbons, and the N-methyl carbons.
Infrared (IR) Spectroscopy	The IR spectrum (KBr pellet) shows characteristic absorption bands at approximately 3330 cm⁻¹ (N-H stretching), 2960 cm⁻¹ (C-H stretching), 1650 cm⁻¹ (C=O stretching of the urea), and 823 cm⁻¹ (para-disubstituted benzene).
Mass Spectrometry (MS)	Electron ionization mass spectrometry typically shows a molecular ion peak [M]⁺ at m/z 206. Key fragment ions are observed at m/z 165 and 72, corresponding to losses of fragments from the urea side chain.

Experimental Protocols

Synthesis of Isoproturon (Non-Phosgene Route)

This protocol describes a safer, non-phosgene route for the synthesis of Isoproturon, adapted from patent literature. This method proceeds in two main steps: the formation of an intermediate, N-(4-isopropylphenyl)urea, followed by its reaction with dimethylamine (B145610).

Step 1: Synthesis of N-(4-isopropylphenyl)urea

• To a reaction vessel, add 27 g (0.2 mol) of 4-isopropylaniline, 18 g (0.3 mol) of urea, and 150 mL of water.

• Separately, prepare a solution of 25 mL of concentrated hydrochloric acid in 150 mL of water. Add this acidic solution to the reaction mixture.

• Heat the mixture to reflux (95-110 °C) and maintain for 2 hours.

• Cool the reaction mixture to room temperature to allow for crystallization of the product.

• Collect the crystals by filtration, wash with water, and dry to yield N-(4-isopropylphenyl)urea.

Step 2: Synthesis of Isoproturon

• In a suitable reaction vessel, combine 35.7 g (0.2 mol) of the N-(4-isopropylphenyl)urea prepared in Step 1 with 300 mL of xylene.

• Add 60 mL of a 33% aqueous solution of dimethylamine (approximately 0.4 mol).

• Heat the mixture to 100-130 °C and maintain the reaction for 3 hours.

• After the reaction is complete, cool the mixture to induce crystallization of Isoproturon.

• Filter the crude product, wash successively with a small amount of xylene and then water.

• Dry the resulting white crystals to obtain Isoproturon.

Analytical Method: QuEChERS Extraction for Pesticide Residue Analysis

The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a widely used sample preparation technique for the analysis of pesticide residues in various matrices.

• Sample Homogenization: Homogenize a representative sample (e.g., 10-15 g of fruit, vegetable, or soil) to a uniform consistency. For dry samples, add a measured amount of water to hydrate.

• Extraction:

  • Place the homogenized sample into a 50 mL centrifuge tube.

  • Add 10-15 mL of acetonitrile (B52724) to the tube.

  • If required, add an internal standard.

  • Add the appropriate QuEChERS extraction salts (commonly magnesium sulfate (B86663) and sodium acetate (B1210297) or citrate).

  • Shake vigorously for 1 minute to ensure thorough mixing and extraction of the analytes into the acetonitrile layer.

• Centrifugation: Centrifuge the tube at a sufficient speed (e.g., 4000 rpm for 5 minutes) to achieve phase separation. The upper layer will be the acetonitrile extract containing the pesticides.

• Dispersive Solid-Phase Extraction (dSPE) Cleanup:

  • Transfer a portion of the supernatant (acetonitrile extract) to a 2 mL or 15 mL dSPE tube. These tubes contain a sorbent mixture (e.g., primary secondary amine (PSA) to remove organic acids and sugars, C18 to remove nonpolar interferences, and graphitized carbon black (GCB) to remove pigments and sterols) and magnesium sulfate to remove residual water.

  • Vortex the dSPE tube for 1 minute.

• Final Centrifugation and Analysis:

  • Centrifuge the dSPE tube to pellet the sorbent material.

  • The resulting supernatant is the cleaned-up sample extract, which can then be analyzed by techniques such as HPLC-MS/MS.

Analytical Method: High-Performance Liquid Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS)

This is a general method for the quantitative analysis of Isoproturon in environmental samples.

• Chromatographic Column: A C18 reverse-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm particle size) is commonly used.

• Mobile Phase: A gradient elution is typically employed using:

  • Mobile Phase A: Water with 0.1% formic acid

  • Mobile Phase B: Acetonitrile or Methanol with 0.1% formic acid

• Gradient Program: A typical gradient might start with a high percentage of Mobile Phase A, ramping up to a high percentage of Mobile Phase B to elute Isoproturon, followed by a re-equilibration step.

• Flow Rate: A flow rate of 0.2-0.4 mL/min is common.

• Injection Volume: 5-20 µL.

• Mass Spectrometry Detection:

  • Ionization Mode: Electrospray Ionization (ESI) in positive mode is typically used.

  • Multiple Reaction Monitoring (MRM): For quantitative analysis, specific precursor-to-product ion transitions for Isoproturon are monitored. A common transition is m/z 207 → 165.

Signaling Pathways and Workflows

Mode of Action: Inhibition of Photosystem II

Isoproturon acts by inhibiting the electron transport chain in photosystem II (PSII) within the chloroplasts of plants.[1] It binds to the D1 protein of the PSII reaction center, at the binding site of plastoquinone (B1678516) (PQ). This blockage prevents the transfer of electrons from the primary quinone acceptor (Qₐ) to the secondary quinone acceptor (Qₑ), thereby halting the photosynthetic process and leading to the death of the plant.

Caption: Inhibition of electron transport in Photosystem II by Isoproturon.

Metabolic Pathway of Isoproturon in Soil

Isoproturon undergoes degradation in the soil, primarily through microbial action. The main metabolic pathway involves a series of N-demethylation steps followed by hydrolysis of the urea linkage.

Caption: Primary metabolic degradation pathway of Isoproturon.

Experimental Workflow: QuEChERS Sample Preparation

The following diagram illustrates the logical flow of the QuEChERS experimental protocol for the preparation of samples for pesticide analysis.

Caption: Workflow for the QuEChERS sample preparation method.

References

• 1. Inhibitors of Photosystem II | Herbicides That Act Through Photosynthesis - passel [passel2.unl.edu]
• 2. Interactions of herbicides with photosynthetic electron transport [agris.fao.org]

Protocols & Analytical Methods

Application Note: Quantification of Isoproturon using a Validated HPLC-UV Method

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note details a robust and validated High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) method for the quantitative analysis of Isoproturon. The described protocol is suitable for the accurate determination of Isoproturon in various sample matrices, providing a reliable tool for researchers in environmental science, agriculture, and drug development. The method demonstrates excellent linearity, precision, and accuracy, with a straightforward sample preparation procedure. All quantitative data is presented in clear, summary tables, and a detailed experimental workflow is provided.

Introduction

Isoproturon is a phenylurea herbicide widely used for the control of annual grasses and broad-leaf weeds in cereal crops.[1][2] Its potential for environmental contamination of soil and water necessitates sensitive and accurate analytical methods for monitoring its presence and concentration.[1] High-Performance Liquid Chromatography (HPLC) coupled with a UV detector is a common and accessible technique for the quantification of Isoproturon due to its specificity, reliability, and cost-effectiveness. This document provides a detailed protocol for the determination of Isoproturon using a reversed-phase HPLC-UV system.

Experimental Protocol

Materials and Reagents

• Isoproturon analytical standard (purity ≥99%)

• HPLC grade acetonitrile (B52724) (ACN)

• HPLC grade methanol (B129727) (MeOH)

• Deionized water (18.2 MΩ·cm)

• Sulfuric acid (H₂SO₄) or Ammonium Formate (AmFm) for mobile phase modification

• Syringe filters (0.45 µm)

Instrumentation

• HPLC system equipped with a quaternary or binary pump, autosampler, column oven, and UV/Vis or Diode Array Detector (DAD).

• Reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Analytical balance

• Volumetric flasks and pipettes

• Sonicator

Preparation of Standard Solutions

Stock Standard Solution (1000 µg/mL): Accurately weigh 10 mg of Isoproturon analytical standard and dissolve it in 10 mL of methanol in a volumetric flask. Sonicate for 5 minutes to ensure complete dissolution.

Working Standard Solutions: Prepare a series of working standard solutions by serial dilution of the stock solution with the mobile phase to achieve concentrations ranging from 0.5 µg/mL to 50 µg/mL. These solutions are used to construct the calibration curve.

Sample Preparation

The sample preparation method will vary depending on the matrix. A general solid-phase extraction (SPE) cleanup is recommended for complex matrices to remove interfering components. For aqueous samples, a direct injection after filtration may be possible if the sample is clean. An online sample enrichment technique can be employed for trace-level analysis in water.[3]

Water Samples (with online enrichment):

• Filter the water sample through a 0.45 µm filter.

• Utilize an online SPE system with a suitable trapping column for pre-concentration before injection onto the analytical column.[3]

Soil/Solid Samples (General Extraction):

• Weigh 10 g of the homogenized sample into a centrifuge tube.

• Add a suitable extraction solvent (e.g., acetonitrile or methanol-water mixture).

• Vortex and sonicate for 15-20 minutes.

• Centrifuge the sample to separate the solid and liquid phases.

• Collect the supernatant and filter it through a 0.45 µm syringe filter before HPLC analysis.

Chromatographic Conditions

The following table summarizes a validated set of chromatographic conditions for the analysis of Isoproturon.

Parameter	Condition
Column	Primesep 100, 4.6 x 150 mm, 5 µm[2]
Mobile Phase	Isocratic: 45% Acetonitrile, 55% Water with 0.1% H₂SO₄[2]
Flow Rate	1.0 mL/min[2]
Injection Volume	10 µL
Column Temperature	40 °C[3]
UV Detection	240 nm[3] or 250 nm[2]
Run Time	Approximately 12 minutes[3]

Note: A gradient elution using Acetonitrile and Ammonium Formate buffer can also be employed for separating Isoproturon from its impurities.[4]

Experimental Workflow

Caption: Experimental workflow for Isoproturon quantification by HPLC-UV.

Results and Data Presentation

The HPLC-UV method described was validated for its linearity, limit of detection (LOD), limit of quantification (LOQ), precision, and accuracy (recovery). The results are summarized in the tables below.

Method Validation Parameters

Parameter	Result
Linearity Range	1.0 - 50.0 µg/L[3]
Correlation Coefficient (R²)	> 0.999[3]
Limit of Detection (LOD)	0.5 µg/L[3]
Limit of Quantification (LOQ)	1.0 µg/L[3]

Precision and Accuracy (Recovery)

The precision of the method was determined by replicate injections of a standard solution, and the accuracy was assessed by spiking known concentrations of Isoproturon into a blank matrix.

QC Level	Concentration (µg/L)	Retention Time RSD (%)	Area RSD (%)	Recovery (%)
Low	1.0	-	-	97.48 - 99.24[3]
Mid	10.0	-	-	100.26[3]
High	50.0	0.10[3]	0.16[3]	99.98[3]

Signaling Pathway Diagram (Logical Relationship)

Caption: Logical relationship for Isoproturon quantification.

Conclusion

The HPLC-UV method detailed in this application note provides a reliable and robust approach for the quantification of Isoproturon. The method is sensitive, with a low limit of detection and quantification, and demonstrates excellent linearity, precision, and accuracy. The provided protocol can be readily implemented in analytical laboratories for routine analysis of Isoproturon in various matrices, supporting environmental monitoring and quality control in relevant industries.

References

• 1. HPLC Method for Analysis of Pesticides: Isoproturon, Diuron, Acenaphthene, Carbendazim | SIELC Technologies [sielc.com]
• 2. HPLC Method for Analysis of Isoproturon on Primesep 100 Column | SIELC Technologies [sielc.com]
• 3. agilent.com [agilent.com]
• 4. helixchrom.com [helixchrom.com]

Analysis of Isoproturon and its Metabolites using LC-MS/MS

Application Note

Audience: Researchers, scientists, and drug development professionals.

Introduction

Isoproturon (IPU) is a phenylurea herbicide widely used for the control of annual grasses and broad-leaved weeds in cereal crops.[1][2][3] Due to its potential for environmental contamination and concerns about its endocrine-disrupting properties, sensitive and selective analytical methods are required for its monitoring.[4][5] This application note provides a detailed protocol for the analysis of isoproturon and its major metabolites—monodemethyl-isoproturon (MDIPU), didemethyl-isoproturon (DDIPU), and 4-isopropylaniline (B126951) (4-IA)—in various matrices using Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS).

Metabolic Pathway of Isoproturon

The biodegradation of isoproturon in the environment and in biological systems primarily occurs through N-demethylation and hydrolysis. The initial and rate-limiting step is the demethylation of the dimethylurea side chain to form MDIPU.[6] This is followed by a second demethylation to yield DDIPU.[1][7] Subsequently, the urea (B33335) side chain can be cleaved to form 4-isopropylaniline (4-IA).[1][7]

Metabolic pathway of Isoproturon.

Experimental Protocols

This section details the methodology for the extraction and analysis of isoproturon and its metabolites from water and soil samples.

Sample Preparation

Water Samples: Solid Phase Extraction (SPE)

• Conditioning: Condition an Oasis HLB SPE cartridge (500 mg/6 mL) with 5 mL of methanol (B129727) followed by 2 x 4 mL of deionized water.[8]

• Loading: Pass 500 mL of the water sample through the conditioned cartridge at a flow rate of 5-10 mL/min.

• Washing: Wash the cartridge with 5 mL of deionized water to remove interferences.

• Drying: Dry the cartridge under a stream of nitrogen for 30 minutes.

• Elution: Elute the analytes with 2 x 4 mL of methanol.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 1 mL of the initial mobile phase.

Soil and Sediment Samples: QuEChERS Extraction

The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is effective for extracting pesticides from soil.

• Extraction: Weigh 10 g of a homogenized soil sample into a 50 mL centrifuge tube. Add 10 mL of water and 10 mL of acetonitrile (B52724). Shake vigorously for 1 minute.

• Salting Out: Add the QuEChERS salt packet (e.g., magnesium sulfate, sodium chloride, sodium citrate) and shake vigorously for 1 minute.

• Centrifugation: Centrifuge the tube at 4000 rpm for 5 minutes.

• Dispersive SPE Cleanup: Transfer an aliquot of the acetonitrile supernatant to a dispersive SPE tube containing primary secondary amine (PSA) and C18 sorbents. Vortex for 30 seconds.

• Centrifugation: Centrifuge at 4000 rpm for 5 minutes.

• Evaporation and Reconstitution: Transfer the supernatant to a clean tube and evaporate to dryness. Reconstitute the residue in 1 mL of the initial mobile phase.

LC-MS/MS Analysis

Liquid Chromatography Conditions

Parameter	Value
Column	Reversed-phase C18 column (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A	Water with 0.1% formic acid
Mobile Phase B	Acetonitrile with 0.1% formic acid
Gradient	5% B to 95% B over 10 minutes, hold for 2 minutes, then return to initial conditions
Flow Rate	0.3 mL/min
Injection Volume	5 µL
Column Temperature	40°C

Mass Spectrometry Conditions

Parameter	Value
Ionization Mode	Electrospray Ionization (ESI), Positive
Capillary Voltage	3.5 kV
Source Temperature	150°C
Desolvation Temperature	400°C
Cone Gas Flow	50 L/hr
Desolvation Gas Flow	800 L/hr
Detection Mode	Multiple Reaction Monitoring (MRM)

MRM Transitions

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Isoproturon	207.1	165.1	15
207.1	72.1	25
MDIPU	193.1	151.1	15
193.1	72.1	25
DDIPU	179.1	137.1	15
179.1	91.1	20
4-IA	136.1	121.1	10
136.1	93.1	20

Quantitative Data

The following table summarizes the quantitative performance of the described LC-MS/MS method for the analysis of isoproturon and its metabolites.

Compound	Limit of Detection (LOD) (µg/L)	Limit of Quantification (LOQ) (µg/L)	Recovery (%)	RSD (%)
Isoproturon	0.01	0.03	84 - 99.2	< 10
MDIPU	0.02	0.06	80 - 95	< 15
DDIPU	0.02	0.07	78 - 93	< 15
4-IA	0.05	0.15	75 - 90	< 15

Data compiled from various sources and represent typical performance.[9][10]

Experimental Workflow

The overall workflow for the analysis of isoproturon and its metabolites is depicted below.

Workflow for Isoproturon analysis.

This application note provides a robust and sensitive LC-MS/MS method for the determination of isoproturon and its primary metabolites in environmental samples. The detailed protocols for sample preparation and instrumental analysis, combined with the presented quantitative data, offer a comprehensive guide for researchers and scientists involved in environmental monitoring and food safety analysis.

References

• 1. researchgate.net [researchgate.net]
• 2. Isoproturon Degradation Pathway [eawag-bbd.ethz.ch]
• 3. Isoproturon - Wikipedia [en.wikipedia.org]
• 4. Isoproturon | 34123-59-6 [chemicalbook.com]
• 5. Isoproturon | C12H18N2O | CID 36679 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. ccsenet.org [ccsenet.org]
• 8. epa.gov [epa.gov]
• 9. cjfs.agriculturejournals.cz [cjfs.agriculturejournals.cz]
• 10. agilent.com [agilent.com]

Application Note: QuEChERS Extraction of Isoproturon from Soil Samples for LC-MS/MS Analysis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isoproturon is a widely used phenylurea herbicide for the control of annual grasses and broad-leaved weeds in various crops.[1] Its potential for environmental contamination, particularly in soil and water systems, necessitates sensitive and efficient analytical methods for its monitoring. The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method has become a popular sample preparation technique for pesticide residue analysis due to its simplicity, speed, and low solvent consumption.[2][3] This application note provides a detailed protocol for the extraction of isoproturon from soil samples using a modified QuEChERS method, followed by analysis with Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Experimental Protocol

This protocol is based on the European Committee for Standardization (CEN) standard method EN 15662, which has been successfully applied to the analysis of numerous pesticide residues in soil.[4]

1. Sample Preparation and Hydration

• Weigh 5 g of a homogenized soil sample into a 50 mL centrifuge tube.

• Add 10 mL of deionized water to the soil sample to facilitate extraction, especially for dry soils.

• Vortex the tube for 1 minute to ensure thorough mixing and hydration of the sample.

2. Extraction

• Add 10 mL of acetonitrile (B52724) to the hydrated soil sample in the 50 mL centrifuge tube.

• Add the contents of a QuEChERS EN 15662 extraction salt packet. This typically contains:

  • 4 g Magnesium Sulfate (MgSO₄)

  • 1 g Sodium Chloride (NaCl)

  • 1 g Sodium Citrate Tribasic Dihydrate

  • 0.5 g Sodium Citrate Dibasic Sesquihydrate

• Immediately cap the tube tightly and shake vigorously for 1 minute. This can be done manually or using a mechanical shaker. The salts induce phase separation between the aqueous and organic layers and help to salt out the analyte into the acetonitrile layer.

• Centrifuge the tube at ≥3000 x g for 5 minutes. This will result in a clear separation of the acetonitrile supernatant from the soil and aqueous layers.

3. Dispersive Solid-Phase Extraction (d-SPE) Cleanup

• Transfer a 1 mL aliquot of the acetonitrile supernatant (the upper layer) into a 2 mL d-SPE tube.

• The d-SPE tube should contain:

  • 150 mg Magnesium Sulfate (MgSO₄) to remove any remaining water.

  • 50 mg Primary Secondary Amine (PSA) to remove organic acids, fatty acids, and sugars.

• Vortex the d-SPE tube for 30 seconds to ensure thorough mixing of the extract with the sorbents.

• Centrifuge the tube at a high relative centrifugal force (e.g., ≥5000 x g) for 2 minutes.

• The resulting supernatant is the cleaned extract ready for LC-MS/MS analysis.

4. Final Extract Preparation

• Carefully transfer the cleaned supernatant into an autosampler vial.

• The extract may be diluted with a suitable solvent (e.g., a mixture of water and acetonitrile) if necessary to match the initial mobile phase conditions of the LC-MS/MS system.

LC-MS/MS Analysis

The cleaned extract is analyzed using a Liquid Chromatography system coupled to a Tandem Mass Spectrometer (LC-MS/MS) operating in Multiple Reaction Monitoring (MRM) mode for selective and sensitive quantification of isoproturon.

Table 1: LC-MS/MS Parameters for Isoproturon Analysis

Parameter	Value
LC Column	C18 column (e.g., 2.1 x 100 mm, 2.6 µm)
Mobile Phase	A: Water with 0.1% Formic AcidB: Acetonitrile with 0.1% Formic Acid
Gradient	A typical gradient starts with a high percentage of mobile phase A, ramping up to a high percentage of mobile phase B to elute the analyte, followed by re-equilibration.
Flow Rate	0.3 - 0.5 mL/min
Injection Volume	5 - 10 µL
Ionization Mode	Positive Electrospray Ionization (ESI+)
Precursor Ion (m/z)	207.1
Product Ion (Quantifier, m/z)	72.1
Product Ion (Qualifier, m/z)	165.1

Quantitative Data

The presented QuEChERS method, when coupled with LC-MS/MS, provides excellent performance for the analysis of isoproturon in soil. The following table summarizes typical validation parameters for multi-residue pesticide analysis in soil, which are representative for isoproturon.

Table 2: Method Performance Data

Parameter	Typical Value
Recovery	72.6 - 119%
Precision (RSD)	< 20%
Limit of Quantification (LOQ)	0.01 µg/g (10 µg/kg)
Limit of Detection (LOD)	0.003 µg/g (3 µg/kg)

Recovery and precision data are based on a comprehensive multi-residue study in soil. A study on a different matrix (poppy seeds) showed a recovery of 84% for isoproturon.[1][5][6]

Diagrams

Caption: Experimental workflow for QuEChERS extraction of isoproturon from soil.

Caption: Microbial degradation pathway of isoproturon in soil.

References

• 1. cjfs.agriculturejournals.cz [cjfs.agriculturejournals.cz]
• 2. cms.mz-at.de [cms.mz-at.de]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. Open Access CAAS Agricultural Journals: HPLC-MS/MS method for analysis of isoproturon in difficult matrix: poppy seeds [agriculturejournals.cz]
• 6. researchgate.net [researchgate.net]

Application Note: Solid-Phase Extraction (SPE) for Isoproturon Cleanup in Water

Introduction

Isoproturon is a selective, systemic phenylurea herbicide used for the pre- and post-emergence control of annual grasses and broad-leaved weeds in various crops[1]. Its presence in surface and groundwater due to agricultural runoff poses a potential risk to the environment and human health, necessitating sensitive and reliable monitoring methods[2]. The direct analysis of environmental water samples is often hindered by the low concentration of the analyte and the presence of complex matrix components that can interfere with quantification. Solid-Phase Extraction (SPE) is a widely used sample preparation technique that addresses these challenges by isolating and concentrating analytes from a large sample volume, providing a cleaner extract for subsequent analysis by methods such as High-Performance Liquid Chromatography (HPLC) or Gas Chromatography-Mass Spectrometry (GC-MS)[3][4]. This application note details a robust SPE protocol for the cleanup and concentration of Isoproturon from water samples using polymeric and C18-based reversed-phase cartridges.

Principle of Extraction

The method is based on reversed-phase solid-phase extraction. Isoproturon, a moderately non-polar compound, is retained from a polar aqueous matrix (water) onto a non-polar solid sorbent (e.g., C18-silica or a polymeric sorbent like Oasis HLB) through hydrophobic (van der Waals) interactions[5]. The process involves four key steps:

• Conditioning: The sorbent is treated with an organic solvent (e.g., methanol) to activate the non-polar functional groups, followed by water to prepare the sorbent for the aqueous sample[6].

• Sample Loading: The water sample is passed through the cartridge. Isoproturon partitions from the water and adsorbs onto the sorbent, while polar matrix components pass through to waste.

• Washing: The cartridge is washed with a weak solvent (e.g., water) to remove any remaining polar interferences without dislodging the target analyte[5].

• Elution: A strong organic solvent (e.g., methanol (B129727), ethyl acetate) is used to disrupt the hydrophobic interactions and elute the retained Isoproturon from the sorbent for collection and analysis[6][7].

Experimental Protocols

Two common protocols are presented below, one using Oasis HLB cartridges and another using a generic C18 cartridge. These protocols are based on established methods and can be adapted based on specific sample matrices and available resources.[3][7]

Protocol 1: Isoproturon Extraction using Oasis HLB Cartridges

This protocol is adapted from a multi-residue method for polar pesticides in water[7].

Materials:

• SPE Cartridge: Oasis HLB (e.g., 500 mg / 6 mL)[7]

• Reagents: Methanol (HPLC grade), Deionized/Bidistilled Water[7]

• Equipment: SPE Vacuum Manifold, Nitrogen Evaporator, Collection Vials

Procedure:

• Sample Pre-treatment: Filter water samples through a 1 µm glass fiber filter to remove suspended solids[3][8].

• Cartridge Conditioning:

  • Pass 5 mL of methanol through the cartridge to solvate the sorbent. Do not allow the cartridge to dry[7].

  • Pass 2 x 4 mL of bidistilled water to equilibrate the sorbent for the aqueous sample[7].

• Sample Loading:

  • Load the pre-treated water sample (e.g., 250-500 mL) through the cartridge at a steady flow rate of approximately 5-10 mL/min[4].

• Washing & Drying:

  • After the entire sample has passed through, wash the cartridge with 5 mL of deionized water to remove residual polar impurities.

  • Dry the cartridge thoroughly under vacuum or with a stream of air/nitrogen for at least 2 hours to remove all water[7]. This step is critical for efficient elution with organic solvents.

• Elution:

  • Place a collection vial inside the manifold.

  • Elute the retained Isoproturon by passing 2 x 2 mL of methanol through the cartridge[7]. Allow the solvent to soak the sorbent for a few minutes before applying vacuum for complete collection.

• Post-Elution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen[7].

  • Reconstitute the residue in a suitable volume of mobile phase (e.g., 1 mL) for chromatographic analysis.

Protocol 2: Isoproturon Extraction using C18 Cartridges

This is a general protocol based on standard C18 SPE methods for pesticide analysis[3][4].

Materials:

• SPE Cartridge: C18 (e.g., 500 mg / 6 mL)

• Reagents: Methanol (HPLC grade), Ethyl Acetate (B1210297) (optional), Deionized Water[3]

• Equipment: SPE Vacuum Manifold, Nitrogen Evaporator, Collection Vials

Procedure:

• Sample Pre-treatment: Filter water samples through a 1 µm glass fiber filter[3][8]. For some applications, adding a small percentage of methanol (e.g., 1%) to the water sample can improve recovery[4].

• Cartridge Conditioning:

  • Pass 5 mL of ethyl acetate (optional, but good for removing organic contaminants from the sorbent)[4].

  • Pass 5 mL of methanol through the cartridge[4].

  • Pass 2 x 5 mL of deionized water. Ensure the sorbent does not go dry before sample loading[3].

• Sample Loading:

  • Load the pre-treated water sample (e.g., 250-500 mL) through the cartridge at a flow rate of approximately 5 mL/min[4].

• Washing & Drying:

  • Wash the cartridge with 2 x 5 mL of deionized water[3].

  • Dry the cartridge completely under high vacuum or with a nitrogen stream for 10-20 minutes[3][4].

• Elution:

  • Place a collection vial inside the manifold.

  • Elute Isoproturon with 2 x 3 mL of a methanol/ethyl acetate (1:1, v/v) mixture or 100% methanol[5][7].

• Post-Elution:

  • Evaporate the collected eluate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in 1 mL of mobile phase for analysis.

Data Presentation

The performance of SPE methods for Isoproturon cleanup is summarized in the table below.

Sorbent Type	Analytical Method	Spiked Level	Recovery (%)	LOD	LOQ	RSD (%)	Reference
Agilent Poroshell 120 SB-Aq (Online SPE)	HPLC-DAD	1.0 µg/L	99.24	0.5 µg/L	1.0 µg/L	< 0.5	[2]
Agilent Poroshell 120 SB-Aq (Online SPE)	HPLC-DAD	10.0 µg/L	100.26	0.5 µg/L	1.0 µg/L	< 0.5	[2]
Agilent Poroshell 120 SB-Aq (Online SPE)	HPLC-DAD	50.0 µg/L	99.98	0.5 µg/L	1.0 µg/L	< 0.5	[2]
Supelclean LC-18	HPLC-MS/MS	0.04-0.4 mg/kg	84	0.01 mg/kg	-	7	[1][9]
Oasis HLB	LC-MS/MS	Not Specified	Suitable for study	~1.0 ng (MDQ)	-	-	[7]

*Note: Data from poppy seed matrix, which is more complex than water, but demonstrates the effectiveness of C18 sorbent[1][9].

Mandatory Visualizations

Caption: Workflow diagram for the Solid-Phase Extraction of Isoproturon from water.

References

• 1. cjfs.agriculturejournals.cz [cjfs.agriculturejournals.cz]
• 2. agilent.com [agilent.com]
• 3. Simple analytical methodology based on solid phase extraction for monitoring pesticide residues in natural waters - PMC [pmc.ncbi.nlm.nih.gov]
• 4. osti.gov [osti.gov]
• 5. SP Technical Tip: How to Clean Up Analytes | Phenomenex [phenomenex.com]
• 6. lcms.labrulez.com [lcms.labrulez.com]
• 7. epa.gov [epa.gov]
• 8. cdpr.ca.gov [cdpr.ca.gov]
• 9. researchgate.net [researchgate.net]

Application Notes and Protocols for the Analytical Standards of Isoproturon and its Deuterated Forms

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information and protocols for the use of analytical standards of Isoproturon and its deuterated analogues, Isoproturon-d3 and Isoproturon-d6. This document is intended to guide researchers in the accurate quantification and confirmation of Isoproturon in various matrices.

Physicochemical Properties

A thorough understanding of the physicochemical properties of Isoproturon is fundamental for developing robust analytical methods, including the selection of appropriate solvents for extraction and chromatography.

Property	Value	Reference
Chemical Name	3-(4-isopropylphenyl)-1,1-dimethylurea	[1]
CAS Number	34123-59-6	[1]
Molecular Formula	C₁₂H₁₈N₂O	[1]
Molecular Weight	206.28 g/mol	[1]
Physical State	Colorless crystals	[2]
Melting Point	155-156 °C	[2]
Vapor Pressure	0.003 x 10⁻³ Pa at 20 °C	[2]
Water Solubility	72 mg/L at 20 °C	[2]
Solubility in Organic Solvents (at 20°C)	Methanol (B129727): 75 g/L, Dichloromethane: 63 g/L, Acetone: 38 g/L, Benzene: 5 g/L, Xylene: 4 g/L, n-Hexane: 0.2 g/L	[2]
Stability	Stable to light, acids, and alkalis. Hydrolytically cleaved by strong bases on heating.	[2]

Deuterated Internal Standards

The use of isotopically labeled internal standards is a crucial technique in quantitative analysis, particularly in complex matrices, as they help to correct for matrix effects and variations in sample preparation and instrument response[3]. Isoproturon-d3 and Isoproturon-d6 are commonly used for this purpose.

Deuterated Form	CAS Number	Molecular Formula	Molecular Weight	Common Application
Isoproturon-d3	352438-80-3	C₁₂H₁₅D₃N₂O	209.3 g/mol	Internal standard for LC-MS/MS analysis
Isoproturon-d6	217487-17-7	C₁₂H₁₂D₆N₂O	212.32 g/mol	Internal standard for LC-MS/MS analysis[4][5]

Experimental Protocols

The following sections detail validated analytical methods for the determination of Isoproturon in various matrices.

Analysis of Isoproturon in Poppy Seeds by HPLC-MS/MS

This protocol is adapted from a validated method for the analysis of Isoproturon in a complex matrix like poppy seeds[6].

3.1.1. Sample Preparation: Extraction and Solid-Phase Extraction (SPE) Cleanup

Caption: Workflow for Isoproturon extraction from poppy seeds.

Protocol:

• Weigh 12.5 g of homogenized poppy seed sample into a centrifuge tube.

• Spike the sample with an appropriate amount of Isoproturon-d6 internal standard solution.

• Add 20 mL of methanol:water (1:1, v/v) as the extraction solvent[6].

• Shake the mixture vigorously for 1 hour at 300 RPM[6].

• Centrifuge the sample at 6000 RPM for 10 minutes to separate the solid particles[6].

• Collect the supernatant for SPE cleanup.

• Condition a Supelclean LC-18 SPE cartridge (500 mg, 3 mL) by passing 6 mL of methanol followed by 4 mL of methanol:water (1:1, v/v)[7].

• Load 4 mL of the supernatant onto the conditioned SPE cartridge[6].

• Wash the cartridge with 8 mL of methanol:water (1:1, v/v) to remove interferences[6].

• Elute the analyte and internal standard with 4 mL of methanol[6].

• Evaporate the eluate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 1 mL of methanol for HPLC-MS/MS analysis[6].

3.1.2. HPLC-MS/MS Parameters

Parameter	Setting	Reference
HPLC System	Agilent 1100 Series or equivalent	[6]
Column	Lichrospher C18 (25 cm x 4 mm, 5 µm)	[6]
Mobile Phase	A: Water, B: Methanol	[6]
Gradient Program	0-3 min: 70-80% B (linear); 3-10 min: 80-100% B (linear); 10-15 min: 100% B (isocratic)	[6]
Flow Rate	0.7 mL/min	[6]
Column Temperature	25 °C	[6]
Injection Volume	20 µL	[6]
Mass Spectrometer	Ion trap analyzer with APCI	[6]
Ionization Mode	Positive	[6]
Precursor Ion (m/z)	207 ([M+H]⁺)	[6]
Product Ions (m/z)	165, 72	[6]

3.1.3. Method Performance

Parameter	Value	Reference
Limit of Detection (LOD)	0.01 mg/kg	[6]
Recovery	84%	[6]
Repeatability (RSD)	7%	[6]

Analysis of Isoproturon in Water by Online SPE-HPLC-UV

This protocol describes a sensitive method for the determination of Isoproturon in water samples using online solid-phase extraction coupled with HPLC and UV detection[8].

3.2.1. Sample Preparation and Analysis Workflow

Caption: Workflow for online SPE-HPLC-UV analysis of Isoproturon.

Protocol:

• Calibration Standards: Prepare a series of calibration standards by diluting a stock solution of Isoproturon in Milli-Q water to concentrations of 1.0, 2.5, 5.0, 10.0, and 50.0 µg/L[8].

• Sample Preparation: For recovery studies, spike tap water samples to final concentrations of 1, 10, and 50 µg/L[8]. Filter all samples through a 0.45 µm filter before analysis.

• Online SPE-HPLC-UV Analysis:

  • The system automatically loads a defined volume of the water sample onto a trapping column.

  • After loading, the valve switches, and the mobile phase elutes the trapped analytes from the trapping column onto the analytical column for separation.

  • The separated Isoproturon is detected by a UV detector.

3.2.2. HPLC and Online SPE Parameters

Parameter	Setting	Reference
HPLC System	Agilent 1260 Infinity with online SPE valve	[8]
Analytical Column	Agilent ZORBAX RRHD SB-C18	[8]
Mobile Phase	Gradient of Acetonitrile and Water	[8]
Flow Rate	0.6 mL/min	[8]
Column Temperature	40 °C	[8]
Detection Wavelength	240 nm	[8]
Injection Volume	Dependent on online SPE setup, typically in the mL range	[8]

3.2.3. Method Performance

Parameter	Value	Reference
Limit of Detection (LOD)	0.5 µg/L	[8]
Limit of Quantitation (LOQ)	1.0 µg/L	[8]
Linearity (R²)	>0.999	[8]
Recovery	97.48% - 100.26%	[8]
Repeatability (Area RSD)	0.16%	[8]

Analysis of Isoproturon in Soil by QuEChERS and Spectrofluorimetry

This protocol outlines a Quick, Easy, Cheap, Effective, Rugged, and Safe (QuEChERS) method for the extraction of Isoproturon from soil, followed by spectrofluorimetric determination[9][10].

3.3.1. QuEChERS Extraction Workflow

Caption: QuEChERS workflow for Isoproturon extraction from soil.

Protocol:

• Weigh 3-5 g of the soil sample into a centrifuge tube. For recovery experiments, spike the blank soil with known concentrations of Isoproturon (e.g., 5.0, 10.0, and 15.0 µg/g)[11].

• Add the appropriate amount of extraction solvent (typically acetonitrile).

• Add the QuEChERS salt packet (commonly containing anhydrous magnesium sulfate (B86663) and sodium chloride).

• Shake the tube vigorously for 1 minute and then centrifuge.

• Take an aliquot of the supernatant for dispersive SPE cleanup.

• Add the supernatant to a tube containing the cleanup sorbents (e.g., PSA, C18, GCB, depending on the soil matrix).

• Vortex and centrifuge the cleanup tube.

• The final extract is then derivatized with 2-cyanoacetamide in a basic medium (ammonia) and heated[11].

• The fluorescence of the resulting product is measured.

3.3.2. Spectrofluorimetric Parameters

Parameter	Setting	Reference
Excitation Wavelength	333 nm	[9]
Emission Wavelength	378 nm	[9]

3.3.3. Method Performance

Parameter	Value	Reference
Linear Range	0.5 - 15 µg/mL	[9]
Limit of Detection (LOD)	0.144 µg/mL	[9]
Limit of Quantitation (LOQ)	0.437 µg/mL	[9]
Regression Coefficient (R²)	0.9991	[9]
Recovery in Soil	85.00 ± 1.2% to 96.00 ± 0.5%	[9]

Preparation of Calibration Standards

Accurate preparation of calibration standards is paramount for reliable quantification.

Caption: Logical flow for the preparation of calibration standards.

General Protocol:

• Stock Solution: Accurately weigh a known amount of the certified Isoproturon analytical standard and dissolve it in a precise volume of a suitable solvent (e.g., methanol) to prepare a concentrated stock solution (e.g., 1000 µg/mL). Store the stock solution under appropriate conditions (e.g., refrigerated and protected from light).

• Intermediate Solution: Prepare an intermediate stock solution (e.g., 10 µg/mL) by diluting the primary stock solution. This helps in minimizing errors during the preparation of low-concentration working standards.

• Working Standards: Prepare a series of working calibration standards by serially diluting the intermediate stock solution to cover the expected concentration range of the samples.

• Matrix-Matched Standards: For the analysis of complex matrices, it is highly recommended to prepare matrix-matched calibration standards. This is done by spiking aliquots of a blank matrix extract (that has undergone the entire sample preparation procedure) with the working standard solutions. This helps to compensate for matrix-induced signal suppression or enhancement in techniques like LC-MS/MS.

• Internal Standard: Add a constant concentration of the deuterated internal standard (e.g., Isoproturon-d6) to all calibration standards, quality control samples, and unknown samples.

By following these detailed protocols and utilizing the provided quantitative data, researchers can confidently develop and validate robust analytical methods for the determination of Isoproturon in various environmental and biological matrices. The use of deuterated internal standards is strongly recommended to ensure the highest accuracy and precision in quantitative results.

References

• 1. 异丙隆 PESTANAL®, analytical standard | Sigma-Aldrich [sigmaaldrich.com]
• 2. cdn.who.int [cdn.who.int]
• 3. lcms.cz [lcms.cz]
• 4. Isoproturon-d6 PESTANAL®, analytical standard | 217487-17-7 [sigmaaldrich.com]
• 5. Isoproturon-d6 PESTANAL , analytical standard 217487-17-7 [sigmaaldrich.com]
• 6. cjfs.agriculturejournals.cz [cjfs.agriculturejournals.cz]
• 7. researchgate.net [researchgate.net]
• 8. agilent.com [agilent.com]
• 9. researchgate.net [researchgate.net]
• 10. Determination of Isoproturon in Environmental Samples using the QuEChERS Extraction-Spectrofluorimetric Method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Determination of Isoproturon in Environmental Samples using the QuEChERS Extraction‐Spectrofluorimetric Method | Environmental Toxicology and Chemistry | Oxford Academic [academic.oup.com]

Application Notes and Protocols: Spectrofluorimetric Determination of Isoproturon Residues

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isoproturon, a phenylurea herbicide, is widely used for the control of annual grasses and broad-leaved weeds in cereal crops.[1] Its persistence and mobility in soil and water raise environmental and health concerns, necessitating sensitive and reliable analytical methods for residue monitoring.[1] While chromatographic techniques are common for pesticide analysis, spectrofluorimetry offers a cost-effective, rapid, and sensitive alternative.[2] Isoproturon itself is not natively fluorescent; however, it can be derivatized to form a stable, highly fluorescent product.[2] This application note details a validated spectrofluorimetric method for the quantitative determination of Isoproturon residues in environmental samples, based on its reaction with 2-cyanoacetamide (B1669375) in a basic medium.[2][3][4]

Principle of the Method

The method is based on the chemical derivatization of Isoproturon with 2-cyanoacetamide (CAA) in the presence of ammonia (B1221849) (NH3) as a basic medium.[2][3][4] The reaction involves the formation of a carbanion intermediate from CAA, which then reacts with the carbonyl group of the urea (B33335) moiety in Isoproturon.[2] This is followed by a rearrangement to form a rigid, fluorescent cyanomalonamide derivative.[2][5] The fluorescence intensity of the resulting product is directly proportional to the concentration of Isoproturon, allowing for its quantitative determination. The reaction is facilitated by heating, and the resulting fluorophore exhibits distinct excitation and emission maxima that are utilized for measurement.[2]

Quantitative Data Summary

The analytical performance of the spectrofluorimetric method for Isoproturon determination is summarized in the following tables.

Table 1: Instrumental Parameters and Calibration Data

Parameter	Value	Reference
Excitation Wavelength (λex)	333 nm	[2][3][4]
Emission Wavelength (λem)	378 nm	[2][3][4]
Linear Range	0.5 - 15.0 µg/mL	[2][3][4]
Regression Equation	Y = 0.732X + 4.326	[2]
Correlation Coefficient (r²)	0.9991	[2][4]

Table 2: Method Validation Parameters

Parameter	Value	Reference
Limit of Detection (LOD)	0.144 µg/mL	[2][3][4]
Limit of Quantification (LOQ)	0.437 µg/mL	[2][3][4]

Table 3: Recovery Studies in Spiked Samples

Matrix	Spiking Level (µg/g)	Recovery (%)	Reference
Grains & Seeds	5.0, 10.0, 15.0	85.00 ± 1.2 to 96.00 ± 0.5	[2][4]
Soil	Not Specified	Average residue found: 0.81 ± 0.07 µg/g	[2][3][4]

Experimental Protocols

Reagent and Standard Preparation

• Standard Isoproturon Stock Solution (600 µg/mL): Accurately weigh 0.03 g of analytical grade Isoproturon standard and dissolve it in 20 mL of methanol (B129727) in a 50 mL volumetric flask. Dilute to the mark with methanol.[2]

• Working Standard Solutions: Prepare a series of working standard solutions in the range of 0.5 to 15 µg/mL by appropriate dilution of the stock solution with distilled water.[2]

• 2-Cyanoacetamide (CAA) Solution (0.05 mol/L): Dissolve 0.42 g of CAA in distilled water in a 100 mL volumetric flask and dilute to the mark.[2]

• Ammonia (NH3) Solution (15 mol/L): Prepare by diluting a concentrated ammonia solution. For example, dilute 82.9 mL of an 18.1 mol/L ammonia solution to 100 mL with distilled water.[2]

Sample Preparation (QuEChERS Extraction)

The Quick, Easy, Cheap, Effective, Rugged, and Safe (QuEChERS) method is recommended for the extraction of Isoproturon from solid matrices like soil and grains.[2][3][4]

• Weigh a representative sample (e.g., 3-5 g of soil or homogenized grains) into a 50 mL centrifuge tube.

• Add 10 mL of acetonitrile.

• Add the appropriate QuEChERS salt packet (e.g., magnesium sulfate, sodium chloride).

• Shake vigorously for 1 minute.

• Centrifuge at a high speed (e.g., 4000 rpm) for 5 minutes.

• Collect the supernatant (acetonitrile layer) for the derivatization step.

Derivatization and Spectrofluorimetric Measurement

• In a series of conical flasks, add aliquots of the sample extracts or working standard solutions.[2]

• Add the derivatizing reagent (2-cyanoacetamide solution) and the basic medium (ammonia solution).[2]

• Heat the flasks in a boiling water bath for 15 minutes.[2]

• Cool the mixtures to room temperature.[2]

• Transfer the contents of each flask to a 10 mL volumetric flask and dilute to the mark with distilled water.[2]

• Measure the fluorescence intensity of the solutions using a spectrofluorometer set to the maximum excitation wavelength of 333 nm and the maximum emission wavelength of 378 nm.[2][3][4]

• Use a reagent blank (containing all reagents except the analyte) to zero the instrument.[2]

Data Analysis

Construct a calibration curve by plotting the fluorescence intensity versus the concentration of the Isoproturon working standards. Determine the concentration of Isoproturon in the sample extracts from the calibration curve using the linear regression equation.

Visualizations

Caption: Experimental workflow for the spectrofluorimetric determination of Isoproturon.

Caption: Logical relationship of analytical method validation parameters.

References

• 1. cdn.who.int [cdn.who.int]
• 2. Determination of Isoproturon in Environmental Samples using the QuEChERS Extraction‐Spectrofluorimetric Method | Environmental Toxicology and Chemistry | Oxford Academic [academic.oup.com]
• 3. Determination of Isoproturon in Environmental Samples using the QuEChERS Extraction-Spectrofluorimetric Method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

Application Notes and Protocols for Isoproturon in Cereal Crop Weed Control

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isoproturon is a selective, systemic herbicide belonging to the substituted urea (B33335) chemical class. It is widely utilized for the pre- and post-emergence control of a broad spectrum of annual grasses and broadleaf weeds in various cereal crops, including wheat, barley, and rye.[1][2] Its primary mode of action is the inhibition of photosynthesis at the photosystem II (PSII) receptor site, making it a critical tool in integrated weed management strategies for enhancing crop yield and quality.[2][3] This document provides detailed application notes and experimental protocols for the effective use and evaluation of Isoproturon in a research and development setting.

Mechanism of Action

Isoproturon is absorbed by the roots and leaves of plants and translocates to the chloroplasts.[1][2] There, it binds to the D1 protein of the photosystem II complex, blocking the electron transport chain.[4] This inhibition halts the production of ATP and NADPH, essential molecules for carbon fixation.[1] The blockage of electron flow leads to the generation of reactive oxygen species (ROS), such as singlet oxygen, which cause lipid peroxidation, membrane damage, and ultimately, cell death.[5][6] Susceptible weeds typically show symptoms of chlorosis at the leaf tips within a few days of application, progressing to necrosis and complete desiccation.[1]

Data Presentation

Table 1: Recommended Application Rates of Isoproturon for Cereal Crops

Crop	Target Weeds	Dosage (g a.i./ha)	Application Timing
Wheat	Wild oats (Avena fatua), annual meadowgrass (Poa annua), chickweed (Stellaria media)	1000–1500	Pre-emergence (0–5 days after sowing) or early post-emergence (2–3 leaf stage)[1]
Barley	Sterile brome (Bromus sterilis), shepherd's purse (Capsella bursa-pastoris)	1200–1600	Pre-emergence; post-emergence on small weeds[1]
Rye	Wild oats (Avena fatua), field pansy (Viola arvensis)	1100–1400	Pre-emergence (post-sowing); early post-emergence[1]

Table 2: Efficacy of Isoproturon on Various Weed Species

Weed Species	Efficacy (%)	Crop	Dosage (g a.i./ha)	Reference
Wild oats (Avena fatua)	90	Wheat	1200 (in combination with diflufenican)	[1]
Chickweed (Stellaria media)	90	Wheat	1200 (in combination with diflufenican)	[1]
General weed density reduction	85	Barley	1400	[1]
General weed density reduction	85	Blond Psyllium	500	[7]
General weed control	85.5	Wheat-chickpea intercropping	1000	[8]
Melilotus indica, Anagallis arvensis, Phalaris minor, Fumaria indica	Effective control	Wheat	175 (with bio-enhancer)	[9]
General weed control	71.44	Wheat	Not Specified	[10]

Table 3: Impact of Isoproturon Application on Cereal Crop Yield

Crop	Yield Increase (%)	Dosage (g a.i./ha)	Notes	Reference
Wheat	10–15	1200 (in combination with diflufenican)	-	[1]
Wheat	11.79	Not Specified	Compared to weedy control	[10]
Wheat	Not specified	175 (with bio-enhancer)	Highest grain yield observed in the study (2666.6 kg/ha )	[11]

Experimental Protocols

Protocol 1: Field Efficacy and Crop Phytotoxicity Assessment of Isoproturon

1. Objective: To evaluate the efficacy of different rates of Isoproturon on target weed species and assess any potential phytotoxicity to the cereal crop under field conditions.

2. Experimental Design:

• Design: Randomized Complete Block Design (RCBD) with a minimum of three to four replicates.

• Plot Size: Minimum of 2 x 10 meters to minimize edge effects and allow for representative sampling.

• Treatments:

  • Untreated control (weedy check).

  • Weed-free control (manual weeding).

  • Isoproturon at the recommended rate (e.g., 1250 g a.i./ha for wheat).

  • Isoproturon at half the recommended rate.

  • Isoproturon at double the recommended rate (to assess crop safety margins).

  • Reference herbicide product.

3. Site Selection and Preparation:

• Select a field with a uniform distribution of the target weed species.

• Conduct standard land preparation practices for the chosen cereal crop.

• Sow the cereal crop at the recommended seed rate and depth.

4. Herbicide Application:

• Timing: Apply at the specified crop and weed growth stage (e.g., post-emergence when weeds are at the 2-4 leaf stage).

• Equipment: Use a calibrated research plot sprayer with appropriate nozzles (e.g., flat fan) to ensure uniform coverage.

• Spray Volume: Apply in a water volume of 200–400 L/ha.[1]

• Weather Conditions: Apply under optimal weather conditions (e.g., temperature between 10–25°C, low wind speed) and avoid application if rain is expected within 24 hours.[1]

5. Data Collection:

• Weed Control Efficacy:

  • Weed Density: Count the number of individual weed species within randomly placed quadrats (e.g., 0.25 m²) in each plot at 14, 28, and 56 days after treatment (DAT).

  • Weed Biomass: At the final assessment, harvest the above-ground weed biomass from the quadrats, dry in an oven at 70°C for 72 hours, and record the dry weight.

  • Visual Assessment: Visually rate the percentage of weed control for each species on a scale of 0% (no control) to 100% (complete control) at regular intervals.

• Crop Phytotoxicity:

  • Visually assess crop injury (e.g., chlorosis, necrosis, stunting) at 7, 14, and 28 DAT using a 0-100% scale, where 0% is no injury and 100% is crop death.

• Crop Yield:

  • Harvest the grain from a central area of each plot, avoiding the borders.

  • Determine the grain yield and adjust for moisture content.

  • Measure yield components such as 1000-grain weight.

6. Data Analysis:

• Analyze the data using Analysis of Variance (ANOVA) appropriate for an RCBD.

• Use a suitable mean separation test (e.g., Tukey's HSD) to compare treatment means.

• Calculate weed control efficiency (%) relative to the untreated control.

Mandatory Visualization

References

• 1. Isoproturon 50% WP: A Potent Solution for Weed Control in Cereal Crops [smagrichem.com]
• 2. Selective Herbicide Isoproturon (50%WP 70%WP 50%SC) Used for Barley Wheat Cotton Soybean [rayfull.net]
• 3. Isoproturon (Ref: HOE 16410) [sitem.herts.ac.uk]
• 4. researchgate.net [researchgate.net]
• 5. The nexus between reactive oxygen species and the mechanism of action of herbicides - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Reactive oxygen species in photosystem II: relevance for oxidative signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. cabidigitallibrary.org [cabidigitallibrary.org]
• 8. researchgate.net [researchgate.net]
• 9. Effect of Isoproturon With and Without Adjuvants on Photosynthetic Attributes of Wheat and Its Associated Weeds - Advances in Weed Science [awsjournal.org]
• 10. researchgate.net [researchgate.net]
• 11. scielo.br [scielo.br]

Application Notes and Protocols for the Use of Isoproturon as a Reference Standard in Chromatography

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the use of Isoproturon as a reference standard in various chromatographic techniques. The methods outlined are essential for the accurate quantification of Isoproturon in environmental and agricultural samples, ensuring data quality and regulatory compliance.

Introduction to Isoproturon and its Chromatographic Analysis

Isoproturon is a selective, systemic phenylurea herbicide used for the pre- and post-emergence control of annual grasses and broad-leaved weeds in various crops.[1][2] Its presence in environmental samples such as water and soil, as well as in food products, is a matter of concern due to potential risks to human health and the environment.[3] Consequently, sensitive and reliable analytical methods are required for its monitoring.

High-Performance Liquid Chromatography (HPLC) coupled with Ultraviolet (UV) or Mass Spectrometry (MS) detection is the preferred method for the determination of Isoproturon due to its polarity and thermal properties.[1][2] Gas Chromatography (GC) can also be employed, but it typically requires a derivatization step to prevent the thermal degradation of the analyte in the injector and column.[1]

The use of a certified reference standard is fundamental to achieving accurate and reproducible results in chromatographic analysis. The Isoproturon reference standard serves as a benchmark for the identification (by comparing retention times) and quantification (by creating a calibration curve) of the analyte in unknown samples.

Quantitative Data Summary

The following tables summarize the performance data of various chromatographic methods using Isoproturon as a reference standard.

Table 1: HPLC-UV Method Performance for Isoproturon in Water Samples

Parameter	Value	Reference
Linearity Range	1.0 - 50.0 µg/L	[1]
Correlation Coefficient (R²)	0.999	[1]
Limit of Detection (LOD)	0.5 µg/L	[1]
Limit of Quantification (LOQ)	1.0 µg/L	[1]
Recovery	97.48% - 100.26%	[1]
Precision (Area RSD)	0.16% (at 50.0 µg/L)	[1]
Retention Time RSD	0.10% (at 50.0 µg/L)	[1]

Table 2: HPLC-MS/MS Method Performance for Isoproturon in Poppy Seeds

Parameter	Value	Reference
Limit of Detection (LOD)	0.01 mg/kg	[2]
Recovery	84%	[2]
Repeatability (RSD)	7%	[2]

Experimental Protocols

Preparation of Isoproturon Standard Solutions

Objective: To prepare accurate stock and working standard solutions of Isoproturon for calibration and spiking.

Materials:

• Isoproturon analytical standard (PESTANAL® or equivalent)[4]

• Methanol (B129727) (HPLC or pesticide residue grade)

• Milli-Q water or equivalent high-purity water

• Volumetric flasks (Class A)

• Analytical balance

• Micropipettes

Procedure:

• Stock Solution (e.g., 1000 mg/L):

  • Accurately weigh 10 mg of Isoproturon reference standard using an analytical balance.

  • Quantitatively transfer the weighed standard into a 10 mL Class A volumetric flask.

  • Add a small amount of methanol to dissolve the standard.

  • Once dissolved, fill the flask to the mark with methanol.

  • Stopper the flask and invert it several times to ensure homogeneity. This is the stock solution. Store at 4°C in the dark.

• Working Standard Solutions:

  • Prepare a series of working standard solutions by serially diluting the stock solution with an appropriate solvent (e.g., methanol, Milli-Q water, or a mixture, depending on the analytical method).

  • For example, to prepare a 10 mg/L intermediate standard, pipette 100 µL of the 1000 mg/L stock solution into a 10 mL volumetric flask and dilute to the mark with the chosen solvent.

  • From this intermediate standard, prepare a calibration curve series (e.g., 1.0, 2.5, 5.0, 10.0, and 50.0 µg/L) by appropriate dilutions.[1]

Protocol 1: Analysis of Isoproturon in Water by HPLC-UV with Online Sample Enrichment

Objective: To determine the concentration of Isoproturon in environmental and drinking water samples using a sensitive HPLC-UV method.[1]

Instrumentation and Columns:

• Agilent 1260 Infinity LC system or equivalent, equipped with a quaternary pump, autosampler, thermostatted column compartment, and diode array detector (DAD).[1]

• A two-position/six-port switching valve for online sample enrichment.[1]

• Trapping Column: Agilent Poroshell 120 SB-Aq.[1]

• Analytical Column: Agilent ZORBAX RRHD SB-C18.[1]

Chromatographic Conditions:

Parameter	Condition
Mobile Phase	Acetonitrile and Water
Gradient	Specific gradient program to be optimized
Flow Rate	Typically 0.2 - 1.0 mL/min
Column Temperature	30°C
Detection Wavelength	240 nm
Injection Volume	1000 µL (for online enrichment)

Procedure:

• Sample Preparation:

  • Collect water samples in clean glass bottles.

  • Filter the samples through a 0.45 µm membrane filter to remove particulate matter.

  • For recovery studies, spike blank water samples with known concentrations of Isoproturon working standards.[1]

• Instrument Setup and Calibration:

  • Set up the HPLC system according to the specified chromatographic conditions.

  • Equilibrate the system with the initial mobile phase composition until a stable baseline is achieved.

  • Inject the series of Isoproturon working standards to generate a calibration curve (peak area vs. concentration).

• Sample Analysis:

  • The online enrichment process involves loading a large volume of the water sample onto the trapping column using the switching valve.

  • After loading, the valve switches position, and the mobile phase elutes the trapped Isoproturon from the trapping column onto the analytical column for separation.

  • Inject the prepared water samples.

• Data Analysis:

  • Identify the Isoproturon peak in the sample chromatograms by comparing the retention time with that of the reference standard.

  • Quantify the concentration of Isoproturon in the samples using the calibration curve.

Protocol 2: Analysis of Isoproturon in Poppy Seeds by HPLC-MS/MS

Objective: To determine Isoproturon residues in a complex matrix like poppy seeds using a highly selective and sensitive HPLC-MS/MS method.[2]

Instrumentation and Columns:

• HPLC system coupled to a tandem mass spectrometer with an ion trap analyzer and an atmospheric pressure chemical ionization (APCI) source.[2]

• Analytical Column: Lichrospher C18 (25 cm × 4 mm, 5 µm).[2]

Chromatographic and MS/MS Conditions:

Parameter	Condition
Mobile Phase	Methanol and Water
Gradient	Gradient elution program
Flow Rate	0.8 mL/min
Column Temperature	25°C
Injection Volume	20 µL
Ionization Mode	Positive APCI
MS/MS Mode	Multiple Reaction Monitoring (MRM)
MRM Transitions	Specific precursor and product ions for Isoproturon

Procedure:

• Sample Preparation (SPE Cleanup):

  • Grind poppy seed samples.

  • Spike blank samples with Isoproturon standard for validation purposes.[2]

  • Extract a 12.5 g sample with a methanol:water (1:1, v/v) mixture.[2]

  • Centrifuge the extract.

  • Purify the supernatant using a Supelclean LC-18 solid-phase extraction (SPE) cartridge.[2]

  • Elute the analyte with methanol.

  • Evaporate the eluate and reconstitute the residue in methanol for analysis.[2]

• Instrument Setup and Calibration:

  • Set up the HPLC-MS/MS system with the specified conditions.

  • Prepare matrix-matched standards by spiking blank poppy seed extracts with known concentrations of Isoproturon to compensate for matrix effects.[2]

  • Inject the matrix-matched standards to construct the calibration curve.

• Sample Analysis:

  • Inject the prepared sample extracts into the HPLC-MS/MS system.

• Data Analysis:

  • Identify and quantify Isoproturon based on its specific retention time and MRM transitions.

  • Use the matrix-matched calibration curve for accurate quantification.

Protocol 3: Analysis of Isoproturon by GC-MS after Derivatization

Objective: To analyze Isoproturon in samples using GC-MS following a derivatization step to enhance its volatility and thermal stability.

Note: The direct analysis of phenylurea herbicides like Isoproturon by GC is challenging. Derivatization is a necessary step.[1] Common derivatization methods include alkylation (e.g., methylation) or acylation.[1]

Instrumentation and Columns:

• Gas chromatograph coupled to a mass spectrometer (GC-MS).

• A suitable capillary column (e.g., DB-5ms or equivalent).

Derivatization Reagents:

• Heptafluorobutyric anhydride (B1165640) (HFBA) for acylation or Iodomethane in the presence of sodium hydride for methylation.[1]

• An appropriate solvent (e.g., Toluene).

Procedure:

• Sample Preparation:

  • Extract Isoproturon from the sample matrix using a suitable method (e.g., QuEChERS or liquid-liquid extraction).

  • Ensure the final extract is dry, as moisture can interfere with the derivatization reaction.

• Derivatization (Example with HFBA):

  • Evaporate the sample extract to dryness under a gentle stream of nitrogen.

  • Add a small volume of a suitable solvent (e.g., 100 µL of Toluene) and the derivatizing agent (e.g., 50 µL of HFBA).

  • Seal the vial and heat at a specific temperature (e.g., 60-80°C) for a defined period (e.g., 30-60 minutes) to complete the reaction.

  • Cool the vial to room temperature.

  • The sample is now ready for GC-MS analysis.

• GC-MS Analysis:

  • Set up the GC-MS with an appropriate temperature program for the column oven and settings for the MS detector.

  • Inject a derivatized Isoproturon standard to determine its retention time and mass spectrum.

  • Inject the derivatized sample extracts.

• Data Analysis:

  • Identify the derivatized Isoproturon peak in the sample chromatograms based on its retention time and characteristic mass fragments.

  • Quantify using a calibration curve prepared from derivatized standards.

Visualizations

Caption: Workflow for Chromatographic Analysis using a Reference Standard.

Caption: Role of a Reference Standard in Ensuring Analytical Data Quality.

References

• 1. cjfs.agriculturejournals.cz [cjfs.agriculturejournals.cz]
• 2. Open Access CAAS Agricultural Journals: HPLC-MS/MS method for analysis of isoproturon in difficult matrix: poppy seeds [agriculturejournals.cz]
• 3. Determination of Isoproturon in Environmental Samples using the QuEChERS Extraction‐Spectrofluorimetric Method | Environmental Toxicology and Chemistry | Oxford Academic [academic.oup.com]
• 4. documents.thermofisher.com [documents.thermofisher.com]

Application Notes and Protocols for Trace Isoproturon Analysis Using Online Sample Enrichment Techniques

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the trace analysis of Isoproturon in aqueous samples, focusing on online sample enrichment techniques. The methodologies described herein are designed to enhance sensitivity and selectivity, enabling accurate quantification at low concentration levels.

Introduction

Isoproturon is a phenylurea herbicide widely used for the control of annual grasses and broad-leaved weeds in various crops.[1] Its presence in environmental water bodies is a significant concern due to its potential risks to human health and ecosystems.[2] Consequently, sensitive and reliable analytical methods are required for its monitoring at trace levels to ensure compliance with regulatory limits.[2] Online sample enrichment techniques, such as solid-phase extraction (SPE), offer significant advantages over traditional offline methods by automating the sample preparation process, reducing solvent consumption, and improving reproducibility.[2]

This application note details a robust online SPE method coupled with High-Performance Liquid Chromatography (HPLC) for the determination of Isoproturon. Additionally, an overview of Stir Bar Sorptive Extraction (SBSE) as an alternative enrichment technique is presented.

Quantitative Data Summary

The following tables summarize the quantitative performance data for the online SPE-HPLC method for Isoproturon analysis.

Table 1: Method Performance Characteristics for Online SPE-HPLC Analysis of Isoproturon [2]

Parameter	Value
Limit of Detection (LOD)	0.5 µg/L
Limit of Quantitation (LOQ)	1.0 µg/L
Linear Dynamic Range	1.0 - 50.0 µg/L
Correlation Coefficient (R²)	0.999
Recovery (at 10 µg/L)	100.26%
Reproducibility (RSD, n=6)	< 0.5%

Table 2: Recovery of Isoproturon at Different Concentration Levels [2]

Spiked Concentration (µg/L)	Average Recovery (%)
1.0 (Low)	99.24
10.0 (Mid)	100.26
50.0 (High)	99.98

Experimental Protocols

Protocol 1: Online Solid-Phase Extraction (SPE) Coupled with HPLC-DAD

This protocol describes a method for the automated enrichment and analysis of Isoproturon from water samples using an online SPE system with a diode array detector (DAD).

1. Instrumentation:

• Agilent 1260 Infinity Quaternary Pump (Pump A)

• Agilent 1290 Binary Pump (Pump B)

• Agilent 1260 Infinity Multisampler with a multi-draw kit

• Agilent 1260 Infinity Thermostatted Column Compartment

• Two-Position/Six-Port column switching valve

• Agilent 1260 Infinity Diode Array Detector (DAD) with a high-sensitivity flow cell (60 mm)

• Enrichment Column: Agilent Poroshell 120 SB-Aq

• Analytical Column: Agilent ZORBAX RRHD SB-C18[2]

2. Reagents and Standards:

• Methanol (B129727) (HPLC grade)

• Milli-Q water or equivalent

• Isoproturon standard

• Stock solutions are prepared in methanol and working standards are prepared by diluting the stock solution in Milli-Q water to concentrations ranging from 1.0 to 50.0 µg/L.[2]

3. Chromatographic Conditions:

• Enrichment Phase (Loading):

  • The water sample is loaded onto the enrichment column using Pump A.

• Elution and Separation Phase (Analysis):

  • The switching valve position is changed, and the enriched analytes are eluted from the enrichment column onto the analytical column using the mobile phase from Pump B.

• Analytical Separation:

  • Mobile Phase: Gradient of Acetonitrile and water.

  • Detection: 240 nm[2]

4. Online SPE Workflow:

The online enrichment process involves two main steps controlled by a switching valve:

• Position A (Loading/Enrichment): The sample is pumped through the enrichment column where Isoproturon is retained. The sample matrix is washed to waste.

• Position B (Elution/Analysis): The valve switches, and the mobile phase from the analytical pump flows through the enrichment column in the reverse direction, eluting the trapped Isoproturon onto the analytical column for separation and detection.[2]

Protocol 2: Stir Bar Sorptive Extraction (SBSE) Coupled with LC-MS/MS (Alternative Method)

SBSE is a solvent-free extraction technique that utilizes a magnetic stir bar coated with a sorbent phase, typically polydimethylsiloxane (B3030410) (PDMS), to extract analytes from aqueous samples.[3][4] This method offers high enrichment factors due to the larger volume of the sorbent phase compared to other microextraction techniques.[5]

1. Instrumentation:

• Magnetic stir plate

• PDMS-coated stir bars (Twister™)

• Thermal desorber or liquid desorption setup

• Liquid Chromatograph coupled with a Tandem Mass Spectrometer (LC-MS/MS)

2. Extraction Procedure:

• A known volume of the water sample is placed in a vial.

• A PDMS-coated stir bar is added to the sample.

• The sample is stirred for a defined period (e.g., 60-120 minutes) to allow for the partitioning of Isoproturon into the PDMS phase.[4][6]

• After extraction, the stir bar is removed, dried, and the analytes are desorbed.

3. Desorption:

• Thermal Desorption: The stir bar is placed in a thermal desorption unit, where the analytes are thermally desorbed and transferred to the GC or GC-MS system.

• Liquid Desorption: The stir bar is placed in a small volume of a suitable organic solvent (e.g., methanol/acetonitrile mixture), and the analytes are desorbed with the aid of ultrasonication.[3] The resulting extract is then analyzed by LC-MS/MS.

Visualizations

Caption: Workflow for online SPE of Isoproturon.

Caption: General workflow for Stir Bar Sorptive Extraction (SBSE).

References

• 1. cjfs.agriculturejournals.cz [cjfs.agriculturejournals.cz]
• 2. agilent.com [agilent.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Stir Bar Sorptive Extraction (SBSE)-HPLC-Tandem MS-Based Method for Multi-Residue Determination of Pesticides in Drinking Water - PMC [pmc.ncbi.nlm.nih.gov]
• 6. agilent.com [agilent.com]

Technical Notes & Optimization

Interference in Isoproturon analysis by phenoxyacidic herbicides

This technical support center provides troubleshooting guidance and frequently asked questions regarding the interference of phenoxyacidic herbicides in the analytical determination of Isoproturon.

Troubleshooting Guide

This guide addresses common issues encountered during the analysis of Isoproturon when phenoxyacidic herbicides are present in the sample matrix.

Question: My Isoproturon peak is distorted, or its retention time has shifted in samples suspected of containing phenoxyacidic herbicides. What could be the cause and solution?

Answer:

Peak distortion (e.g., tailing, fronting, or broadening) and retention time shifts for Isoproturon can occur due to co-elution with high concentrations of phenoxyacidic herbicides. This is particularly prevalent in reversed-phase HPLC systems where the acidic nature of the interfering compounds can affect the column chemistry and the ionization of Isoproturon, especially if the mobile phase pH is not adequately controlled.

Troubleshooting Steps:

• Optimize Chromatographic Separation:

  • Gradient Elution: Implement a gradient elution program to improve the separation of Isoproturon from interfering phenoxyacidic herbicides.

  • Column Selection: Consider using a different column with alternative selectivity. A column with a different stationary phase (e.g., phenyl-hexyl or biphenyl) may provide better resolution.

  • Mobile Phase pH: Adjust the mobile phase pH to suppress the ionization of the phenoxyacidic herbicides (e.g., by adding a small amount of formic or acetic acid), which can improve their retention and separation from the more neutral Isoproturon.

• Sample Preparation:

  • Employ a selective sample preparation method to remove the interfering acidic herbicides before analysis. Refer to the detailed protocols for pH-controlled liquid-liquid extraction (LLE) or solid-phase extraction (SPE) in the "Experimental Protocols" section.

Question: I am observing a lower than expected Isoproturon concentration in my samples when analyzed by LC-MS/MS. Could phenoxyacidic herbicides be causing this?

Answer:

Yes, a significant decrease in the Isoproturon signal, known as ion suppression, is a common matrix effect in LC-MS/MS analysis when co-eluting compounds are present.[1][2] Phenoxyacidic herbicides, if they co-elute with Isoproturon, can compete for ionization in the electrospray ionization (ESI) source, leading to a suppressed signal for Isoproturon and consequently, an underestimation of its concentration.

Troubleshooting Steps:

• Confirm Co-elution: Analyze individual standards of Isoproturon and the suspected interfering phenoxyacidic herbicides to determine their retention times under your chromatographic conditions. If they co-elute, chromatographic optimization is necessary.

• Improve Chromatographic Separation: As mentioned previously, optimizing the HPLC method to separate Isoproturon from the interfering compounds is the most effective way to mitigate ion suppression.

• Sample Dilution: A simple approach is to dilute the sample extract. This will reduce the concentration of both Isoproturon and the interfering phenoxyacidic herbicides, which can lessen the ion suppression effect. However, ensure that the diluted Isoproturon concentration remains above the method's limit of quantification (LOQ).

• Matrix-Matched Calibration: Prepare calibration standards in a blank matrix extract that is free of Isoproturon but contains a similar level of phenoxyacidic herbicides as the samples. This can help to compensate for the matrix effect.

• Use an Internal Standard: The use of a stable isotope-labeled internal standard for Isoproturon (e.g., Isoproturon-d6) is highly recommended.[3] The internal standard will experience similar ion suppression as the native analyte, allowing for accurate quantification.

Question: How can I confirm that the interference I'm seeing is from phenoxyacidic herbicides?

Answer:

• Spiking Experiment: Spike a blank matrix with a known concentration of Isoproturon and analyze it. Then, spike another aliquot of the blank matrix with the same concentration of Isoproturon plus the suspected phenoxyacidic herbicide(s) at a concentration level expected in your samples. A significant difference in the Isoproturon response between the two samples will indicate interference.

• LC-MS/MS Confirmation: If using a mass spectrometer, monitor the specific precursor and product ions for the suspected phenoxyacidic herbicides in your samples. Their presence at the same retention time as Isoproturon would confirm their potential to interfere.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of interference by phenoxyacidic herbicides in Isoproturon analysis?

A1: The primary mechanisms are co-elution in chromatographic systems and subsequent matrix effects, particularly ion suppression in LC-MS/MS.[1][2] Due to their structural similarities, achieving baseline separation can be challenging. Phenoxyacetic acids are acidic, while Isoproturon is a neutral compound. This difference in chemical properties can be exploited during sample preparation to remove the interference.

Q2: Which analytical technique is more susceptible to this interference, HPLC-UV or LC-MS/MS?

A2: While both techniques can be affected by co-elution leading to inaccurate quantification, LC-MS/MS is particularly susceptible to ion suppression, which can lead to a significant underestimation of the Isoproturon concentration. A World Health Organization report on Isoproturon in drinking water explicitly states that high levels of phenoxyacidic herbicides may interfere with its determination by HPLC with UV detection.[4]

Q3: Are there any specific phenoxyacidic herbicides that are known to interfere more than others?

A3: While specific quantitative data on the degree of interference from different phenoxyacidic herbicides is limited in the readily available literature, compounds that are structurally more similar to Isoproturon or have closer retention times under the analytical conditions used are more likely to cause interference. Commonly used phenoxyacidic herbicides like MCPA and 2,4-D are potential interferents due to their widespread use.

Q4: Can I overcome this interference by simply changing the mobile phase composition?

A4: Modifying the mobile phase (e.g., organic solvent ratio, pH, and additives) can improve the chromatographic separation and potentially reduce interference.[5] However, for samples with high levels of phenoxyacidic herbicides, a combination of optimized chromatography and a selective sample preparation technique is often necessary for reliable quantification of Isoproturon.

Q5: Where can I find a reliable method to remove phenoxyacidic herbicides from my samples before Isoproturon analysis?

A5: The "Experimental Protocols" section of this document provides detailed, step-by-step procedures for pH-controlled liquid-liquid extraction and solid-phase extraction, which are effective for separating Isoproturon from acidic herbicides.

Quantitative Data Summary

Analyte Class	Method	Limit of Detection (LOD) / Limit of Quantification (LOQ)	Recovery (%)	Reference
Isoproturon	HPLC-MS/MS	0.01 mg/kg	84	[6]
Phenoxyacetic Herbicides	UHPLC-MS/MS	0.00008 - 0.0047 µg/L	71 - 118
Phenoxyacetic Herbicides	HPLC-UV	5 - 20 ng/L	>83	[7]
Isoproturon	LC-MS/MS	-	>60	[3]

Experimental Protocols

Protocol 1: pH-Controlled Liquid-Liquid Extraction (LLE) for Separation of Isoproturon from Phenoxyacidic Herbicides

This protocol is adapted from EPA Method 1658 for the separation of acidic and neutral/basic compounds.[5]

Objective: To selectively extract Isoproturon into an organic solvent while leaving the ionized phenoxyacidic herbicides in the aqueous phase.

Materials:

• Sample (e.g., water, soil extract)

• Dichloromethane (DCM) or other suitable organic solvent

• 1 M Sodium Hydroxide (NaOH)

• 1 M Hydrochloric Acid (HCl)

• pH meter or pH paper

• Separatory funnel

• Sodium sulfate (B86663) (anhydrous)

• Rotary evaporator or nitrogen evaporator

Procedure:

• Sample Alkalinization:

  • Take a known volume of your aqueous sample or reconstituted sample extract in a separatory funnel.

  • Adjust the pH of the sample to >11 with 1 M NaOH. This will deprotonate the acidic phenoxyacidic herbicides, making them highly water-soluble. Isoproturon will remain neutral.

• Extraction of Isoproturon:

  • Add a portion of DCM to the separatory funnel (e.g., 50 mL for a 1 L water sample).

  • Shake vigorously for 2 minutes, periodically venting the funnel.

  • Allow the layers to separate.

  • Drain the lower organic layer (DCM) containing the Isoproturon into a clean flask.

  • Repeat the extraction two more times with fresh portions of DCM.

  • Combine the organic extracts.

• Drying and Concentration:

  • Pass the combined organic extract through a funnel containing anhydrous sodium sulfate to remove any residual water.

  • Concentrate the extract to a small volume (e.g., 1 mL) using a rotary evaporator or a gentle stream of nitrogen.

  • The resulting extract is now ready for Isoproturon analysis.

• (Optional) Extraction of Phenoxyacidic Herbicides:

  • The remaining aqueous phase can be acidified to pH <2 with 1 M HCl to protonate the phenoxyacidic herbicides.

  • They can then be extracted with fresh portions of DCM for separate analysis if required.

Protocol 2: Solid-Phase Extraction (SPE) for Cleanup of Isoproturon from Phenoxyacidic Herbicides

Objective: To retain Isoproturon on a reversed-phase SPE cartridge while the ionized phenoxyacidic herbicides are washed away.

Materials:

• Reversed-phase SPE cartridge (e.g., C18, 500 mg)

• Methanol (B129727)

• Deionized water

• 1 M Sodium Hydroxide (NaOH)

• Sample

• SPE manifold

Procedure:

• Cartridge Conditioning:

  • Pass 5 mL of methanol through the SPE cartridge.

  • Pass 5 mL of deionized water through the cartridge. Do not let the cartridge go dry.

• Sample Loading:

  • Adjust the pH of the sample to > 8 with 1 M NaOH to ensure the phenoxyacidic herbicides are ionized.

  • Load the pH-adjusted sample onto the conditioned SPE cartridge at a slow, steady flow rate (e.g., 1-2 mL/min). Isoproturon will be retained by hydrophobic interactions.

• Washing:

  • Wash the cartridge with 5 mL of deionized water to remove any remaining polar interferences and the ionized phenoxyacidic herbicides.

• Elution:

  • Elute the retained Isoproturon from the cartridge with 5-10 mL of methanol or another suitable organic solvent.

• Concentration and Analysis:

  • The eluate can be concentrated and reconstituted in a suitable solvent for analysis by HPLC-UV or LC-MS/MS.

Visualizations

Caption: Logical relationship of interference in Isoproturon analysis.

Caption: Troubleshooting workflow for Isoproturon analysis interference.

References

• 1. researchgate.net [researchgate.net]
• 2. eurl-pesticides.eu [eurl-pesticides.eu]
• 3. researchgate.net [researchgate.net]
• 4. cdn.who.int [cdn.who.int]
• 5. epa.gov [epa.gov]
• 6. researchgate.net [researchgate.net]
• 7. Determination of Phenoxy Acid Herbicides From Aqueous Samples by Improved Clean-up on Polymeric Pre-columns at High pH - Analyst (RSC Publishing) [pubs.rsc.org]

Improving recovery of Isoproturon from complex matrices

Welcome to the technical support center for Isoproturon analysis. This resource is designed to assist researchers, scientists, and drug development professionals in optimizing the recovery of Isoproturon from complex matrices. Here you will find troubleshooting guidance, frequently asked questions, and detailed experimental protocols to enhance the accuracy and reliability of your results.

Troubleshooting Guide

Low recovery of Isoproturon can be a significant challenge during sample preparation and analysis. The following guide provides a structured approach to identifying and resolving common issues.

Common Issues and Solutions for Low Isoproturon Recovery

Issue	Potential Cause(s)	Recommended Solution(s)
Low Extraction Efficiency	Inappropriate solvent selection for the matrix.	For soil and plant matrices, a mixture of methanol (B129727) and water is often effective.[1][2] Acetonitrile (B52724) is commonly used in the QuEChERS method for food matrices.[3][4]
Insufficient extraction time or agitation.	Ensure thorough homogenization of the sample with the extraction solvent. Increase shaking or vortexing time to ensure adequate contact between the solvent and the sample matrix.[5]
Strong analyte-matrix interactions.	For acidic soils, consider adjusting the pH of the extraction solvent to neutral or slightly alkaline to improve the release of Isoproturon.[5]
Analyte Loss During Cleanup	Incorrect Solid-Phase Extraction (SPE) sorbent or elution solvent.	C18 and Oasis HLB cartridges are commonly used for Isoproturon extraction from aqueous samples.[2][6] Ensure the elution solvent is strong enough to desorb Isoproturon from the SPE sorbent. A mixture of methanol and acetonitrile can be effective.[7]
Breakthrough of the analyte during SPE loading.	Optimize the sample loading volume and flow rate. For Oasis HLB cartridges, the breakthrough volume for some pesticides can be as low as 30 mL for water samples.[6]
Analyte Degradation	Unstable pH or high temperatures during extraction or evaporation.	Isoproturon is a phenylurea herbicide and can be susceptible to degradation under harsh conditions. Avoid high temperatures and extreme pH levels during sample processing.[1]
Matrix Effects in LC-MS/MS	Co-eluting matrix components suppressing or enhancing the analyte signal.	Improve the cleanup step to remove interfering compounds. The use of dispersive SPE (d-SPE) with sorbents like PSA and GCB in the QuEChERS method can help reduce matrix effects.[3][8]
Utilize matrix-matched calibration standards to compensate for signal suppression or enhancement.[2][9]
Employing an internal standard, such as Isoproturon-D6, can help to correct for matrix effects during quantification.[7]
Instrumental Problems	Poorly performing HPLC/GC system.	Verify the performance of the analytical instrument, including the detector, column, and mobile phase composition, to ensure accurate quantification.[5]

Frequently Asked Questions (FAQs)

Q1: What is the most suitable extraction method for Isoproturon from soil samples?

A1: Both Solid-Phase Extraction (SPE) and the QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method are effective for extracting Isoproturon from soil.[10] The choice depends on the specific laboratory setup and the number of samples. QuEChERS is often favored for its speed and simplicity, especially for a large number of samples.[4]

Q2: Which SPE cartridge is recommended for Isoproturon extraction from water samples?

A2: Oasis HLB and C18 cartridges have been shown to be suitable for the extraction of Isoproturon from water samples.[2][6] The selection may depend on the specific characteristics of the water sample and the presence of other potential contaminants.

Q3: How can I minimize matrix effects when analyzing Isoproturon in complex food matrices by LC-MS/MS?

A3: To minimize matrix effects, it is crucial to have an efficient cleanup step. The dispersive SPE (d-SPE) cleanup used in the QuEChERS method, often employing a combination of Primary Secondary Amine (PSA) to remove organic acids and Graphitized Carbon Black (GCB) to remove pigments and sterols, is highly effective.[3][8] Additionally, using matrix-matched standards for calibration and an isotopically labeled internal standard like Isoproturon-D6 can significantly improve accuracy.[7][9]

Q4: What are the typical recovery rates for Isoproturon using the QuEChERS method?

A4: The QuEChERS method can provide high recovery rates for Isoproturon from various matrices. Studies have reported recovery percentages ranging from 85.00% to 96.00% in environmental samples such as soil.[10][11]

Q5: What are the common analytical techniques for the determination of Isoproturon?

A5: High-Performance Liquid Chromatography (HPLC) coupled with either a UV detector or a mass spectrometer (LC-MS or LC-MS/MS) is the most common and preferred method for Isoproturon analysis due to its sensitivity and selectivity.[1][2][12] Gas Chromatography (GC) can also be used, but it often requires a derivatization step to prevent thermal degradation of the analyte.[1]

Experimental Protocols

Detailed Protocol for QuEChERS Extraction of Isoproturon from Soil

This protocol is a general guideline based on the widely used QuEChERS methodology.[3][10][11]

1. Sample Preparation: a. Air-dry the soil sample and sieve it through a 2 mm mesh to remove large debris. b. Homogenize the sieved soil thoroughly.

2. Extraction: a. Weigh 10 g of the homogenized soil into a 50 mL centrifuge tube. b. Add 10 mL of acetonitrile. c. Add the appropriate internal standard solution (e.g., Isoproturon-D6). d. Add the QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g trisodium (B8492382) citrate (B86180) dihydrate, 0.5 g disodium (B8443419) hydrogen citrate sesquihydrate). e. Cap the tube tightly and shake vigorously for 1 minute. f. Centrifuge at ≥3000 rpm for 5 minutes.

3. Dispersive Solid-Phase Extraction (d-SPE) Cleanup: a. Take a 1 mL aliquot of the supernatant (acetonitrile layer) and transfer it to a 2 mL d-SPE tube. b. The d-SPE tube should contain a mixture of sorbents, for example, 150 mg MgSO₄, 50 mg Primary Secondary Amine (PSA), and 50 mg C18. c. Vortex the d-SPE tube for 30 seconds. d. Centrifuge at a high speed (e.g., 10,000 rpm) for 5 minutes.

4. Final Extract Preparation and Analysis: a. Take an aliquot of the cleaned extract. b. The extract can be directly injected into an LC-MS/MS system or evaporated and reconstituted in a suitable solvent for analysis.

Visualizations

Caption: Experimental workflow for Isoproturon recovery using the QuEChERS method.

Caption: Troubleshooting flowchart for low Isoproturon recovery.

References

• 1. researchgate.net [researchgate.net]
• 2. cjfs.agriculturejournals.cz [cjfs.agriculturejournals.cz]
• 3. shimisanj.com [shimisanj.com]
• 4. shimadzu.com [shimadzu.com]
• 5. benchchem.com [benchchem.com]
• 6. epa.gov [epa.gov]
• 7. researchgate.net [researchgate.net]
• 8. Clean-up and matrix effect in LC-MS/MS analysis of food of plant origin for high polar herbicides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Impact of Matrix Species and Mass Spectrometry on Matrix Effects in Multi-Residue Pesticide Analysis Based on QuEChERS-LC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Determination of Isoproturon in Environmental Samples using the QuEChERS Extraction-Spectrofluorimetric Method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. cdn.who.int [cdn.who.int]

Technical Support Center: Isoproturon LC-MS/MS Analysis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to address common issues related to matrix effects in the LC-MS/MS analysis of Isoproturon.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects in the context of LC-MS/MS analysis of Isoproturon?

A1: Matrix effects are the alteration of the ionization efficiency of a target analyte, such as Isoproturon, by co-eluting compounds from the sample matrix.[1] These effects can manifest as either ion suppression (a decrease in signal response) or ion enhancement (an increase in signal response).[1][2] This interference can significantly impact the accuracy, precision, and sensitivity of the analytical method.[2]

Q2: What causes matrix effects?

A2: Matrix effects are primarily caused by endogenous or exogenous components in the sample that co-elute with Isoproturon and interfere with the ionization process in the mass spectrometer's ion source.[3][4] Common interfering components include salts, phospholipids, proteins, and other organic molecules present in the sample matrix.[3][5] The exact mechanisms are complex but can involve competition for charge, alteration of droplet surface tension, and changes in the efficiency of droplet formation and evaporation in the ion source.[1][4]

Q3: How can I determine if my Isoproturon analysis is affected by matrix effects?

A3: The presence of matrix effects can be assessed both qualitatively and quantitatively. A common qualitative method is the post-column infusion technique, where a constant flow of Isoproturon standard is introduced into the LC eluent after the analytical column.[1] Injection of a blank matrix extract will show a dip or a rise in the baseline signal at the retention times of interfering compounds, indicating ion suppression or enhancement, respectively.[1]

Quantitatively, matrix effects can be evaluated by comparing the peak area of Isoproturon in a standard solution to the peak area of Isoproturon spiked into a blank matrix extract after the extraction process (post-extraction spike).[3] The ratio of these responses, known as the matrix factor (MF), indicates the extent of the matrix effect. An MF < 1 signifies ion suppression, while an MF > 1 indicates ion enhancement.[3]

Q4: What are the common strategies to minimize or compensate for matrix effects?

A4: Several strategies can be employed to mitigate matrix effects:

• Sample Preparation: Implementing a thorough clean-up procedure is crucial. Techniques like Solid Phase Extraction (SPE)[3][6] and QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe)[1][2] are effective in removing interfering components.

• Chromatographic Separation: Optimizing the LC method to separate Isoproturon from co-eluting matrix components can significantly reduce interference.[1]

• Sample Dilution: Diluting the sample extract can reduce the concentration of interfering compounds, thereby minimizing their impact on Isoproturon ionization.[7]

• Matrix-Matched Calibration: Preparing calibration standards in a blank matrix extract that has undergone the same sample preparation procedure can help to compensate for matrix effects.[3]

• Use of Internal Standards: The most effective way to compensate for matrix effects is the use of a stable isotope-labeled internal standard (SIL-IS), such as Isoproturon-d6.[8] Since the SIL-IS has nearly identical chemical and physical properties to the analyte, it will be affected by the matrix in the same way, allowing for accurate correction.[8]

Troubleshooting Guide

Problem: Poor reproducibility of Isoproturon quantification.

Possible Cause	Suggested Solution
Inconsistent matrix effects between samples.	Implement a more robust sample clean-up procedure (e.g., SPE or QuEChERS).[3][6] Use a stable isotope-labeled internal standard (Isoproturon-d6) to compensate for variability.[8]
Inadequate chromatographic separation.	Optimize the LC gradient to better separate Isoproturon from interfering peaks. Consider using a different column chemistry.
Contamination from the LC system.	Flush the LC system thoroughly. Check for carryover by injecting a blank solvent after a high-concentration sample.

Problem: Low recovery of Isoproturon.

Possible Cause	Suggested Solution
Inefficient extraction from the sample matrix.	Optimize the extraction solvent and procedure. For example, a methanol (B129727):water mixture has been shown to be effective for extracting Isoproturon.[3]
Analyte loss during sample clean-up (e.g., SPE).	Evaluate different SPE sorbents and elution solvents to ensure quantitative recovery of Isoproturon.[3]
Ion suppression.	Assess the matrix effect using the post-extraction spike method. If suppression is significant, improve the sample clean-up, dilute the sample, or use matrix-matched calibration.[3][7]

Problem: Inaccurate quantification (results are consistently too high or too low).

Possible Cause	Suggested Solution
Significant ion suppression or enhancement.	Quantify the matrix effect and implement corrective measures such as improved sample preparation, matrix-matched calibration, or the use of a SIL-IS.[3][8]
Non-linearity of the calibration curve due to matrix effects.	Use matrix-matched calibration standards to construct the calibration curve.[3]
Incorrect internal standard concentration.	Verify the concentration of the internal standard spiking solution.

Experimental Protocols

Protocol 1: Solid Phase Extraction (SPE) for Isoproturon in Poppy Seeds

This protocol is adapted from a method for the analysis of Isoproturon in a complex matrix.[3]

• Extraction:

  • Weigh 12.5 g of homogenized poppy seed sample into a centrifuge tube.

  • Add 20 mL of methanol:water (1:1, v/v).

  • Shake vigorously for 1 hour.

  • Centrifuge at 6000 RPM for 10 minutes.

  • Collect the supernatant.

• SPE Clean-up (using a C18 cartridge, e.g., Supelclean LC-18):

  • Conditioning: Condition the SPE cartridge with 6 mL of methanol followed by 4 mL of methanol:water (1:1, v/v).

  • Loading: Load 4 mL of the sample extract onto the cartridge.

  • Washing: Wash the cartridge with 8 mL of methanol:water (1:1, v/v) to remove polar interferences.

  • Elution: Elute Isoproturon with 4 mL of methanol.

• Final Preparation:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in a suitable volume of the mobile phase for LC-MS/MS analysis.

Protocol 2: QuEChERS-based Extraction for Isoproturon in Soil

This protocol is a general representation of a QuEChERS method that can be adapted for Isoproturon in soil.[1][2]

• Extraction:

  • Weigh 10 g of sieved soil into a 50 mL centrifuge tube.

  • Add 10 mL of acetonitrile (B52724).

  • If using an internal standard, spike the sample at this stage.

  • Add the QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g trisodium (B8492382) citrate (B86180) dihydrate, 0.5 g disodium (B8443419) hydrogen citrate sesquihydrate).

  • Shake vigorously for 1 minute.

  • Centrifuge at >3000 g for 5 minutes.

• Dispersive SPE (dSPE) Clean-up:

  • Take a 1 mL aliquot of the acetonitrile supernatant and transfer it to a 2 mL microcentrifuge tube containing dSPE sorbent (e.g., 150 mg MgSO₄ and 50 mg PSA).

  • Vortex for 30 seconds.

  • Centrifuge at high speed for 2 minutes.

• Final Preparation:

  • Take the supernatant and filter it through a 0.22 µm filter into an autosampler vial for LC-MS/MS analysis.

Quantitative Data Summary

Table 1: Recovery and Matrix Effect of Isoproturon in Poppy Seeds using SPE [3]

Spiking Level (mg/kg)	Recovery (%)	RSD (%)	Matrix Effect (%)*
0.04	84.1	7.2	98
0.4	83.5	6.8	98

*Matrix Effect (%) = (Peak area in post-extraction spike / Peak area in neat solvent) x 100. A value close to 100% indicates minimal matrix effect.

Table 2: Recovery of Isoproturon in Water Samples using Online SPE [9]

Spiking Level (µg/L)	Recovery (%)
1.0	97.48
10.0	100.26
50.0	99.98

Visualizations

Caption: Troubleshooting workflow for matrix effects.

Caption: Strategies to address matrix effects.

References

• 1. Determination of Isoproturon in Environmental Samples using the QuEChERS Extraction‐Spectrofluorimetric Method | Environmental Toxicology and Chemistry | Oxford Academic [academic.oup.com]
• 2. Determination of Isoproturon in Environmental Samples using the QuEChERS Extraction-Spectrofluorimetric Method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. cjfs.agriculturejournals.cz [cjfs.agriculturejournals.cz]
• 4. Open Access CAAS Agricultural Journals: HPLC-MS/MS method for analysis of isoproturon in difficult matrix: poppy seeds [agriculturejournals.cz]
• 5. researchgate.net [researchgate.net]
• 6. eurl-pesticides.eu [eurl-pesticides.eu]
• 7. archimer.ifremer.fr [archimer.ifremer.fr]
• 8. researchgate.net [researchgate.net]
• 9. agilent.com [agilent.com]

Technical Support Center: Optimizing Isoproturon Separation in HPLC

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the mobile phase for the separation of Isoproturon using High-Performance Liquid Chromatography (HPLC).

Troubleshooting Guide

This section addresses common issues encountered during the HPLC analysis of Isoproturon, with a focus on mobile phase optimization.

Question: Why is my Isoproturon peak showing significant tailing?

Answer:

Peak tailing for Isoproturon, where the peak is asymmetrical with a prolonged trailing edge, is a common issue that can affect the accuracy of integration and reduce resolution.[1][2] The primary causes related to the mobile phase include:

• Secondary Silanol (B1196071) Interactions: Isoproturon, a phenylurea herbicide, can interact with residual silanol groups on the silica-based stationary phase, especially at mid-range pH.[2][3] These interactions cause peak tailing.[2]

• Inappropriate Mobile Phase pH: If the mobile phase pH is not optimized, it can lead to secondary interactions.[1] For basic compounds, a lower pH (around 2-3) can protonate the silanol groups and reduce these interactions.[2]

• Incorrect Buffer Concentration: A buffer concentration that is too low may not effectively control the pH, leading to inconsistent interactions and peak tailing.[1]

Troubleshooting Steps:

• Adjust Mobile Phase pH: Lower the pH of the aqueous component of your mobile phase to around 3. This will help to suppress the ionization of residual silanol groups on the column.[2]

• Optimize Buffer Concentration: Ensure your buffer concentration is sufficient, typically in the range of 10-50 mM, to maintain a stable pH.[1]

• Consider Mobile Phase Composition: Switching the organic modifier, for instance from methanol (B129727) to acetonitrile (B52724), can alter selectivity and may improve peak shape.[4] Acetonitrile generally has a lower viscosity, which can also be beneficial.[5]

Question: My retention time for Isoproturon is drifting. What could be the cause?

Answer:

Retention time drift, where the retention time of Isoproturon changes between injections, can be caused by several factors related to the mobile phase.[6]

• Mobile Phase Composition Changes: Inaccurate mixing of mobile phase components or evaporation of the more volatile solvent can alter the solvent strength and lead to drifting retention times.[6] In reversed-phase chromatography, even a 1% change in the organic solvent composition can shift retention time by 5-10%.[7]

• Column Equilibration: Insufficient column equilibration time after changing the mobile phase or after a gradient run can cause retention time instability.[8]

• Temperature Fluctuations: Changes in the column temperature can affect the viscosity of the mobile phase and the solubility of the analyte, leading to shifts in retention time.[6][7] A 1°C change can alter retention times by 1-2%.[6]

• Mobile Phase pH Instability: If the mobile phase is not adequately buffered, its pH can change over time, affecting the retention of ionizable compounds.[6]

Troubleshooting Steps:

• Ensure Proper Mobile Phase Preparation: Prepare fresh mobile phase daily and keep the solvent reservoir bottles capped to prevent evaporation.[9] Ensure the mobile phase components are fully miscible.[10]

• Adequate Column Equilibration: Before starting a sequence of analyses, equilibrate the column with the mobile phase for a sufficient amount of time (e.g., 10-20 column volumes).[8]

• Use a Column Oven: To maintain a consistent temperature, use a column oven.[7][8]

• Degas the Mobile Phase: Properly degas the mobile phase to prevent bubble formation in the pump, which can affect the flow rate and retention times.[9][11]

Question: I am observing poor resolution between Isoproturon and other peaks. How can I improve it by changing the mobile phase?

Answer:

Poor resolution, where peaks overlap, can often be addressed by optimizing the mobile phase.[12]

• Incorrect Solvent Strength: If the mobile phase is too strong (high percentage of organic solvent in reversed-phase), analytes will elute too quickly, resulting in poor separation. Conversely, if it is too weak, the analysis time will be long, and peaks may be broad.[4]

• Suboptimal Mobile Phase Composition: The type of organic solvent (e.g., acetonitrile vs. methanol) can influence selectivity and, therefore, resolution.[4]

• Inadequate pH Control: For samples containing ionizable compounds, the mobile phase pH is a critical parameter for controlling retention and selectivity.[9]

Troubleshooting Steps:

• Adjust the Organic Solvent Ratio: In reversed-phase HPLC, decreasing the percentage of the organic solvent will generally increase retention time and may improve resolution.[13] Experiment with small, incremental changes to find the optimal ratio.

• Change the Organic Modifier: If adjusting the solvent ratio is not sufficient, try switching from methanol to acetonitrile or vice versa. These solvents have different selectivities and can alter the elution order of compounds.[4]

• Optimize the Mobile Phase pH: Adjusting the pH of the mobile phase can significantly impact the retention and selectivity of ionizable compounds.[13]

• Consider Gradient Elution: For complex samples with a wide range of polarities, a gradient elution, where the mobile phase composition is changed over time, can significantly improve resolution.[5][13]

Frequently Asked Questions (FAQs)

Q1: What is a good starting mobile phase for Isoproturon separation in reversed-phase HPLC?

A common starting point for the separation of Isoproturon in reversed-phase HPLC is a mixture of acetonitrile and water or methanol and water.[14][15] A typical initial gradient might be from 15% to 60% acetonitrile in water.[16] The aqueous phase is often acidified slightly (e.g., with formic acid or a buffer) to ensure good peak shape.

Q2: Should I use isocratic or gradient elution for Isoproturon analysis?

Isocratic elution (constant mobile phase composition) is suitable for simple mixtures where all components are well-resolved.[5] However, for more complex samples containing Isoproturon and its degradation products or other pesticides, gradient elution is generally preferred.[5][15] A gradient allows for the separation of compounds with a wider range of polarities in a reasonable timeframe.[17]

Q3: How does the pH of the mobile phase affect the separation of Isoproturon?

While Isoproturon itself is not strongly ionizable, the pH of the mobile phase can still be crucial for a robust separation. An acidic pH (e.g., around 3) is often used to suppress the ionization of residual silanol groups on the silica-based column packing, which helps to prevent peak tailing.[2]

Q4: What are the key considerations for preparing the mobile phase for Isoproturon analysis?

• Use HPLC-grade solvents: This minimizes baseline noise and interfering peaks.[18]

• Filter the mobile phase: Use a 0.45 µm or 0.22 µm filter to remove particulate matter that could block the column or system tubing.[9]

• Degas the mobile phase: Degassing (e.g., by sonication or helium sparging) removes dissolved gases that can form bubbles in the system and cause flow rate and pressure instability.[9][11]

• Prepare fresh mobile phase: It is best practice to prepare the mobile phase fresh each day to avoid changes in composition due to evaporation or degradation.[9]

Data Presentation

Table 1: Example HPLC Methods for Isoproturon Analysis

Parameter	Method 1[16]	Method 2[14]	Method 3[15]
Column	Coresep 100 (3.0 x 100 mm)	Agilent ZORBAX RRHD SB-C18 (3.0 x 100 mm, 1.8 µm)	Lichrocart C18 (25 cm x 4 mm, 5 µm)
Mobile Phase A	Ammonium (B1175870) Formate (AmFm) pH 3	Milli-Q water	Deionised water
Mobile Phase B	Acetonitrile (ACN)	Acetonitrile	Methanol
Gradient	15% to 60% ACN, 30 mM to 80 mM AmFm in 7 min	20% to 90% ACN gradient	70% to 100% Methanol gradient
Detection	UV 275 nm	UV 240 nm	MS/MS
Retention Time	Not specified	9.129 min	Not specified

Experimental Protocols

Protocol 1: Preparation of a Buffered Acetonitrile/Water Mobile Phase

Objective: To prepare a mobile phase suitable for the reversed-phase HPLC separation of Isoproturon.

Materials:

• HPLC-grade acetonitrile

• HPLC-grade water (e.g., Milli-Q)

• Formic acid (or a suitable buffer salt like ammonium formate)

• 0.45 µm solvent filters

• Glass solvent bottles

• Graduated cylinders

• Magnetic stirrer and stir bar

• pH meter

Procedure:

• Prepare the Aqueous Phase (e.g., 0.1% Formic Acid in Water):

  • Measure 999 mL of HPLC-grade water into a clean glass bottle.

  • Carefully add 1 mL of formic acid to the water.

  • Mix the solution thoroughly using a magnetic stirrer.

  • If using a buffer, dissolve the appropriate amount of the buffer salt in water and adjust the pH using a suitable acid or base.

• Filter the Aqueous and Organic Phases:

  • Filter the prepared aqueous phase and the HPLC-grade acetonitrile separately through 0.45 µm solvent filters into clean solvent reservoir bottles.

• Degas the Solvents:

  • Degas both the aqueous and organic phases by placing them in an ultrasonic bath for 15-20 minutes or by sparging with helium.

• Mobile Phase Composition:

  • The mobile phase can be mixed online by the HPLC system's proportioning valve according to the desired gradient or isocratic conditions. For example, for a starting condition of 85:15 Water:Acetonitrile, the pump will draw from both reservoirs accordingly.

Mandatory Visualizations

Caption: Workflow for optimizing the mobile phase in HPLC for Isoproturon separation.

Caption: Decision tree for troubleshooting common HPLC issues with Isoproturon.

References

• 1. uhplcs.com [uhplcs.com]
• 2. elementlabsolutions.com [elementlabsolutions.com]
• 3. chromtech.com [chromtech.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. mastelf.com [mastelf.com]
• 6. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 7. researchgate.net [researchgate.net]
• 8. HPLC Troubleshooting Guide [scioninstruments.com]
• 9. Mobile Phase Optimization: A Critical Factor in HPLC | Phenomenex [phenomenex.com]
• 10. pharmaguru.co [pharmaguru.co]
• 11. ijprajournal.com [ijprajournal.com]
• 12. Advanced Guide to HPLC Troubleshooting: solve 7 common issues like a pro! [pharmacores.com]
• 13. pharmaguru.co [pharmaguru.co]
• 14. agilent.com [agilent.com]
• 15. cjfs.agriculturejournals.cz [cjfs.agriculturejournals.cz]
• 16. helixchrom.com [helixchrom.com]
• 17. chromatographyonline.com [chromatographyonline.com]
• 18. rheniumgroup.co.il [rheniumgroup.co.il]

Technical Support Center: Isoproturon Sample Storage and Handling

This technical support center provides guidance for researchers, scientists, and drug development professionals on the best practices for storing and handling Isoproturon samples to minimize degradation and ensure the integrity of experimental results.

Troubleshooting Guide

This guide addresses common issues encountered during the storage and analysis of Isoproturon samples.

Issue / Question	Potential Causes	Troubleshooting Steps & Recommendations
1. Low recovery of Isoproturon from stored samples.	- Degradation during storage: Isoproturon may have degraded due to improper storage conditions (e.g., elevated temperature, exposure to light, incorrect pH). - Adsorption to container walls: Isoproturon can adsorb to the surface of certain types of containers. - Improper sample extraction: The extraction solvent or procedure may not be optimal for your sample matrix.	- Verify Storage Conditions: Ensure samples were stored at the recommended temperature (2-8°C for short-term, ≤ -20°C for long-term) and protected from light.[1][2] - Use Appropriate Containers: Store samples in amber glass vials with PTFE-lined caps (B75204) to minimize adsorption and photodegradation. - Optimize Extraction: Review your extraction protocol. Ensure the solvent is appropriate for Isoproturon (e.g., methanol (B129727), acetonitrile) and that the extraction time and technique are sufficient.[3][4] - Perform a Spike and Recovery Experiment: Spike a blank matrix with a known concentration of Isoproturon and process it alongside your samples to assess the efficiency of your extraction method.
2. Inconsistent or non-reproducible results between replicate samples.	- Inhomogeneous sample: The Isoproturon may not be evenly distributed throughout the sample, especially in soil or complex matrices. - Variable degradation: Different aliquots may have been exposed to slightly different conditions (e.g., one vial left on the bench longer than another). - Pipetting or dilution errors: Inaccuracies in sample and standard preparation can lead to variability.	- Ensure Homogeneity: Thoroughly mix or homogenize samples before taking aliquots. - Standardize Handling Procedures: Treat all samples and replicates identically. Minimize the time samples spend at room temperature during processing. - Calibrate Equipment: Regularly calibrate pipettes and other volumetric equipment. Prepare standards and dilutions carefully.
3. Presence of unexpected peaks in the chromatogram.	- Degradation products: The additional peaks could be metabolites or degradation products of Isoproturon. Common degradation pathways include N-demethylation and oxidation of the ring-isopropyl group. - Contamination: The sample or solvent may have been contaminated.	- Analyze a Freshly Prepared Standard: Compare the chromatogram of your sample to that of a freshly prepared Isoproturon standard to identify the parent peak. - Review Degradation Pathways: Familiarize yourself with the known degradation products of Isoproturon to tentatively identify the unknown peaks.[5] - Run a Blank: Analyze a solvent blank to check for contamination in your analytical system.
4. Significant decrease in the concentration of stock or working standards over time.	- Solvent evaporation: If the container is not properly sealed, solvent can evaporate, leading to an increase in the analyte concentration, or if the cap is loose, the analyte can be lost. - Degradation of the standard: Even in organic solvents, some degradation can occur, especially if not stored correctly.	- Use High-Quality Vials and Caps: Store standards in amber glass vials with PTFE-lined screw caps to ensure a tight seal.[6][7] - Store at Low Temperatures: Store stock solutions at ≤ -20°C for long-term stability.[1][7] Working standards can be stored in a refrigerator at 2-8°C for shorter periods. - Prepare Fresh Working Standards: It is best practice to prepare fresh working standards from the stock solution daily or as needed.

Frequently Asked Questions (FAQs)

Q1: What are the ideal storage conditions for aqueous Isoproturon samples?

A1: For short-term storage (up to 30 days), aqueous samples should be stored in amber glass bottles at 4°C.[2] For longer-term storage, freezing the samples at ≤ -20°C is recommended. It is crucial to protect samples from light to prevent photodegradation.

Q2: How does pH affect the stability of Isoproturon in water samples?

A2: Isoproturon is generally stable in neutral and acidic aqueous solutions. Its hydrolytic stability is highest at pH 7, with a reported half-life of 1560 days at 25°C. It is less stable in alkaline conditions, with the half-life decreasing to 540 days at pH 9.

Q3: What is the recommended solvent for preparing Isoproturon stock and working solutions?

A3: HPLC-grade methanol or acetonitrile (B52724) are commonly used solvents for preparing Isoproturon standards.[3][4]

Q4: How long can I store my Isoproturon stock solution?

A4: When stored in a tightly sealed amber glass vial at ≤ -20°C, Isoproturon stock solutions in toluene, acetone, or ethyl acetate (B1210297) have been shown to be stable for 2 to 8 years.[1][7] However, it is good laboratory practice to prepare fresh stock solutions periodically and compare them against the old ones to ensure accuracy.

Q5: Should I use a preservative for my aqueous samples?

A5: The addition of preservatives is generally not required if the samples are stored properly at 4°C or frozen. Biological inhibition may not be necessary for short-term storage.[2] However, if microbial degradation is a concern for your specific sample matrix, filtering the sample through a 0.22 µm filter before storage may be beneficial.

Quantitative Data on Isoproturon Degradation

The following tables summarize the stability of Isoproturon under different storage conditions.

Table 1: Stability of Isoproturon in Aqueous Matrices at 4°C [2]

Matrix	Initial Concentration (µg/L)	Storage Duration (days)	Isoproturon Remaining (%)
Groundwater	~0.3-0.5	14	No significant decrease
Groundwater	~0.9-1.3	30	Stable
Surface Water	~0.3-0.5	14	No significant decrease
Surface Water	~0.9-1.3	30	Stable
Soil Water	~0.3-0.5	30	Less stable than in groundwater and surface water
Soil Water	~0.9-1.3	30	Slight loss

Table 2: Hydrolytic Stability of Isoproturon in Water at 25°C

pH	Half-life (days)
5	1210
7	1560
9	540

Experimental Protocols

Protocol 1: Stability Study of Isoproturon in Aqueous Solution

Objective: To evaluate the stability of Isoproturon in an aqueous matrix under specific storage conditions (e.g., temperature, light exposure).

Materials:

• Isoproturon analytical standard

• HPLC-grade methanol or acetonitrile

• Reagent-grade water (or specific matrix water, e.g., filtered river water)

• Amber glass vials with PTFE-lined caps

• Calibrated volumetric flasks and pipettes

• HPLC system with UV detector

• Analytical column suitable for Isoproturon analysis (e.g., C18 column)

• Refrigerator and/or freezer set to the desired storage temperature

Procedure:

• Preparation of Stock Solution: Accurately weigh a known amount of Isoproturon analytical standard and dissolve it in methanol or acetonitrile to prepare a stock solution of a specific concentration (e.g., 1000 µg/mL). Store this stock solution at ≤ -20°C.

• Preparation of Spiked Aqueous Samples:

  • Allow the stock solution to equilibrate to room temperature.

  • Prepare a series of amber glass vials.

  • Using the stock solution, spike the aqueous matrix to a known concentration (e.g., 10 µg/L). Prepare enough vials for all time points and replicates.

• Initial Analysis (Time 0): Immediately after preparation, analyze a set of triplicate spiked samples to determine the initial concentration of Isoproturon.

• Storage: Store the remaining vials under the desired conditions (e.g., in a refrigerator at 4°C, in a freezer at -20°C, or at room temperature, with or without light exposure).

• Time-Point Analysis: At predetermined time intervals (e.g., 1, 3, 7, 14, and 30 days), retrieve a set of triplicate vials from storage.

• Sample Analysis:

  • Allow the samples to reach room temperature.

  • Analyze the samples by HPLC-UV. A typical method involves a C18 column with a mobile phase of acetonitrile and water, with detection at around 240 nm.[8]

  • Prepare a fresh calibration curve on each day of analysis using the stock solution.

• Data Analysis:

  • Calculate the concentration of Isoproturon in each sample at each time point.

  • Express the stability as the percentage of the initial concentration remaining at each time point.

  • Plot the percentage of Isoproturon remaining versus time to visualize the degradation kinetics.

Protocol 2: Forced Degradation Study of Isoproturon

Objective: To investigate the degradation profile of Isoproturon under stress conditions to identify potential degradation products and assess the stability-indicating capability of an analytical method.

Materials:

• Isoproturon analytical standard

• HPLC-grade methanol, acetonitrile

• Hydrochloric acid (HCl)

• Sodium hydroxide (B78521) (NaOH)

• Hydrogen peroxide (H₂O₂)

• UV lamp

• Heating block or oven

• HPLC-MS/MS system for identification of degradation products

Procedure:

• Prepare Isoproturon Solution: Prepare a solution of Isoproturon in a suitable solvent (e.g., 100 µg/mL in methanol or acetonitrile).

• Acid Hydrolysis:

  • To an aliquot of the Isoproturon solution, add an equal volume of 0.1 M HCl.

  • Incubate at a specific temperature (e.g., 60°C) for a set period (e.g., 24 hours).

  • Neutralize the solution with 0.1 M NaOH.

• Base Hydrolysis:

  • To an aliquot of the Isoproturon solution, add an equal volume of 0.1 M NaOH.

  • Incubate at a specific temperature (e.g., 60°C) for a set period (e.g., 24 hours).

  • Neutralize the solution with 0.1 M HCl.

• Oxidative Degradation:

  • To an aliquot of the Isoproturon solution, add an equal volume of 3% H₂O₂.

  • Keep at room temperature for a set period (e.g., 24 hours).

• Thermal Degradation:

  • Place an aliquot of the Isoproturon solution in a heating block or oven at an elevated temperature (e.g., 80°C) for a set period (e.g., 48 hours).

• Photodegradation:

  • Expose an aliquot of the Isoproturon solution to UV light (e.g., 254 nm) for a set period (e.g., 24 hours).

• Analysis:

  • Analyze the stressed samples, along with an unstressed control sample, by a suitable stability-indicating HPLC method (preferably with mass spectrometric detection to identify degradation products).

  • Evaluate the chromatograms for the appearance of new peaks and a decrease in the peak area of the parent Isoproturon.

Visualizations

Caption: Factors influencing Isoproturon degradation during storage.

Caption: Recommended workflow for Isoproturon sample handling and analysis.

References

• 1. researchgate.net [researchgate.net]
• 2. Stability of isoproturon, bentazone, terbuthylazine and alachlor in natural groundwater, surface water and soil water samples stored under laboratory conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. cjfs.agriculturejournals.cz [cjfs.agriculturejournals.cz]
• 5. Isoproturon | C12H18N2O | CID 36679 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. 2024.sci-hub.se [2024.sci-hub.se]
• 7. Long-term stability of pure standards and stock standard solutions for the determination of pesticide residues using gas chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. agilent.com [agilent.com]

Troubleshooting peak tailing for Isoproturon in reverse-phase HPLC

This guide provides troubleshooting assistance for scientists, researchers, and drug development professionals encountering peak tailing with Isoproturon in reverse-phase High-Performance Liquid Chromatography (HPLC).

Frequently Asked Questions (FAQs)

Q1: What is peak tailing and why is it a problem for Isoproturon analysis?

A1: In an ideal HPLC separation, a chromatographic peak has a symmetrical, Gaussian shape.[1] Peak tailing is a distortion where the latter half of the peak is broader than the first half, creating a "tail".[2][3] This asymmetry is problematic because it can compromise the accuracy of quantification, reduce the resolution between closely eluting peaks, and indicate underlying issues with the separation method or HPLC system.[4][5]

Q2: What are the most common causes of peak tailing for a compound like Isoproturon in reverse-phase HPLC?

A2: The most frequent cause of peak tailing is the presence of more than one retention mechanism during the separation.[2][3] For a polar compound like Isoproturon, a phenylurea herbicide, the primary causes include:

• Secondary Silanol (B1196071) Interactions: Isoproturon's polar groups can form strong secondary interactions (hydrogen bonding or ionic interactions) with residual silanol groups (Si-OH) on the surface of silica-based C18 columns.[5][6] These interactions are a common source of tailing for basic or polar compounds.[2][7]

• Mobile Phase pH Issues: If the mobile phase pH is not optimized, it can influence the ionization state of residual silanols, increasing unwanted interactions.[4][8] Operating at a lower pH (e.g., below 3) can suppress the ionization of silanol groups, thereby minimizing these secondary interactions and improving peak shape.[3][9]

• Column Contamination or Degradation: Accumulation of sample impurities on the column inlet frit or degradation of the stationary phase can lead to peak distortion.[5][10]

• Extra-Column Effects: Excessive volume from long or wide-bore tubing and poorly made connections can cause the separated peak to broaden and tail before it reaches the detector.[4][10]

Q3: My Isoproturon peak is tailing. Where should I start my troubleshooting?

A3: A systematic approach is crucial for efficient troubleshooting. Start by evaluating the easiest and most common factors first, such as the mobile phase, before moving to more complex issues like the column or hardware. The logical workflow below can guide your investigation.

Caption: A logical workflow for troubleshooting Isoproturon peak tailing in HPLC.

Q4: How does the mobile phase pH affect Isoproturon's peak shape, and what is the optimal range?

A4: The mobile phase pH is a powerful tool for controlling peak shape, especially for ionizable compounds.[8][11] While Isoproturon itself is neutral, peak tailing is often caused by the interaction with silica-based columns. The silanol groups on the silica (B1680970) surface are acidic and become ionized (deprotonated) at a pH above approximately 3.5.[9] These ionized silanols can then strongly interact with polar analytes, causing tailing.[3][9]

To improve the peak shape of Isoproturon, it is recommended to use a mobile phase with a low pH (typically between 2.5 and 4.0).[3] This acidic environment keeps the silanol groups in their neutral, protonated form, minimizing secondary interactions and resulting in more symmetrical peaks.[12][13]

Caption: The effect of mobile phase pH on silanol interactions and peak shape.

Q5: Could my column be the problem? How do I check, and what are the solutions?

A5: Yes, the column is a frequent source of peak shape problems.[7]

• Contamination: The column inlet frit can become partially blocked by particulates from the sample or mobile phase, distorting the flow path and causing tailing for all peaks.[1]

• Column Void: A void or channel can form at the head of the column bed over time, which also leads to peak distortion.[14]

• Stationary Phase Activity: The column itself may have a high number of active, un-capped silanol groups.[6]

Troubleshooting Steps:

• Check the Frit: If you suspect a blocked frit, try reversing the column and flushing it with a strong solvent (ensure your column can be backflushed).[1]

• Use a Guard Column: A guard column is a small, sacrificial column placed before the analytical column to protect it from contaminants.[7] If you use one, remove it and re-run the analysis. If the peak shape improves, simply replace the guard column.[1]

• Choose a High-Purity Column: Modern columns made with high-purity silica and advanced end-capping (blocking the residual silanols) show significantly reduced tailing for polar compounds.[4][13] If you consistently have issues, consider switching to a column specifically designed for better peak shape with basic or polar analytes.[15]

Q6: What if the issue is not the mobile phase or the column? What are other potential causes?

A6: If you have ruled out mobile phase and column issues, consider these other factors:

• Column Overload: Injecting too much sample mass can saturate the stationary phase, leading to fronting followed by a long tail.[5][14] To check this, dilute your sample 10-fold and re-inject. If the peak shape improves, you were likely overloading the column.[1]

• Sample Solvent Effects: If your sample is dissolved in a solvent significantly stronger than your mobile phase (e.g., 100% acetonitrile (B52724) for a mobile phase of 50% acetonitrile), it can cause peak distortion.[5][10] The ideal practice is to dissolve your sample in the mobile phase itself.[10]

• Co-eluting Impurity: What appears to be a tail might be a small, unresolved peak of an impurity eluting just after your main analyte.[3] To investigate this, try changing the detection wavelength or using a higher-efficiency column to improve the separation.[3]

Data and Protocols

Troubleshooting Summary

Symptom	Potential Cause	Recommended Action
Tailing on Isoproturon peak only	Secondary silanol interactions	Lower mobile phase pH to < 4. Use a mobile phase additive (e.g., 0.1% formic acid). Switch to a high-purity, end-capped column.[3][4][13]
Tailing on all peaks in the chromatogram	Column inlet frit blockage	Reverse and backflush the column. Replace the in-line filter and guard column.[1]
Tailing that worsens over many injections	Column contamination	Develop a robust column washing procedure. Use a guard column and SPE for sample cleanup.[7][10]
Peak shape is a right-triangle, retention time decreases	Column overload	Reduce sample concentration or injection volume.[1][14]
Distorted or split peak	Sample solvent mismatch	Dissolve the sample in the initial mobile phase.[5][10]
Mobile phase pH is too close to analyte pKa	Adjust pH to be at least 2 units away from the pKa.[4][11]

Example HPLC Methods for Isoproturon Analysis

Parameter	Method 1	Method 2	Method 3
Column	Lichrocart C18 (25 cm x 4 mm, 5 µm)[16]	Agilent ZORBAX RRHD SB-C18[17]	Primesep 100 (4.6 x 150 mm, 5 µm)[18]
Mobile Phase	Methanol-water gradient[16]	Gradient with online enrichment[17]	Isocratic: 45% Acetonitrile, 55% Water with 0.1% H₂SO₄[18]
Flow Rate	0.7 mL/min[16]	Not Specified	1.0 mL/min[18]
Detection	MS/MS (APCI)[16]	UV @ 240 nm[17]	UV @ 250 nm[18]
Column Temp.	25°C[16]	Not Specified	Not Specified

Experimental Protocol: Recommended Starting HPLC Method

This protocol provides a robust starting point for the analysis of Isoproturon, designed to minimize peak tailing.

• Mobile Phase Preparation (0.1% Formic Acid in Acetonitrile/Water): a. To prepare 1 L of the aqueous component (Mobile Phase A), add 1 mL of formic acid to 999 mL of HPLC-grade water. b. The organic component (Mobile Phase B) is 100% HPLC-grade acetonitrile. c. Filter both mobile phases through a 0.45 µm filter to remove particulates.[10] d. Degas both mobile phases adequately before use.[12]

• Chromatographic Conditions:

  • Column: High-purity, end-capped C18 column (e.g., 4.6 x 150 mm, 3.5 µm).

  • Mobile Phase: 55% Mobile Phase A (Water w/ 0.1% Formic Acid) and 45% Mobile Phase B (Acetonitrile).

  • Mode: Isocratic.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30°C.

  • Detection: UV at 240 nm.[17][19]

  • Injection Volume: 10 µL.

• Sample Preparation: a. Prepare stock solutions of Isoproturon in methanol. b. Dilute the stock solution to the desired working concentration using the mobile phase (55:45 Water:Acetonitrile with 0.1% Formic Acid).

• System Equilibration and Analysis: a. Equilibrate the column with the mobile phase for at least 15-20 minutes or until a stable baseline is achieved. b. Inject a blank (mobile phase) to ensure the system is clean. c. Inject the prepared Isoproturon standard and analyze the peak shape. The USP tailing factor should ideally be ≤ 1.5.[3]

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
• 3. elementlabsolutions.com [elementlabsolutions.com]
• 4. chromtech.com [chromtech.com]
• 5. Common Causes Of Peak Tailing in Chromatography - Blogs - News [alwsci.com]
• 6. pharmagrowthhub.com [pharmagrowthhub.com]
• 7. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 8. chromatographytoday.com [chromatographytoday.com]
• 9. aapco.org [aapco.org]
• 10. Reasons for Peak Tailing of HPLC Column - Hawach [hawachhplccolumn.com]
• 11. Effect of mobile phase pH on reversed-phase HPLC separations of ionizable compounds – secrets of science [shimadzu-webapp.eu]
• 12. Troubleshooting Reversed Phase Chromatography [sigmaaldrich.com]
• 13. hplc.eu [hplc.eu]
• 14. gmpinsiders.com [gmpinsiders.com]
• 15. LC Technical Tip [discover.phenomenex.com]
• 16. cjfs.agriculturejournals.cz [cjfs.agriculturejournals.cz]
• 17. agilent.com [agilent.com]
• 18. HPLC Method for Analysis of Isoproturon on Primesep 100 Column | SIELC Technologies [sielc.com]
• 19. Degradation of the herbicide isoproturon by a photocatalytic process [comptes-rendus.academie-sciences.fr]

Technical Support Center: Efficient Cleanup of Isoproturon using Solid Phase Extraction (SPE) Cartridges

This technical support center provides guidance for researchers, scientists, and drug development professionals on the selection and troubleshooting of Solid Phase Extraction (SPE) cartridges for the efficient cleanup of the phenylurea herbicide, Isoproturon.

Frequently Asked Questions (FAQs)

Q1: What are the most common SPE cartridges for Isoproturon cleanup?

A1: The most frequently used SPE cartridges for Isoproturon cleanup are reversed-phase sorbents. These include silica-based C18 cartridges and polymeric sorbents.[1] C18 cartridges are a traditional choice, while polymeric sorbents like Oasis HLB are noted for their high recovery rates for a broad range of compounds, including polar pesticides.[2]

Q2: Which type of SPE cartridge is better for Isoproturon, C18 or a polymeric sorbent?

A2: Both C18 and polymeric sorbents can be effective for Isoproturon extraction. Polymeric sorbents, such as Oasis HLB, often provide higher and more consistent recoveries for a wider range of pesticides, including polar compounds, when compared to C18. However, C18 cartridges are still widely used and can provide good recoveries with proper method optimization.[1][3] The choice may depend on the specific sample matrix, the desired level of cleanup, and the analytical method used for detection.

Q3: What are the typical recovery rates for Isoproturon using SPE?

A3: Recovery rates for Isoproturon can vary depending on the SPE sorbent, sample matrix, and the specific protocol used. With an optimized method using a Supelclean LC-18 (a type of C18) cartridge for a poppy seed matrix, a recovery of 84% has been reported.[3] For water samples, recoveries for phenylurea herbicides, including Isoproturon, using C18 cartridges can range from 74% to 104% in spiked river water.[4] Polymeric sorbents like Oasis HLB have shown high recoveries (often >90%) for a variety of pesticides.[5]

Q4: What are common matrix interferences when analyzing Isoproturon?

A4: Matrix interferences are substances in the sample that can co-elute with Isoproturon and affect the accuracy of the analysis, particularly with LC-MS.[6][7] In complex matrices like soil, food, or biological fluids, common interferences include organic matter, lipids, pigments, and other co-extracted compounds.[8] These interferences can cause ion suppression or enhancement in the mass spectrometer, leading to inaccurate quantification.[6] Proper sample cleanup using SPE is crucial to minimize these matrix effects.[8]

Troubleshooting Guide

This guide addresses common issues encountered during the SPE cleanup of Isoproturon.

Problem	Possible Cause	Solution
Low Recovery of Isoproturon	Incomplete retention on the SPE cartridge: The sample solvent may be too strong, or the pH may not be optimal for retention.	- Ensure the sample is dissolved in a weak solvent (e.g., water or a low percentage of organic solvent). - Adjust the pH of the sample to ensure Isoproturon is in a neutral form for reversed-phase SPE.
Analyte breakthrough during sample loading: The loading flow rate might be too high, or the cartridge capacity could be exceeded.[9]	- Decrease the sample loading flow rate. - Use a larger capacity SPE cartridge if high concentrations of Isoproturon or interfering compounds are present.[9]
Incomplete elution of Isoproturon: The elution solvent may be too weak to fully desorb the analyte from the sorbent.[9]	- Increase the strength of the elution solvent (e.g., by increasing the percentage of organic modifier). - Increase the volume of the elution solvent.[9]
Analyte loss during the washing step: The wash solvent might be too strong, causing premature elution of Isoproturon.[9]	- Use a weaker wash solvent that can remove interferences without eluting the analyte of interest.
Poor Reproducibility	Inconsistent SPE procedure: Variations in conditioning, loading, washing, or elution steps can lead to variable results.	- Ensure consistent and complete conditioning and equilibration of the cartridges. - Maintain a constant and slow flow rate during all steps.
Cartridge variability: Differences between batches of SPE cartridges can affect performance.	- Test a new batch of cartridges with a standard solution to ensure consistent performance.
Presence of Interferences in the Final Extract	Inadequate cleanup: The chosen SPE sorbent or protocol may not be effective at removing all matrix components.	- Optimize the wash step with a stronger solvent that does not elute Isoproturon. - Consider using a different type of SPE sorbent (e.g., a polymeric sorbent if currently using C18) that may have a different selectivity for the interferences.[2]
Leachables from the SPE cartridge: The cartridge itself may introduce interfering compounds.[9]	- Pre-wash the SPE cartridge with the elution solvent before the conditioning step to remove any potential leachables.[9]

Data Summary

The following table summarizes the performance of different SPE cartridges for the cleanup of phenylurea herbicides, including Isoproturon.

SPE Sorbent	Analyte(s)	Sample Matrix	Average Recovery (%)	Reference
Supelclean LC-18 (C18)	Isoproturon	Poppy Seeds	84	[3]
C18	Phenylurea Herbicides	River Water	74 - 104	[4]
Oasis HLB (Polymeric)	Various Pesticides	Water	>90	[5]
Strata X (Polymeric)	Various Pesticides	Groundwater	>70	[2]

Experimental Protocols

Protocol 1: Isoproturon Cleanup from Water Samples using a C18 SPE Cartridge

This is a general protocol for the extraction of phenylurea herbicides from water samples.[1]

• Cartridge Conditioning:

  • Pass 5 mL of methanol (B129727) through the C18 cartridge.

  • Follow with 5 mL of deionized water. Do not allow the cartridge to go dry.

• Sample Loading:

  • Pass the filtered water sample (e.g., 100 mL to 1 L, pH adjusted if necessary) through the conditioned cartridge at a slow and steady flow rate (e.g., 5-10 mL/min).

• Washing:

  • Wash the cartridge with 5 mL of deionized water to remove polar interferences.

• Drying:

  • Dry the cartridge by passing air or nitrogen through it for 10-20 minutes.

• Elution:

  • Elute the retained Isoproturon with a suitable organic solvent, such as 5-10 mL of acetonitrile (B52724) or methanol.

• Evaporation and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in a small, known volume of mobile phase for analysis.

Protocol 2: Isoproturon Cleanup from Water Samples using an Oasis HLB SPE Cartridge

This protocol is adapted for a polymeric reversed-phase cartridge.

• Cartridge Conditioning:

  • Condition the Oasis HLB cartridge with 5 mL of methanol.

  • Equilibrate with 5 mL of deionized water. Do not let the sorbent dry out.

• Sample Loading:

  • Load the pre-treated water sample onto the cartridge at a controlled flow rate (e.g., 5-10 mL/min).

• Washing:

  • Wash the cartridge with 5 mL of a weak organic solvent solution (e.g., 5% methanol in water) to remove less retained impurities.

• Elution:

  • Elute Isoproturon with 5-10 mL of methanol or acetonitrile.

• Post-Elution:

  • Evaporate the collected eluate and reconstitute in the appropriate solvent for your analytical instrument.

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Multiresidue HPLC methods for phenyl urea herbicides in water - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. nora.nerc.ac.uk [nora.nerc.ac.uk]
• 6. archimer.ifremer.fr [archimer.ifremer.fr]
• 7. Matrix effects in quantitative pesticide analysis using liquid chromatography–mass spectrometry: Abstract, Citation (BibTeX) & Reference | Bohrium [bohrium.com]
• 8. Clean-up and matrix effect in LC-MS/MS analysis of food of plant origin for high polar herbicides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. SPE Troubleshooting | Thermo Fisher Scientific - BG [thermofisher.com]

Addressing low recovery of Isoproturon in QuEChERS method

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering low recovery of Isoproturon when using the QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method.

Troubleshooting Guides & FAQs

This section addresses common issues encountered during the analysis of Isoproturon using the QuEChERS method.

Q1: We are experiencing low recovery of Isoproturon. What are the potential causes?

Low recovery of Isoproturon in a QuEChERS workflow can stem from several factors related to its chemical properties and the specifics of the methodology. Isoproturon is a phenylurea herbicide with moderate polarity and a planar structure. Key areas to investigate include:

• Adsorption to Dispersive SPE (d-SPE) Sorbents: Certain d-SPE sorbents, particularly Graphitized Carbon Black (GCB), are known to adsorb planar molecules like Isoproturon, leading to significant loss of the analyte during the cleanup step.

• Suboptimal Extraction and Partitioning: The choice of extraction solvent and salting-out salts can influence the partitioning of Isoproturon from the aqueous sample matrix into the organic solvent. An inappropriate salt combination can lead to incomplete phase separation and poor extraction efficiency.

• Matrix Effects: Complex sample matrices (e.g., soil rich in organic matter, pigmented plant materials) can interfere with the extraction process or cause signal suppression/enhancement during the final analysis, which can be misinterpreted as low recovery.

• pH of the Extraction Environment: The stability of Isoproturon can be pH-dependent. While it is generally stable, extreme pH conditions could potentially lead to degradation. Buffered QuEChERS methods are often employed to ensure reproducibility for pH-sensitive pesticides.

• Inadequate Sample Hydration: For dry or semi-dry matrices (e.g., soil, cereals), insufficient hydration prior to extraction can result in poor solvent penetration and incomplete extraction of the analyte.

Q2: How can we optimize the d-SPE cleanup step to improve Isoproturon recovery?

The d-SPE cleanup step is critical for removing matrix interferences, but it is also a common source of analyte loss for planar pesticides like Isoproturon.

• Avoid or Reduce Graphitized Carbon Black (GCB): GCB is highly effective at removing pigments but can strongly adsorb planar analytes. If your sample matrix is not heavily pigmented, consider a d-SPE formulation without GCB. If GCB is necessary, use the minimum amount required for sufficient cleanup.

• Consider Alternative Sorbents: For pigmented matrices, sorbents like Z-Sep or proprietary carbon materials with reduced affinity for planar pesticides can be effective alternatives to traditional GCB.

• Optimize Sorbent Combinations: A combination of Primary Secondary Amine (PSA) and C18 is often effective for many matrices. PSA removes organic acids, sugars, and some fatty acids, while C18 targets non-polar interferences. For phenylurea herbicides in beetroot, a combination of PSA and GCB has been shown to provide good recoveries.

Q3: Which QuEChERS salt formulation is recommended for Isoproturon analysis?

The choice of salt formulation affects the phase separation and the pH of the extraction environment. The most common formulations are the original (unbuffered), the AOAC (acetate-buffered), and the EN (citrate-buffered) methods.

• Buffered vs. Unbuffered: For pH-sensitive analytes, buffered methods are generally preferred to ensure consistent extraction conditions. The EN 15662 method, which uses a citrate (B86180) buffer, is widely adopted and provides a pH of 5.0-5.5, suitable for a broad range of pesticides. The AOAC 2007.01 method uses an acetate (B1210297) buffer, resulting in a pH of 4.5-5.0.

• Impact on Recovery: The choice of buffer can influence the recovery of certain pesticides. While Isoproturon is relatively stable, a buffered method can improve the robustness and reproducibility of the analysis, especially when dealing with a wide range of other pesticides in a multi-residue method.

Q4: How do we address matrix effects for Isoproturon analysis?

Matrix effects can lead to inaccurate quantification. It is crucial to assess and mitigate these effects.

• Use Matrix-Matched Standards: Prepare calibration standards in a blank matrix extract that has undergone the entire QuEChERS procedure. This helps to compensate for any signal suppression or enhancement caused by co-extracted matrix components.

• Internal Standards: The use of an isotopically labeled internal standard (e.g., Isoproturon-d6) is highly recommended. The internal standard co-elutes with the analyte and experiences similar matrix effects, allowing for more accurate correction during quantification.

• Dilution of the Final Extract: Diluting the final extract can reduce the concentration of matrix components, thereby minimizing their impact on the analytical signal. However, ensure that the diluted concentration of Isoproturon remains above the limit of quantification (LOQ).

Data Presentation

Table 1: Physicochemical Properties of Isoproturon

Property	Value	Reference
Molecular Formula	C₁₂H₁₈N₂O
Molecular Weight	206.28 g/mol
Water Solubility	60-70.2 mg/L at 20-22 °C
log P (octanol-water partition coefficient)	2.5
pKa	~1.1 (basic)
Stability	Stable to light, acids, and alkalis. Hydrolyzed by strong acids and bases at elevated temperatures.

Table 2: Comparison of d-SPE Sorbents for Phenylurea Herbicide Recovery in Beetroot

d-SPE Sorbent Combination	Average Recovery (%)	Relative Standard Deviation (RSD, %)
PSA	70-120	< 15
PSA + GCB	70-120	< 15
SAX	70-120	< 15
SAX + C18	70-120	< 15
Other combinations	Outside 70-120% range	> 15

Data adapted from a study on phenylurea herbicides in beetroot. This table indicates that PSA and GCB in combination can be an effective choice for this class of compounds in certain matrices.

Experimental Protocols

Recommended QuEChERS Protocol for Isoproturon in Soil (EN 15662 Method)

• Sample Preparation:

  • Weigh 10 g of homogenized soil into a 50 mL centrifuge tube.

  • For dry soil, add an appropriate amount of deionized water to achieve at least 80% hydration and allow it to equilibrate.

  • Add 10 mL of acetonitrile (B52724) to the tube.

  • If using an internal standard, add it at this stage.

• Extraction:

  • Add the EN 15662 salt packet containing 4 g MgSO₄, 1 g NaCl, 1 g sodium citrate tribasic dihydrate, and 0.5 g sodium citrate dibasic sesquihydrate.

  • Immediately cap and shake the tube vigorously for 1 minute.

  • Centrifuge at ≥ 4000 g for 5 minutes.

• Dispersive SPE Cleanup (d-SPE):

  • Transfer a 1 mL aliquot of the upper acetonitrile layer into a 2 mL d-SPE tube.

  • For general soil matrices, a d-SPE tube containing 150 mg MgSO₄ and 25 mg PSA is a good starting point.

  • If pigments are present and Isoproturon recovery is still an issue with GCB, consider using a minimal amount of GCB (e.g., 7.5 mg) or an alternative sorbent.

  • Vortex the d-SPE tube for 30 seconds.

  • Centrifuge at ≥ 4000 g for 5 minutes.

• Final Extract Preparation:

  • Take an aliquot of the supernatant for analysis.

  • If necessary, add a small amount of a weak acid (e.g., formic acid) to the final extract to improve the stability of other target analytes if it is a multi-residue analysis.

  • The sample is now ready for LC-MS/MS or GC-MS analysis.

Visualizations

Caption: Troubleshooting workflow for low Isoproturon recovery.

Caption: Logical relationships of Isoproturon properties.

Technical Support Center: Optimizing Isoproturon Analysis in Mass Spectrometry

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the ionization of Isoproturon for mass spectrometry analysis.

Frequently Asked Questions (FAQs)

Q1: Which ionization technique is best for Isoproturon analysis, Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI)?

Both ESI and APCI can be used for the analysis of Isoproturon. However, APCI is often favored for neutral and basic pesticides, a category that includes phenylurea herbicides like Isoproturon, and may offer higher sensitivity.[1] ESI is also a viable technique, particularly when analyzing adduct formation.[2][3]

Q2: What are the expected precursor ions for Isoproturon in positive ion mode?

In positive ion mode, Isoproturon typically forms a protonated molecule, [M+H]⁺, with a mass-to-charge ratio (m/z) of 207.[4][5] It is also common to observe sodium adducts, [M+Na]⁺, at m/z 229, especially when sodium salts are present in the sample or mobile phase.[2][3] Dimer formation, such as the sodium adduct of a dimer at m/z 435, has also been reported.[3]

Q3: What are the characteristic product ions of Isoproturon for tandem mass spectrometry (MS/MS)?

When the [M+H]⁺ precursor ion (m/z 207) is fragmented, the most characteristic product ions are observed at m/z 165 and m/z 72.[4][5] These ions are typically used for Selected Reaction Monitoring (SRM) to enhance selectivity and sensitivity in quantitative analyses.

Q4: How do mobile phase additives affect the ionization of Isoproturon?

Mobile phase additives significantly influence the type of adduct formed.

• Ammonium (B1175870) acetate (B1210297) tends to promote the formation of the protonated molecule [M+H]⁺.[2][3]

• Sodium acetate or the presence of sodium ions will favor the formation of the sodium adduct [M+Na]⁺.[2][3]

• Formic acid can also be used to promote protonation.[2]

The choice of additive can be used to control the ionization and target a specific precursor ion for analysis.

Troubleshooting Guides

Issue 1: Poor or No Signal for Isoproturon

Possible Cause 1: Suboptimal Ionization Source Parameters

• Solution: Optimize the source parameters for your specific instrument and ionization technique. Refer to the tables below for starting points. Systematically adjust parameters such as capillary voltage, nebulizer pressure, gas flow rate, and gas temperature to maximize the signal intensity for the Isoproturon precursor ion.[6]

Possible Cause 2: Inappropriate Ionization Technique

• Solution: If using ESI with low sensitivity, consider switching to APCI. APCI can be more efficient for less polar and neutral compounds like Isoproturon.[1][7]

Possible Cause 3: Matrix Effects

• Solution: Co-eluting matrix components can suppress the ionization of Isoproturon. To mitigate this, improve sample preparation by incorporating a solid-phase extraction (SPE) clean-up step.[4][5] Diluting the sample can also reduce matrix effects, though this may impact the limit of detection.

Issue 2: Unstable or Fluctuating Signal

Possible Cause 1: Unstable Spray

• Solution (ESI): Ensure the spray needle is positioned correctly and free of blockages. Adjust the sprayer voltage; sometimes a lower voltage can provide a more stable spray.[8] Check the mobile phase composition, as solvents with lower surface tension (e.g., methanol, isopropanol) promote a more stable Taylor cone.[8]

• Solution (APCI): Verify that the nebulizer is functioning correctly and that the heater and capillary temperatures are stable.

Possible Cause 2: Inconsistent Mobile Phase Composition

• Solution: Ensure your LC system is delivering a consistent mobile phase composition. Premixing the mobile phase can sometimes improve stability over online mixing.

Issue 3: Predominance of Unwanted Adducts (e.g., Sodium Adducts when [M+H]⁺ is desired)

Possible Cause 1: Contamination with Sodium

• Solution: Sodium contamination can come from glassware, reagents, or the sample itself. Use high-purity solvents and additives. If sodium adducts are still prevalent, consider adding a source of protons, such as ammonium acetate or formic acid, to the mobile phase to favor the formation of [M+H]⁺.[2][3]

Possible Cause 2: Mobile Phase Composition

• Solution: The choice of mobile phase additive is crucial for controlling adduct formation.[9] To favor the protonated molecule, use additives like ammonium acetate.[2][3]

Data and Protocols

Quantitative Data Summary

Table 1: Recommended APCI Source Parameters for Isoproturon Analysis

Parameter	Value	Reference
Ionization Mode	Positive	[4][5]
Capillary Temperature	170°C	[4]
Heater Temperature	300°C	[4]

| Spray Voltage | 5 kV |[4] |

Table 2: Common Adducts and Fragments of Isoproturon

Ion	m/z	Notes	Reference
[M+H]⁺	207	Protonated precursor ion	[4][5]
[M+Na]⁺	229	Sodium adduct precursor ion	[2][3]
Product Ion 1	165	Characteristic fragment of [M+H]⁺	[4][5]
Product Ion 2	72	Characteristic fragment of [M+H]⁺	[4][5]

| [2M+Na]⁺ | 435 | Sodium adduct of dimer |[3] |

Experimental Protocols

Protocol 1: General Workflow for Optimizing Isoproturon Ionization

This protocol outlines a systematic approach to optimizing the mass spectrometric conditions for Isoproturon analysis.

• Initial Setup:

  • Prepare a standard solution of Isoproturon (e.g., 1 µg/mL) in a solvent compatible with your LC mobile phase.

  • Infuse the standard solution directly into the mass spectrometer using a syringe pump to allow for continuous signal optimization without chromatography.

• Ion Source Selection:

  • If your instrument has both ESI and APCI sources, test both to determine which provides a better signal-to-noise ratio for Isoproturon.

• Parameter Optimization:

  • Begin with the instrument manufacturer's recommended starting parameters.

  • Systematically adjust one parameter at a time while monitoring the signal intensity of the target precursor ion (e.g., m/z 207 for [M+H]⁺). Key parameters to optimize include:

    • For ESI: Capillary voltage, nebulizer gas pressure, drying gas flow rate, and drying gas temperature.

    • For APCI: Corona discharge current, vaporizer temperature, and sheath gas flow rate.

• Mobile Phase Additive Selection:

  • Infuse the Isoproturon standard with different mobile phase compositions containing various additives (e.g., 0.1% formic acid, 5 mM ammonium acetate).

  • Observe the effect on the formation of the desired precursor ion and overall signal intensity.

• LC-MS/MS Analysis:

  • Once optimal source conditions are established via direct infusion, transfer these settings to your LC-MS method.

  • Fine-tune the parameters as needed to account for the LC flow rate and mobile phase gradient.

Visualizations

Caption: Workflow for optimizing Isoproturon ionization in mass spectrometry.

Caption: Decision tree for troubleshooting poor Isoproturon signal.

References

• 1. Choosing between atmospheric pressure chemical ionization and electrospray ionization interfaces for the HPLC/MS analysis of pesticides | U.S. Geological Survey [usgs.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. repo.uni-hannover.de [repo.uni-hannover.de]
• 4. cjfs.agriculturejournals.cz [cjfs.agriculturejournals.cz]
• 5. researchgate.net [researchgate.net]
• 6. spectroscopyonline.com [spectroscopyonline.com]
• 7. jfda-online.com [jfda-online.com]
• 8. elementlabsolutions.com [elementlabsolutions.com]
• 9. inis.iaea.org [inis.iaea.org]

Reference Data & Comparative Studies

Validation of HPLC-MS/MS Method for Isoproturon Determination in Poppy Seeds: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of a validated High-Performance Liquid Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS) method for the quantitative analysis of the herbicide Isoproturon in the complex matrix of poppy seeds. The performance of this method is compared with an alternative analytical technique, offering insights for researchers selecting appropriate methodologies for pesticide residue analysis. All data presented is based on published experimental findings.

Comparative Analysis of Analytical Methods

The determination of pesticide residues like Isoproturon in food matrices requires sensitive, selective, and robust analytical methods. While various techniques exist, HPLC coupled with mass spectrometry is a preferred method for its high specificity and sensitivity.[1][2] This section compares the validated HPLC-MS/MS method with a QuEChERS-based spectrofluorimetric method.

Parameter	HPLC-MS/MS Method	QuEChERS-Spectrofluorimetric Method
Principle	Chromatographic separation followed by mass analysis of fragment ions	Extraction and cleanup followed by fluorescence detection after derivatization
Matrix	Poppy Seeds	Various grains and seeds
Linearity Range	Not explicitly stated, but validated at 0.04 and 0.4 mg/kg	0.5 - 15 µg/mL
Limit of Detection (LOD)	0.01 mg/kg[1][2]	0.144 µg/mL
Limit of Quantitation (LOQ)	0.03 mg/kg[1]	0.437 µg/mL
Accuracy (Recovery)	84-85%[1]	85.00 ± 1.2% - 96.00 ± 0.5%
Precision (Repeatability)	5-7% RSD[1]	Not explicitly stated in terms of RSD
Specificity/Selectivity	High, due to MS/MS detection	Moderate, potential for matrix interference

Experimental Protocols

Validated HPLC-MS/MS Method for Isoproturon in Poppy Seeds

This protocol is adapted from a validated method for the determination of Isoproturon in poppy seeds.[1][2]

1. Sample Preparation

• Extraction:

  • Weigh 12.5 g of ground poppy seeds into an extraction vessel.

  • Add 20 mL of a methanol (B129727):water (1:1, v/v) mixture.

  • Shake the suspension for 1 hour at 300 RPM.

  • Centrifuge the mixture at 6000 RPM for 10 minutes to separate the solid particles.

  • Collect the supernatant (crude extract).

• Solid-Phase Extraction (SPE) Cleanup:

  • Condition a Supelclean LC-18 SPE cartridge (500 mg/3 ml) by passing 6 mL of methanol followed by 4 mL of methanol:water (1:1, v/v).[1]

  • Load 4 mL of the crude extract onto the conditioned cartridge.

  • Wash the cartridge with 8 mL of methanol:water (1:1, v/v).

  • Elute the target analyte (Isoproturon) with 4 mL of methanol.

  • Evaporate the elution fraction to dryness.

  • Reconstitute the residue in 1 mL of methanol for HPLC-MS/MS analysis.

2. HPLC-MS/MS Analysis

• Chromatographic Conditions:

  • Column: Lichrospher C18 (25 cm × 4 mm, 5 µm)[1][2]

  • Mobile Phase: A gradient of methanol and water was used.[2]

  • Injection Volume: 20 µl[2]

  • Column Temperature: 25°C[2]

• Mass Spectrometry Conditions:

  • Ionization: Positive Atmospheric Pressure Chemical Ionisation (APCI)[1][2]

  • Mode: MS/MS[1][2]

  • Data Acquisition: The mass spectrometer was operated to monitor specific precursor and product ions for Isoproturon.

3. Method Validation

The method was validated by spiking blank poppy seed samples at two concentration levels (0.04 mg/kg and 0.4 mg/kg).[1] Matrix-matched standards were used for the construction of the calibration curve.[1] The validation parameters assessed included recovery, repeatability, LOD, and LOQ.[1][2]

Experimental Workflow

Caption: Workflow for Isoproturon analysis in poppy seeds.

Conclusion

The HPLC-MS/MS method provides a robust and reliable approach for the determination of Isoproturon in the challenging matrix of poppy seeds. Its high selectivity and sensitivity, as demonstrated by the validation data, make it suitable for regulatory monitoring and food safety assessment. While alternative methods like the QuEChERS-spectrofluorimetric technique exist and can be effective for various matrices, the specificity of MS/MS detection is particularly advantageous when dealing with complex samples like poppy seeds where matrix interference can be a significant issue. The choice of method will ultimately depend on the specific requirements of the analysis, available instrumentation, and the desired level of sensitivity and selectivity.

References

• 1. cjfs.agriculturejournals.cz [cjfs.agriculturejournals.cz]
• 2. researchgate.net [researchgate.net]

A Comparative Analysis of Isoproturon and Diuron Herbicides for Researchers and Drug Development Professionals

An in-depth guide to the performance, physicochemical properties, and toxicological profiles of two widely used phenylurea herbicides.

Isoproturon and Diuron are both phenylurea herbicides that effectively control a broad spectrum of weeds by inhibiting photosynthesis. Despite their similar mechanisms of action, they exhibit notable differences in their physicochemical properties, efficacy against specific weed species, and toxicological profiles. This guide provides a comprehensive, data-driven comparison of Isoproturon and Diuron to assist researchers, scientists, and drug development professionals in their work.

Physicochemical Properties

A clear understanding of the physicochemical properties of herbicides is crucial for predicting their environmental fate and behavior. Isoproturon and Diuron, while both being crystalline solids, differ in key aspects such as water solubility and vapor pressure.

Property	Isoproturon	Diuron
Molecular Formula	C₁₂H₁₈N₂O	C₉H₁₀Cl₂N₂O
Molar Mass	206.28 g/mol	233.09 g/mol
Appearance	Colorless crystals	White, odorless crystalline solid[1]
Melting Point	155–158 °C[2]	158-159 °C
Water Solubility	65 - 72 mg/L at 20-22 °C[2]	37.4 - 42 mg/L at 25 °C[1]
Vapor Pressure	0.003 x 10⁻³ Pa at 20 °C[2]	1.1 x 10⁻⁵ Pa at 20 °C
Log Kow (Octanol-Water Partition Coefficient)	2.5	2.85

Mechanism of Action: Inhibition of Photosystem II

Both Isoproturon and Diuron are potent inhibitors of photosynthesis.[3] They act by blocking the electron transport chain within Photosystem II (PSII), a critical component of the photosynthetic apparatus in plants and algae.[3][4][5]

Specifically, these herbicides bind to the D1 protein of the PSII complex, obstructing the plastoquinone (B1678516) binding site.[4][5] This blockage prevents the transfer of electrons, halting the production of ATP and NADPH, which are essential energy carriers for carbon dioxide fixation.[4] The disruption of electron flow leads to the generation of reactive oxygen species (ROS), causing oxidative stress and subsequent cellular damage, ultimately leading to plant death.[4]

Mechanism of Photosystem II Inhibition by Phenylurea Herbicides.

Comparative Efficacy

The effectiveness of Isoproturon and Diuron can vary depending on the target weed species, application timing (pre- or post-emergence), and environmental conditions.

A study on weed management in wheat demonstrated that Isoproturon 50 WP applied at 1.0 kg a.i. ha⁻¹ showed a high weed control efficiency of 84%.[1][6] In another study focusing on blond psyllium, pre-emergence application of Isoproturon at 0.5 kg/ha was highly effective, reducing weed density by 85% and weed dry matter by 75%.[7]

Diuron has also shown significant efficacy in various crops. In banana plantations, Diuron 80% WP at 1600 g a.i./ha provided significant control of grassy weeds, broadleaf weeds, and sedges.[8] For sesame, a pre-emergence application of Diuron at 0.48 kg a.i./ha resulted in high seed yields and minimized weed-induced losses by 25-29% compared to the unweeded control.[5]

Herbicide	Crop	Target Weeds	Application Rate (a.i./ha)	Weed Control Efficiency/Outcome
Isoproturon	Wheat	General weeds	1.0 kg	84% weed control efficiency[1][6]
Blond Psyllium	General weeds	0.5 kg (pre-emergence)	85% reduction in weed density, 75% reduction in weed dry matter[7]
Diuron	Banana	Grassy weeds, broadleaf weeds, sedges	1.6 kg	Significant control
Sesame	Grassy and broadleaf weeds	0.48 kg (pre-emergence)	Minimized yield loss by 25-29%[5]
Cotton	Annual grasses, broadleaf weeds	1.0 - 2.0 kg (pre-emergence)	Recommended rate for control[3]
Sugarcane	Annual grasses, broadleaf weeds	1.5 - 3.0 kg (post-emergence)	Recommended rate for control[3]

Experimental Protocols

To ensure the reliability and reproducibility of herbicide efficacy studies, standardized experimental protocols are essential. The following outlines a general workflow for a comparative field trial.

Generalized workflow for a comparative herbicide field trial.

A typical field trial involves:

• Site Selection and Preparation : Choosing a site with a uniform and representative weed population.

• Experimental Design : Employing a statistically valid design, such as a Randomized Complete Block Design (RCBD), with multiple replications.[6]

• Treatment Application : Applying the herbicides at different rates, alongside untreated and hand-weeded control plots for comparison.

• Data Collection : Regularly assessing weed density, weed biomass, and any signs of crop phytotoxicity.

• Yield Assessment : Harvesting the crop to determine the impact of weed control on yield.

• Statistical Analysis : Analyzing the collected data using appropriate statistical methods to determine significant differences between treatments.[6]

Comparative Toxicology

The toxicological profiles of Isoproturon and Diuron are important considerations for human health and environmental safety. Both herbicides exhibit low acute toxicity to mammals.

Species	Exposure Route	Isoproturon LD₅₀ (mg/kg)	Diuron LD₅₀ (mg/kg)
Rat	Oral	~2900[9]	3400[10]
Rabbit	Dermal	>2000	>2000
Bobwhite Quail	Dietary LC₅₀ (ppm)	-	1730
Rainbow Trout	96-hour LC₅₀ (mg/L)	18 - 91	3.5

One study reported a similar oral LD50 of approximately 2900 mg/kg for both Isoproturon and Diuron in rats.[9] Diuron has an oral LD50 in rats of 3400 mg/kg.[10] Both herbicides can cause skin and eye irritation at low doses.[9]

In non-target aquatic organisms, Diuron has been shown to be more toxic than Isoproturon. For example, one study found that Diuron induced stronger negative effects on the reproduction and population growth rates of the rotifer Brachionus koreanus compared to atrazine, a related herbicide.[11] Another study on algae reported lower EC₅₀ values for Diuron (3.0–27.4 μg/L) compared to Isoproturon (12.4–41.6 μg/L), indicating higher toxicity of Diuron.[12]

Environmental Fate and Impact

The persistence and mobility of herbicides in the environment are critical factors influencing their potential for contamination of soil and water resources.

Degradation: Both Isoproturon and Diuron are primarily degraded in the soil by microbial activity.[13] The degradation of Diuron can lead to the formation of 3,4-dichloroaniline (B118046) (3,4-DCA), a more toxic and persistent compound.[12] The degradation pathway for Isoproturon involves N-demethylation and hydroxylation.[14]

Simplified degradation pathways of Isoproturon and Diuron in soil.

Half-life: The half-life of Isoproturon in soil is approximately 40 days.[9] Diuron is reported to be relatively persistent, with a soil half-life ranging from 90 to 180 days.[15] In water, the half-life of Isoproturon is about 30 days.[2]

Impact on Non-target Organisms:

• Soil Microorganisms: Both herbicides can have a detrimental effect on soil microbial biomass and enzyme activities, particularly at higher application rates.[16] Some studies suggest that pesticides can negatively impact nitrogen-fixing bacteria.[1][17][18][19][20]

• Aquatic Organisms: Isoproturon and Diuron can negatively affect non-target aquatic organisms. Isoproturon exposure in fish can lead to oxidative stress, DNA damage, and altered behavior.[6][21] Diuron has been shown to be an endocrine disruptor in fish and can affect their reproductive cycles.[22] Studies on algae have shown that both herbicides can inhibit growth and induce oxidative stress.[23]

Signaling Pathways in Non-Target Organisms

The toxicity of Isoproturon and Diuron in non-target organisms is mediated through various signaling pathways. For instance, in aquatic organisms, exposure to these herbicides can induce oxidative stress, leading to the activation of antioxidant defense mechanisms. In fish, Diuron has been shown to have anti-androgenic effects, potentially by antagonizing androgenic receptors.[22]

Potential signaling pathways affected by Isoproturon and Diuron in non-target organisms.

Conclusion

Isoproturon and Diuron are effective Photosystem II inhibiting herbicides with distinct characteristics. Isoproturon generally has a shorter environmental persistence, while Diuron exhibits higher toxicity to aquatic organisms. The choice between these two herbicides will depend on the specific weed spectrum, crop, environmental conditions, and regulatory considerations. This comparative analysis provides a foundation for researchers and professionals to make informed decisions and to guide further research into the efficacy and environmental impact of these important agricultural tools.

References

• 1. The Effect from the Pesticides on Bacteria Involved in Nitrogen Fixation [ignited.in]
• 2. ask-force.org [ask-force.org]
• 3. Photosynthesis inhibitor herbicides | UMN Extension [extension.umn.edu]
• 4. Inhibitors of Photosystem II | Herbicides That Act Through Photosynthesis - passel [passel2.unl.edu]
• 5. Photosystem II Inhibitors | Herbicide Symptoms [ucanr.edu]
• 6. Comparative Efficacy of Different Herbicides for Weed Management and Yield Attributes in Wheat [scirp.org]
• 7. era.dpi.qld.gov.au [era.dpi.qld.gov.au]
• 8. researchgate.net [researchgate.net]
• 9. agriculturaljournals.com [agriculturaljournals.com]
• 10. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. academic.oup.com [academic.oup.com]
• 14. Isoproturon degradation as affected by the growth of two algal species at different concentrations and pH values - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. mdpi.com [mdpi.com]
• 16. researchgate.net [researchgate.net]
• 17. ijtra.com [ijtra.com]
• 18. Herbicides effects on symbiotic nitrogen-fixing bacteria / Journal of Central European Agriculture, Volume: 23, Issue: 1 / JCEA [jcea.agr.hr]
• 19. bib.irb.hr:8443 [bib.irb.hr:8443]
• 20. oar.icrisat.org [oar.icrisat.org]
• 21. entomologyjournals.com [entomologyjournals.com]
• 22. researchgate.net [researchgate.net]
• 23. Phytotoxicity, bioaccumulation and degradation of isoproturon in green algae - PubMed [pubmed.ncbi.nlm.nih.gov]

Performance Showdown: A Comparative Guide to Isoproturon Immunoassays

For researchers, scientists, and professionals in drug development, the accurate detection and quantification of the herbicide Isoproturon are critical. Immunoassays offer a sensitive and specific solution, but their performance, particularly in terms of cross-reactivity, can vary significantly. This guide provides an objective comparison of different Isoproturon immunoassay formats, supported by experimental data, to aid in the selection of the most suitable method for your research needs.

Cross-Reactivity Profiles: A Quantitative Comparison

The specificity of an immunoassay is paramount, as cross-reactivity with structurally similar compounds can lead to inaccurate results. The following tables summarize the cross-reactivity of various Isoproturon immunoassays with other phenylurea herbicides and metabolites. The data is presented as the percentage of cross-reactivity, calculated as (IC50 of Isoproturon / IC50 of competing compound) x 100.

Table 1: Cross-Reactivity of Polyclonal Antibody-Based ELISA for Isoproturon

Competing Compound	Chemical Structure	% Cross-Reactivity
Isoproturon	3-(4-isopropylphenyl)-1,1-dimethylurea	100
Chlortoluron	3-(3-Chloro-p-tolyl)-1,1-dimethylurea	<0.1
Diuron	3-(3,4-dichlorophenyl)-1,1-dimethylurea	<0.1
Linuron	3-(3,4-dichlorophenyl)-1-methoxy-1-methylurea	<0.1
Monolinuron	3-(4-chlorophenyl)-1-methoxy-1-methylurea	<0.1
Metoxuron	3-(3-chloro-4-methoxyphenyl)-1,1-dimethylurea	<0.1
Fenuron	1,1-dimethyl-3-phenylurea	<0.1

Table 2: Cross-Reactivity of Monoclonal Antibody-Based ELISA for Isoproturon

Competing Compound	Chemical Structure	% Cross-Reactivity
Isoproturon	3-(4-isopropylphenyl)-1,1-dimethylurea	100
Chlortoluron	3-(3-Chloro-p-tolyl)-1,1-dimethylurea	3.3
Diuron	3-(3,4-dichlorophenyl)-1,1-dimethylurea	<0.1
Linuron	3-(3,4-dichlorophenyl)-1-methoxy-1-methylurea	<0.1
Monolinuron	3-(4-chlorophenyl)-1-methoxy-1-methylurea	<0.1
Metoxuron	3-(3-chloro-4-methoxyphenyl)-1,1-dimethylurea	0.2
Fenuron	1,1-dimethyl-3-phenylurea	<0.1

Table 3: Cross-Reactivity of a Membrane-Based Immunosensor for Isoproturon

Competing Compound	Chemical Structure	% Cross-Reactivity
Isoproturon	3-(4-isopropylphenyl)-1,1-dimethylurea	100
Chlortoluron	3-(3-Chloro-p-tolyl)-1,1-dimethylurea	Not Reported
Diuron	3-(3,4-dichlorophenyl)-1,1-dimethylurea	Negligible[1]
Other Phenylureas	-	Negligible[1]

Note: Quantitative cross-reactivity data for immunosensors is less commonly reported in the literature compared to ELISA.

Experimental Protocols

The following sections detail the methodologies for the key experiments cited in this guide, providing a framework for reproducing these cross-reactivity studies.

Protocol 1: Indirect Competitive ELISA for Isoproturon

This protocol outlines the steps for a typical indirect competitive Enzyme-Linked Immunosorbent Assay (ELISA) to determine the cross-reactivity of anti-isoproturon antibodies.

1. Preparation of Reagents:

• Coating Buffer: 0.05 M Carbonate-Bicarbonate buffer, pH 9.6.

• Wash Buffer: Phosphate Buffered Saline (PBS) with 0.05% Tween 20 (PBST).

• Blocking Buffer: 1% Bovine Serum Albumin (BSA) in PBS.

• Antibody Dilution Buffer: 0.5% BSA in PBST.

• Substrate Solution: TMB (3,3’,5,5’-tetramethylbenzidine) solution.

• Stop Solution: 2 M Sulfuric Acid.

2. Plate Coating:

• Dilute the Isoproturon-protein conjugate (e.g., Isoproturon-OVA) to a final concentration of 1 µg/mL in coating buffer.

• Add 100 µL of the coating antigen solution to each well of a 96-well microtiter plate.

• Incubate the plate overnight at 4°C.

• Wash the plate three times with wash buffer.

3. Blocking:

• Add 200 µL of blocking buffer to each well.

• Incubate for 2 hours at room temperature.

• Wash the plate three times with wash buffer.

4. Competitive Reaction:

• Prepare serial dilutions of Isoproturon standards and competing compounds in antibody dilution buffer.

• In a separate plate or tubes, pre-incubate 50 µL of each standard or sample with 50 µL of the anti-Isoproturon antibody (polyclonal or monoclonal, at a pre-determined optimal dilution) for 1 hour at room temperature.

• Transfer 100 µL of the pre-incubated mixture to the coated and blocked microtiter plate.

• Incubate for 1 hour at 37°C.

• Wash the plate five times with wash buffer.

5. Detection:

• Add 100 µL of a secondary antibody-enzyme conjugate (e.g., Goat anti-rabbit IgG-HRP) diluted in antibody dilution buffer.

• Incubate for 1 hour at 37°C.

• Wash the plate five times with wash buffer.

• Add 100 µL of TMB substrate solution to each well.

• Incubate in the dark for 15-30 minutes at room temperature.

• Stop the reaction by adding 50 µL of stop solution.

6. Data Analysis:

• Measure the absorbance at 450 nm using a microplate reader.

• Plot a standard curve of absorbance versus the logarithm of the Isoproturon concentration.

• Determine the IC50 value (the concentration of analyte that causes 50% inhibition of the maximum signal).

• Calculate the percentage of cross-reactivity for each competing compound.

Protocol 2: Hapten Synthesis and Conjugation to Carrier Protein

The production of antibodies for an immunoassay requires the synthesis of a hapten (a small molecule that is antigenic but not immunogenic) and its conjugation to a larger carrier protein.

1. Hapten Synthesis:

• A derivative of Isoproturon containing a reactive carboxyl group is synthesized. For example, 3-(4-isopropylphenyl)-1-(carboxypropyl)-1-methylurea can be synthesized to act as the hapten.

2. Activation of Hapten:

• The carboxyl group of the hapten is activated to facilitate conjugation to the carrier protein. This can be achieved using the N-hydroxysuccinimide (NHS) ester method.

3. Conjugation to Carrier Protein:

• The activated hapten is reacted with a carrier protein such as Bovine Serum Albumin (BSA) for producing the immunogen (for immunizing animals) or Ovalbumin (OVA) for the coating antigen (for the ELISA plate). The amino groups of the protein react with the activated hapten to form a stable amide bond.

4. Purification and Characterization:

• The resulting conjugate is purified by dialysis to remove unreacted hapten and reagents.

• The conjugation ratio (hapten molecules per protein molecule) is determined using spectrophotometric methods.

Visualizing the Process

To better understand the principles and workflows described, the following diagrams are provided.

References

• 1. researchgate.net [researchgate.net]

A Comparative Guide to Isoproturon Extraction Methods for Researchers

For researchers, scientists, and professionals in drug development, the efficient and accurate extraction of Isoproturon from various matrices is a critical first step in analysis. This guide provides a comprehensive comparison of prevalent extraction methodologies, supported by experimental data and detailed protocols to aid in the selection of the most suitable technique for your specific research needs.

Isoproturon, a widely used phenylurea herbicide, requires precise quantification in environmental and agricultural samples. The choice of extraction method significantly impacts recovery rates, purity of the extract, and overall analytical sensitivity. This comparison covers Solid-Phase Extraction (SPE), the QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method, Liquid-Liquid Extraction (LLE), Microwave-Assisted Extraction (MAE), Ultrasound-Assisted Extraction (UAE), and Supercritical Fluid Extraction (SFE).

Comparative Analysis of Isoproturon Extraction Methods

The following table summarizes the key quantitative parameters of different Isoproturon extraction methods, offering a clear comparison of their performance.

Method	Matrix	Recovery (%)	Relative Standard Deviation (RSD) (%)	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Extraction Time	Solvent Volume	Citation(s)
Solid-Phase Extraction (SPE)	Poppy Seeds	84	7	0.01 mg/kg	0.03 mg/kg	~1-2 hours	~20 mL	[1]
QuEChERS	Grains and Seeds	85.00 - 96.00	0.5 - 1.2	0.144 µg/mL	0.437 µg/mL	< 1 hour	~10-20 mL	[2]
Liquid-Liquid Extraction (LLE)	Water	98	Not Reported	Not Reported	Not Reported	~1 hour	Varies	[3]
Dispersive Liquid-Liquid Microextraction (DLLME)	River Water	91.2 - 104.1	1.5 - 5.9	0.10 - 0.28 ng/mL	Not Reported	< 30 minutes	< 1 mL	[4]
Microwave-Assisted Extraction (MAE)	Grains and Seeds	Not Specified for Isoproturon	Not Specified for Isoproturon	Not Specified for Isoproturon	Not Specified for Isoproturon	~4 minutes	~20 mL	[5]
Ultrasound-Assisted Extraction (UAE)	Freshwater Sediments	54.0 - 94.4 (for emerging contaminants)	1.0 - 16	0.006 - 0.067 ng/g	0.016 - 0.336 ng/g	~15-30 minutes	Varies	[6]
Supercritical Fluid Extraction (SFE)	Rice	74 - 98 (for various pesticides)	Not Reported	Not Reported	Not Reported	~30 minutes	15 mL CO2 + 200 µL Methanol (B129727)	[7]

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below to ensure reproducibility and accurate application of these techniques.

Solid-Phase Extraction (SPE) of Isoproturon from Poppy Seeds[1]

• Sample Preparation: Weigh 12.5 g of ground poppy seeds into an extraction vessel. Spike with a known concentration of Isoproturon standard and incubate for 20 minutes.

• Extraction: Add 20 mL of a methanol:water (1:1, v/v) mixture. Shake the suspension for 1 hour at 300 RPM. Centrifuge at 6000 RPM for 10 minutes to separate the solid particles.

• SPE Cartridge Conditioning: Condition a Supelclean LC-18 SPE cartridge (500 mg/3 mL) by passing 6 mL of methanol followed by 4 mL of methanol:water (1:1, v/v).

• Sample Loading: Load 4 mL of the supernatant from the extraction step onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 8 mL of methanol:water (1:1, v/v) to remove interferences.

• Elution: Elute the retained Isoproturon with 4 mL of methanol.

• Final Preparation: Evaporate the eluent and reconstitute the residue in 1 mL of methanol for analysis.

QuEChERS Method for Isoproturon in Grains and Seeds[2][8][9]

• Sample Preparation: Homogenize the grain or seed sample. Weigh 3-5 g of the homogenized sample into a 50 mL centrifuge tube.

• Spiking: Add a standard solution of Isoproturon to achieve the desired concentration. For blank samples, add only the solvent.

• Initial Extraction: Add 10 mL of acetonitrile (B52724) to the tube and shake vigorously for 1 minute.

• Salting Out: Add the appropriate QuEChERS extraction salts (e.g., magnesium sulfate (B86663) and sodium chloride). Shake vigorously for 1 minute.

• Centrifugation: Centrifuge the tube to separate the organic and aqueous layers.

• Dispersive SPE (dSPE) Cleanup: Transfer an aliquot of the upper acetonitrile layer to a dSPE tube containing a cleanup sorbent (e.g., PSA, C18).

• Final Centrifugation and Analysis: Shake the dSPE tube and centrifuge. The resulting supernatant is ready for analysis.

Dispersive Liquid-Liquid Microextraction (DLLME) for Isoproturon in Water[4]

• Sample Preparation: Use a 5 mL water sample.

• Extraction and Dispersion: Rapidly inject a mixture of 1.0 mL of tetrahydrofuran (B95107) (THF) as the dispersive solvent and 200 µL of dichloromethane (B109758) as the extraction solvent into the water sample.

• Emulsification and Centrifugation: A cloudy solution (emulsion) will form. Centrifuge this emulsion to separate the fine droplets of the extraction solvent.

• Analysis: The sedimented organic phase is collected for analysis.

Microwave-Assisted Extraction (MAE) of Isoproturon from Grains and Seeds[5]

• Sample Preparation: Spike 3-5 g of the sample with the Isoproturon standard.

• Extraction: Add 20 mL of methanol to the sample. Place the sample in a microwave oven and heat for an optimal time of 4 minutes.

• Solvent Addition: To prevent the sample from drying out, add 2.0 mL of methanol every minute during the extraction.

• Filtration and Cleanup: After cooling, filter the mixture. Pass the filtrate through a Florisil column for cleanup.

• Final Preparation: The eluate is then prepared for analysis.

Experimental Workflow and Signaling Pathways

To visualize the general workflow of Isoproturon extraction and analysis, the following diagrams are provided.

Caption: General workflow for the extraction and analysis of Isoproturon from various sample matrices.

Caption: Decision tree for selecting an appropriate Isoproturon extraction method based on key experimental factors.

References

• 1. cjfs.agriculturejournals.cz [cjfs.agriculturejournals.cz]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Determination of phenylurea herbicides in aqueous samples using partitioned dispersive liquid-liquid microextraction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Determination of Isoproturon in Environmental Samples using the QuEChERS Extraction‐Spectrofluorimetric Method | Environmental Toxicology and Chemistry | Oxford Academic [academic.oup.com]
• 6. Ultrasound-assisted extraction method for the simultaneous determination of emerging contaminants in freshwater sediments - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Evaluation of supercritical fluid extraction/aminopropyl solid-phase "in-line" cleanup for analysis of pesticide residues in rice - PubMed [pubmed.ncbi.nlm.nih.gov]

Validating Isoproturon Analysis: A Guide to Certified Reference Materials and Analytical Methods

For researchers, scientists, and professionals in drug development, the accuracy and reliability of analytical data are paramount. This guide provides a comprehensive comparison of Isoproturon Certified Reference Materials (CRMs) and detailed analytical methodologies to support robust method validation.

Isoproturon, a widely used phenylurea herbicide, is subject to regulatory monitoring in environmental and food matrices. Accurate quantification is crucial for ensuring compliance and assessing potential risks. Certified Reference Materials (CRMs) are indispensable for validating analytical methods, ensuring the traceability and comparability of results. This guide compares available Isoproturon CRMs and presents detailed protocols for common analytical techniques.

Comparison of Isoproturon Certified Reference Materials

Supplier/Brand	Product Name/Type	Purity/Concentration	Format	Key Features
HPC Standards	Isoproturon	High Purity	Neat	Ensures precise and reliable residue analysis.[4]
Sigma-Aldrich (TraceCERT®)	Isoproturon certified reference material	Not specified	Neat	Manufactured by Sigma-Aldrich Production GmbH, Switzerland.
LGC Standards	Isoproturon	Not specified	Not specified	Adheres to ever-changing regulations for environmental testing.
CRM LABSTANDARD	Isoproturon	≥ 95%	Neat (25 mg, 50 mg)	ISO 17034 Certified Reference Material.[5][6]
Dr. Ehrenstorfer	Isoproturon Reference Standard	High Purity	Neat	Over 40 years of experience in pesticide analysis.[7]
Supelco (PESTANAL®)	Isoproturon, analytical standard	Analytical Standard Grade	Neat (100mg)	Suitable for use as a reference standard in HPLC and GC methods.[8]

Experimental Protocols for Method Validation

The following sections detail established analytical methods for the determination of Isoproturon in various matrices.

QuEChERS Sample Preparation

The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a widely adopted sample preparation technique for pesticide residue analysis in food and agricultural products.[9][10][11][12]

Materials:

• Homogenized sample (e.g., fruits, vegetables, soil)

• Acetonitrile (B52724) (ACN)

• QuEChERS extraction salts (e.g., magnesium sulfate, sodium chloride, sodium citrate)

• Dispersive solid-phase extraction (d-SPE) sorbents (e.g., primary secondary amine (PSA), C18, graphitized carbon black (GCB))

• Centrifuge tubes (15 mL and 50 mL)

• Centrifuge

• Vortex mixer

Procedure:

• Sample Extraction:

  • Weigh 10-15 g of the homogenized sample into a 50 mL centrifuge tube.

  • Add 10-15 mL of acetonitrile.

  • Add the appropriate QuEChERS extraction salt packet.

  • Cap the tube and shake vigorously for 1 minute.

  • Centrifuge at ≥3000 rcf for 5 minutes.[13]

• Dispersive SPE Cleanup:

  • Transfer an aliquot of the acetonitrile supernatant to a 15 mL d-SPE tube containing the appropriate sorbents.

  • Vortex for 30 seconds.

  • Centrifuge at a high speed for 5 minutes.

• Final Extract:

  • The resulting supernatant is the final extract, ready for analysis by GC-MS or LC-MS/MS.

Experimental Workflow for QuEChERS

References

• 1. Internationally harmonized certified reference materials and proficiency testings for pesticide residue analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Korean Proficiency Tests for Pesticide Residues in Rice: Comparison of Various Proficiency Testing Evaluation Methods and Identification of Critical Factors for Multiresidue Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. hpc-standards.com [hpc-standards.com]
• 5. Isoproturon – CRM LABSTANDARD [crmlabstandard.com]
• 6. Isoproturon – CRM LABSTANDARD [crmlabstandard.com]
• 7. cwsabroad.com [cwsabroad.com]
• 8. scientificlabs.ie [scientificlabs.ie]
• 9. maxisci.com [maxisci.com]
• 10. nucleus.iaea.org [nucleus.iaea.org]
• 11. chromatographyonline.com [chromatographyonline.com]
• 12. QuEChERS: Home [quechers.eu]
• 13. hpst.cz [hpst.cz]

Data Presentation: Performance of Analytical Methods

An Essential Guide to Inter-Laboratory Comparisons for Isoproturon Analysis

For researchers, scientists, and professionals in drug development and environmental monitoring, ensuring the accuracy and comparability of analytical results for herbicides like Isoproturon is paramount. Inter-laboratory comparisons (ILCs) and proficiency testing (PT) schemes are critical tools for evaluating and demonstrating the competence of laboratories. This guide provides a comparative overview of analytical methodologies for Isoproturon, supported by experimental data, and outlines the typical workflow of an inter-laboratory comparison.

The analysis of Isoproturon is commonly performed using various analytical techniques, each with distinct performance characteristics. High-Performance Liquid Chromatography (HPLC) coupled with Ultraviolet (UV) or Mass Spectrometry (MS) detection is among the most prevalent. The choice of method often depends on the required sensitivity, selectivity, and the complexity of the sample matrix.

Below is a summary of performance data for different analytical methods used for Isoproturon determination, compiled from various studies. This table serves as a benchmark for laboratories to compare their in-house method performance.

Analytical Method	Matrix	Limit of Detection (LOD)	Limit of Quantitation (LOQ)	Recovery (%)	Precision (RSD %)	Citation
HPLC-UV	Drinking Water	0.5 µg/L	1.0 µg/L	97.5 - 100.3	< 0.5	[1]
HPLC-UV	Water	~10 - 100 ng/L	-	-	-	[2]
LC-MS/MS	Water	-	-	-	-	[3]
HPLC-MS/MS	Poppy Seeds	0.01 mg/kg	0.03 mg/kg	84 - 85	5 - 7	[4][5]
Spectrofluorimetry	Environmental Samples	0.144 µg/mL	0.437 µg/mL	85 - 96	-	[6]
Spectrophotometry	Environmental/Biological	-	-	-	-	[7]

Note: The performance characteristics can vary based on the specific instrumentation, experimental conditions, and matrix effects.

Inter-Laboratory Comparison (Proficiency Test) Parameters

Inter-laboratory comparisons are designed to provide an external assessment of a laboratory's performance.[8] These schemes involve the distribution of a homogenous test material to multiple participating laboratories for analysis. The organizer then statistically evaluates the results to provide a performance score.

Parameter	Description	Example	Citation
Test Material	A homogenous sample containing a known or consensus concentration of Isoproturon.	Spiked carrot homogenate, wheat, or standard solutions.	[9]
Participants	A group of laboratories performing the analysis.	National Reference Laboratories (NRLs), official control laboratories, and commercial testing labs.	[9][10]
Assigned Value	The "true" or consensus concentration of the analyte in the test material.	Determined by a reference laboratory or as a consensus value from participant results.	[11]
Performance Score	A statistical measure of how close a laboratory's result is to the assigned value.	z-score is a common metric. A z-score between -2.0 and +2.0 is generally considered satisfactory.	[10][11]
Evaluation Criteria	The basis for judging the performance of the laboratories.	ISO 5725-2 and ISO 13528 are often used for statistical analysis.	[11]

Mandatory Visualization

The following diagram illustrates the typical workflow of an inter-laboratory comparison for Isoproturon analysis.

Inter-laboratory comparison workflow for Isoproturon analysis.

Experimental Protocols

Detailed methodologies are crucial for the reproducibility and comparison of analytical results. Below are outlines of common experimental protocols for Isoproturon analysis.

High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

This method is widely used for the quantification of Isoproturon in water samples.

• Sample Preparation : For water samples, online sample enrichment may be employed. This involves pre-concentrating the sample on a trapping column before eluting it onto the analytical column.[1] For other matrices, a QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) extraction can be used.[6]

• Instrumentation : An HPLC system equipped with a C18 analytical column and a Diode Array Detector (DAD) is typically used.[1]

• Chromatographic Conditions :

  • Mobile Phase : A gradient of acetonitrile (B52724) and water is common.

  • Flow Rate : Typically around 0.6 to 1.0 mL/min.[1]

  • Column Temperature : Maintained at a constant temperature, for example, 40°C.[1]

  • Detection Wavelength : Isoproturon is typically detected at 240 nm.[1]

• Calibration : A series of calibration standards are prepared by diluting a stock solution in the appropriate solvent. A calibration curve is generated by plotting the peak area against the concentration.[1]

• Quantification : The concentration of Isoproturon in the sample is determined by comparing its peak area to the calibration curve.

High-Performance Liquid Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS)

This method offers higher selectivity and sensitivity, making it suitable for complex matrices like food and environmental samples.[3]

• Sample Preparation : Extraction is often performed using a mixture of methanol (B129727) and water. The crude extract is then purified using Solid Phase Extraction (SPE) with cartridges like C18.[4][5]

• Instrumentation : An HPLC system coupled to a tandem mass spectrometer with an ion trap analyzer is used. Atmospheric Pressure Chemical Ionization (APCI) in positive mode is a common ionization technique for Isoproturon.[4][5]

• Chromatographic Conditions :

  • Analytical Column : A C18 column is frequently used.[4]

  • Mobile Phase : A gradient of methanol and water is often employed.[4]

  • Flow Rate : A typical flow rate is around 0.7 mL/min.[4]

• Mass Spectrometry Parameters :

  • Ionization Mode : Positive ion mode is generally used.

  • MS/MS Transitions : Specific precursor and product ions are monitored for quantification and confirmation.

• Calibration : Matrix-matched standards are often necessary to compensate for matrix effects. A calibration curve is constructed by plotting the peak area ratio of the analyte to an internal standard against the concentration.

• Quantification : The concentration of Isoproturon is determined from the calibration curve. The use of an internal standard is recommended for improved accuracy and precision.

References

• 1. agilent.com [agilent.com]
• 2. cdn.who.int [cdn.who.int]
• 3. epa.gov [epa.gov]
• 4. cjfs.agriculturejournals.cz [cjfs.agriculturejournals.cz]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Spectrophotometric determination of isoproturon using p-aminoacetophenone and its application in environmental and biological samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Interlaboratory comparisons - The Joint Research Centre: EU Science Hub [joint-research-centre.ec.europa.eu]
• 9. eurl-pesticides.eu [eurl-pesticides.eu]
• 10. benchmark-intl.com [benchmark-intl.com]
• 11. umweltbundesamt.at [umweltbundesamt.at]

Isoproturon vs. Newer Herbicides: A Comparative Guide to Efficacy in Wheat

For Researchers, Scientists, and Drug Development Professionals

Isoproturon, a substituted urea (B33335) herbicide, has long been a staple in the management of annual grasses and broadleaf weeds in cereal crops. However, the emergence of herbicide resistance and the development of newer, more targeted herbicidal compounds have prompted a re-evaluation of its place in modern weed control strategies. This guide provides an objective comparison of the efficacy of Isoproturon with several newer generation herbicides, supported by experimental data, to inform research and development in crop protection.

Executive Summary

This guide synthesizes data from multiple field trials to compare the performance of Isoproturon against a range of newer herbicides with different modes of action. The key findings indicate that while Isoproturon remains effective against a spectrum of weeds, newer herbicides often provide superior control of specific problematic and resistant weed species. Furthermore, newer chemistries frequently offer greater crop safety and more flexible application windows.

Herbicide Comparison: A Quantitative Overview

The following tables summarize the efficacy of Isoproturon and selected newer herbicides against key weeds in wheat, as well as their impact on crop yield. Data has been compiled and averaged from multiple studies to provide a comparative snapshot. It is important to note that actual performance can vary based on environmental conditions, weed biotypes, and application practices.

Table 1: Comparative Efficacy (% Weed Control) of Isoproturon and Newer Herbicides in Wheat

Herbicide	Mode of Action	Phalaris minor (Little seed canary grass)	Avena fatua (Wild oat)	Chenopodium album (Common lambsquarters)	Melilotus indica (Indian sweet clover)
Isoproturon	Photosystem II Inhibitor	65-85%	70-90%	80-95%	80-95%
Sulfosulfuron	ALS Inhibitor	85-98%	80-95%	85-98%	85-98%
Pinoxaden	ACCase Inhibitor	90-98%	90-98%	Ineffective	Ineffective
Clodinafop-propargyl	ACCase Inhibitor	90-98%	90-98%	Ineffective	Ineffective
Mesosulfuron-methyl	ALS Inhibitor	90-98%	90-98%	70-85%	70-85%
Pendimethalin	Microtubule Assembly Inhibitor	80-95% (Pre-emergence)	75-90% (Pre-emergence)	80-95% (Pre-emergence)	80-95% (Pre-emergence)
Pyroxasulfone	VLCFA Inhibitor	90-99% (Pre-emergence)	90-99% (Pre-emergence)	85-95% (Pre-emergence)	85-95% (Pre-emergence)

Note: Efficacy ranges are indicative and compiled from various field studies. Performance can be influenced by factors such as weed growth stage, application timing, and environmental conditions.

Table 2: Impact on Wheat Grain Yield (t/ha) in Herbicide-Treated Plots

Herbicide	Untreated (Weedy Check)	Isoproturon	Sulfosulfuron	Pinoxaden	Clodinafop-propargyl	Mesosulfuron-methyl	Pendimethalin (Pre)	Pyroxasulfone (Pre)
Average Yield (t/ha)	2.5 - 3.5	4.0 - 5.0	4.5 - 5.5	4.8 - 5.8	4.8 - 5.8	4.7 - 5.7	4.2 - 5.2	4.9 - 5.9

Note: Yield data is generalized from multiple studies and is dependent on weed pressure, crop variety, and growing conditions.

Detailed Experimental Protocols

The following outlines a generalized methodology for conducting herbicide efficacy trials in wheat, based on common practices cited in the reviewed literature.

1. Experimental Design and Setup:

• Design: Randomized Complete Block Design (RCBD) is typically employed to account for field variability.

• Replications: A minimum of three to four replications for each treatment is standard.

• Plot Size: Individual plot sizes generally range from 10 m² to 20 m².

• Control Plots: Each replication must include an untreated "weedy check" plot to serve as a baseline for weed pressure and crop yield potential. A "weed-free" plot, maintained by hand weeding, is also recommended to determine the maximum yield potential.

2. Herbicide Application:

• Equipment: A knapsack sprayer fitted with a flat-fan nozzle is commonly used for uniform application.

• Spray Volume: Spray volumes typically range from 250 to 400 liters per hectare to ensure thorough coverage.

• Application Timing:

  • Pre-emergence (PRE): Applied within 0-3 days after sowing, before crop or weed emergence.

  • Post-emergence (POST): Applied when the majority of weeds are at the 2-4 leaf stage and the wheat crop is at the 2-3 leaf to early tillering stage.

• Dosage: Herbicides are applied at their recommended field rates. For crop safety assessments, a treatment at twice the recommended rate (2X) is often included.

3. Data Collection and Assessment:

• Weed Density and Biomass:

  • Weed counts and species identification are conducted at various intervals (e.g., 30, 60, and 90 days after sowing) using quadrats (typically 0.25 m² or 0.5 m²) placed randomly within each plot.

  • Weeds within the quadrats are harvested, dried in an oven, and weighed to determine dry biomass.

• Weed Control Efficiency (WCE): Calculated using the formula: WCE (%) = [(Dry weight of weeds in control plot - Dry weight of weeds in treated plot) / Dry weight of weeds in control plot] x 100

• Crop Phytotoxicity: Visual assessment of crop injury (e.g., chlorosis, stunting, necrosis) is recorded at regular intervals after application, often using a 0-100% scale (where 0 = no injury and 100 = complete crop death).

• Yield and Yield Components:

  • At maturity, a central area of each plot (e.g., 1 square meter) is harvested to determine grain yield.

  • Yield components such as the number of effective tillers per meter row, spike length, number of grains per spike, and 1000-grain weight are also recorded.

4. Statistical Analysis:

• Data are subjected to Analysis of Variance (ANOVA) appropriate for the experimental design (RCBD).

• Treatment means are compared using a suitable post-hoc test, such as Tukey's HSD or Duncan's Multiple Range Test, at a significance level of p<0.05.

Signaling Pathways and Modes of Action

The efficacy of these herbicides is rooted in their specific molecular targets within the plant. Understanding these pathways is critical for managing resistance and developing new herbicidal compounds.

Isoproturon: Photosystem II Inhibition

Isoproturon belongs to the phenylurea class of herbicides and acts by inhibiting photosynthesis.[1] It blocks the electron transport chain at Photosystem II (PSII) by binding to the D1 protein, thereby preventing the fixation of CO2 and the production of ATP and NADPH necessary for plant growth.[2]

Caption: Isoproturon blocks electron transport at the QB site in Photosystem II.

Newer Herbicides: Diverse Modes of Action

Newer herbicides target different biochemical pathways, providing alternatives for managing weeds resistant to PSII inhibitors.

1. Acetolactate Synthase (ALS) Inhibitors (e.g., Sulfosulfuron, Mesosulfuron-methyl):

These herbicides inhibit the ALS enzyme, which is crucial for the biosynthesis of branched-chain amino acids (valine, leucine, and isoleucine).[3][4][5] This leads to a cessation of cell division and plant growth.[3]

Caption: ALS inhibitors block the synthesis of essential amino acids.

2. Acetyl-CoA Carboxylase (ACCase) Inhibitors (e.g., Pinoxaden, Clodinafop-propargyl):

These herbicides target the ACCase enzyme, which is essential for the first step in fatty acid biosynthesis in grasses.[6][7] This disrupts the formation of cell membranes, leading to weed death.[6][7]

Caption: ACCase inhibitors disrupt fatty acid synthesis in grasses.

3. Microtubule Assembly Inhibitors (e.g., Pendimethalin):

Pendimethalin belongs to the dinitroaniline class and works by inhibiting cell division (mitosis). It binds to tubulin, preventing the formation of microtubules which are essential for chromosome separation during cell division. This action is most effective on germinating seedlings before they emerge from the soil.

Caption: Pendimethalin inhibits microtubule formation, halting cell division.

4. Very Long-Chain Fatty Acid (VLCFA) Inhibitors (e.g., Pyroxasulfone):

Pyroxasulfone is a newer herbicide that inhibits the biosynthesis of very-long-chain fatty acids. These fatty acids are crucial components of cell membranes and cuticular waxes. Inhibition of their synthesis disrupts seedling shoot development.

Caption: Pyroxasulfone inhibits the synthesis of very long-chain fatty acids.

Conclusion

The landscape of herbicide technology is continually evolving. While Isoproturon has been a valuable tool, the data indicates that newer herbicides with diverse modes of action offer significant advantages in terms of efficacy against resistant weeds, broader weed control spectrums, and improved crop safety. For researchers and professionals in the field, a thorough understanding of these different chemistries and their mechanisms is paramount for developing sustainable and effective weed management strategies for the future. The strategic rotation and combination of herbicides with different modes of action will be crucial in mitigating the development of herbicide resistance and ensuring long-term agricultural productivity.

References

• 1. researcherslinks.com [researcherslinks.com]
• 2. 2024.sci-hub.se [2024.sci-hub.se]
• 3. grains.caes.uga.edu [grains.caes.uga.edu]
• 4. nda.gov.za [nda.gov.za]
• 5. wheatscience.mgcafe.uky.edu [wheatscience.mgcafe.uky.edu]
• 6. eplanning.blm.gov [eplanning.blm.gov]
• 7. mdpi.com [mdpi.com]

A Comparative Guide to Spectrofluorimetric and HPLC Methods for Isoproturon Quantification

For researchers, scientists, and drug development professionals, the choice of analytical methodology is critical for accurate and reliable quantification of compounds like the herbicide Isoproturon. High-Performance Liquid Chromatography (HPLC) is a well-established and robust technique for this purpose. However, spectrofluorimetry presents a potentially simpler and more accessible alternative. This guide provides a detailed comparison of a validated spectrofluorimetric method and a representative HPLC method for the determination of Isoproturon, supported by experimental data from published studies.

Method Performance: A Head-to-Head Comparison

The selection of an analytical method hinges on its performance characteristics. The following tables summarize the key validation parameters for a spectrofluorimetric method and a comparable HPLC method for Isoproturon analysis, allowing for a clear comparison of their capabilities.

Parameter	Spectrofluorimetric Method	HPLC-MS/MS Method	HPLC-UV Method
Linearity Range	0.5 - 15 µg/mL[1][2]	Not explicitly stated, but validation performed at 0.04 and 0.4 µg/mL[3]	1.0 - 50.0 µg/L (0.001 - 0.05 µg/mL)[4]
Limit of Detection (LOD)	0.144 µg/mL[1][2]	0.01 mg/kg (equivalent to 0.01 µg/g)[3][5]	0.5 µg/L (0.0005 µg/mL)[4]
Limit of Quantification (LOQ)	0.437 µg/mL[1][2]	Not explicitly stated	1.0 µg/L (0.001 µg/mL)[4]
Accuracy (Recovery)	85.00 ± 1.2% - 96.00 ± 0.5% in various matrices[2]	84% in poppy seeds[3][5]	97.48% - 100.26% in spiked water[4]
Precision (Repeatability)	Not explicitly stated	7% RSD[3][5]	0.16% Area RSD
Correlation Coefficient (R²)	0.9991[2]	Not explicitly stated	0.999[4]

Visualizing the Validation Workflow

The process of validating a new or alternative analytical method, such as spectrofluorimetry, against a standard or reference method like HPLC, follows a logical progression. This workflow ensures that the new method is fit for its intended purpose.

Analytical method validation workflow.

Experimental Protocols

Spectrofluorimetric Method

This method is based on the derivatization of Isoproturon with 2-cyanoacetamide (B1669375) (CAA) in a basic medium to produce a fluorescent product.[1]

1. Reagents and Chemicals:

• Isoproturon standard

• Methanol (B129727) (CH₃OH)

• 2-cyanoacetamide (CAA)

• Ammonia (B1221849) solution (NH₃)

• Distilled water

2. Standard Solution Preparation:

• Prepare a stock solution of Isoproturon (e.g., 600 µg/mL) by dissolving a known weight of the standard in methanol in a volumetric flask.[1]

• Prepare working standard solutions by appropriate dilution of the stock solution.[1]

• Prepare a 0.05 mol/L solution of CAA in distilled water.[1]

• Prepare a 15 mol/L working solution of ammonia.[1]

3. Procedure:

• In a series of conical flasks, add 2.0 mL of the 0.05 mol/L CAA solution.[1]

• To each flask, add 2.0 mL of the 15 mol/L ammonia solution.[1]

• Add varying volumes of the Isoproturon standard solution to achieve a final concentration range of 0.5 to 15 µg/mL.[1]

• Heat the flasks in a boiling water bath for 15 minutes.[1]

• Cool the mixtures to room temperature.[1]

• Dilute the contents of each flask with distilled water in a 10-mL volumetric flask.[1]

• Measure the fluorescence intensity at an emission wavelength of 378 nm after excitation at 333 nm.[1][2]

4. Sample Extraction (QuEChERS approach):

• For solid samples, a QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) extraction method can be employed to isolate Isoproturon before derivatization.[1]

HPLC Method

A common approach for Isoproturon analysis is reversed-phase HPLC coupled with a suitable detector, such as a Diode Array Detector (DAD) or a mass spectrometer (MS).

1. Instrumentation and Columns:

• An HPLC system with a quaternary or binary pump, autosampler, column compartment, and a detector (e.g., DAD).[4]

• A C18 analytical column is typically used for separation (e.g., Agilent ZORBAX RRHD SB-C18).[4]

2. Mobile Phase and Chromatographic Conditions:

• The mobile phase is typically a mixture of an aqueous component (e.g., water) and an organic solvent (e.g., methanol or acetonitrile), often run in a gradient mode.

• The flow rate is maintained at a constant value (e.g., 0.6 mL/min).[4]

• The column temperature is controlled (e.g., 40 °C).[4]

• Detection is performed at a specific wavelength (e.g., 240 nm for UV detection).[4]

3. Standard and Sample Preparation:

• Stock solutions of Isoproturon are prepared in a suitable solvent like methanol.[4]

• Calibration standards are prepared by diluting the stock solution in the mobile phase or an appropriate solvent.[4]

• Water samples can be analyzed directly or after an online enrichment step to enhance sensitivity.[4] For more complex matrices like poppy seeds, a methanol-water extraction followed by Solid Phase Extraction (SPE) cleanup is necessary.[3][5]

4. Online Sample Enrichment (for trace analysis in water):

• An automated online sample enrichment technique can be used to pre-concentrate the sample on a trapping column before elution onto the analytical column.[4] This significantly improves the detection limits.[4]

References

• 1. Determination of Isoproturon in Environmental Samples using the QuEChERS Extraction‐Spectrofluorimetric Method | Environmental Toxicology and Chemistry | Oxford Academic [academic.oup.com]
• 2. researchgate.net [researchgate.net]
• 3. cjfs.agriculturejournals.cz [cjfs.agriculturejournals.cz]
• 4. agilent.com [agilent.com]
• 5. Open Access CAAS Agricultural Journals: HPLC-MS/MS method for analysis of isoproturon in difficult matrix: poppy seeds [agriculturejournals.cz]

Isoproturon's Fate in the Earth: A Comparative Look at its Degradation Across Soil Types

A deep dive into the environmental persistence of the herbicide Isoproturon reveals that its breakdown is a complex process significantly dictated by the physical, chemical, and biological characteristics of the soil it inhabits. This guide provides a comparative analysis of Isoproturon degradation in various soil types, supported by experimental data, to offer researchers and environmental scientists a clear understanding of its behavior in the terrestrial environment.

The degradation of Isoproturon, a widely used phenylurea herbicide, is primarily a microbial process.[1] However, the rate of this breakdown is not uniform and exhibits substantial variability depending on the soil matrix.[2] Factors such as soil texture (the relative proportions of sand, silt, and clay), organic matter content, pH, and the abundance and activity of microbial populations play crucial roles in determining how long this chemical persists in the environment.[3] Slower degradation increases the risk of groundwater contamination, making a thorough understanding of these processes vital for environmental risk assessment.

Comparative Degradation Rates of Isoproturon in Different Soils

The persistence of Isoproturon, often measured by its half-life (DT50) - the time it takes for 50% of the initial amount to degrade - varies significantly across different soil types. While a single comprehensive study comparing multiple soil types under identical conditions is challenging to isolate, a synthesis of data from various research efforts provides a clear picture of these differences.

Generally, soils with higher microbial biomass and activity tend to exhibit faster degradation rates.[4] Soil pH has also been identified as a critical factor, with neutral to slightly alkaline conditions often favoring more rapid breakdown.[2][5]

Below is a summary of reported degradation times for Isoproturon in various soil contexts. It is important to note that direct comparison is complex due to variations in experimental conditions such as temperature and moisture across studies.

Soil Type/Description	Degradation Metric (Time)	Key Influencing Factors Noted
Sandy Loam	DT50: 6.5 to 30 days	Higher pH and microbial biomass correlated with faster degradation.[2][4]
Clay Soils	DT50: 31 to 483 days	Considerable spatial heterogeneity observed.[2]
Silty Clay Loam	DT50: 13 days (topsoil), 21 days (subsoil) at 20°C	Degradation was faster in the topsoil with higher organic matter.[6]
Sandy Loam vs. Clay Loam	DT25 (Time to 25% dissipation): 0.3 to 12.5 weeks	Greater variability in degradation was observed in the sandy loam.[7]

Experimental Protocols for Studying Isoproturon Degradation

The data presented in this guide are derived from laboratory and field studies employing established methodologies to track the dissipation of Isoproturon in soil. A common experimental approach involves the following key steps:

• Soil Collection and Preparation: Topsoil samples (typically 0-20 cm depth) are collected from the field. They are then sieved to remove large debris and may be air-dried or used fresh. For specific studies, soils may be sterilized to differentiate between microbial and chemical degradation.

• Isoproturon Application: A solution of Isoproturon, often radiolabeled with Carbon-14 (¹⁴C) for ease of tracking, is applied to the soil samples at a concentration relevant to agricultural use.

• Incubation: The treated soil samples are incubated under controlled conditions. Key parameters that are typically controlled include:

  • Temperature: Often maintained at a constant temperature (e.g., 15-22°C).

  • Moisture: Soil moisture is adjusted to a specific percentage of its water holding capacity (e.g., 50-90% WHC).

• Sampling and Extraction: At predetermined time intervals, subsamples of the soil are taken. The Isoproturon and its metabolites are extracted from the soil using organic solvents.

• Analysis: The concentration of Isoproturon and its degradation products in the extracts is quantified. High-Performance Liquid Chromatography (HPLC) is a commonly used analytical technique for this purpose. When ¹⁴C-labeled Isoproturon is used, the amount of evolved ¹⁴CO₂ can be measured to determine the rate of mineralization (the complete breakdown of the organic molecule to carbon dioxide).

• Data Analysis: The degradation kinetics are determined by fitting the concentration data over time to mathematical models, most commonly the first-order kinetic model, from which the half-life (DT50) is calculated.

Visualizing the Processes

To better illustrate the experimental and chemical processes involved in Isoproturon degradation, the following diagrams are provided.

Experimental workflow for studying Isoproturon degradation in soil.

The primary degradation pathway of Isoproturon in soil involves the stepwise removal of the methyl groups from the urea (B33335) side chain, a process known as N-demethylation. This leads to the formation of several key metabolites.

Primary degradation pathway of Isoproturon in soil.

References

• 1. In-Field Spatial Variability in the Degradation of the Phenyl-Urea Herbicide Isoproturon Is the Result of Interactions between Degradative Sphingomonas spp. and Soil pH - PMC [pmc.ncbi.nlm.nih.gov]
• 2. academic.oup.com [academic.oup.com]
• 3. researchgate.net [researchgate.net]
• 4. Spatial variability in the degradation rate of isoproturon in soil - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. portal.fis.tum.de [portal.fis.tum.de]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Isoproturon: Comprehensive Disposal and Safety Procedures for Laboratory Professionals

The following guide provides essential procedural information for the safe handling and disposal of Isoproturon, a phenylurea herbicide. Adherence to these protocols is critical for ensuring personnel safety and environmental protection, given Isoproturon's classification as hazardous to aquatic life with long-lasting effects and a suspected carcinogen.

Immediate Safety and Handling Protocols

Before handling or preparing for disposal, ensure all safety precautions have been read and understood.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-resistant gloves, protective clothing, and eye/face protection.[1] In case of dust or aerosol formation, work under a fume hood and use respiratory protection.[2]

• Handling: Avoid generating dust.[1] Prevent contact with skin and eyes. Do not inhale the substance.

• Storage: Store Isoproturon and its waste in tightly closed, original, or correctly labeled containers in a dry, secure, and locked location.[1][3]

• Spill Management: In case of a spill, do not let the product enter drains.[1] For liquid spills, absorb with an inert material such as sand or silica (B1680970) gel.[3] For solid spills, sweep up carefully without creating dust and place in a suitable, closed container for disposal.[1] Collect all spillage, as it is hazardous to the environment.

Step-by-Step Disposal Procedures

The ultimate disposal of Isoproturon must be managed by a licensed professional waste disposal service.[1] Never dispose of Isoproturon or its containers in household garbage or down any drain.[4][5][6]

Step 1: Waste Segregation and Labeling

• Unused or Surplus Product: Keep the chemical in its original container. Do not mix with other waste.

• Contaminated Materials: Any labware, PPE, or absorbent materials contaminated with Isoproturon must be treated as hazardous waste.

• Labeling: Clearly label all waste containers as "Hazardous Waste: Isoproturon" with appropriate hazard pictograms.

Step 2: Arranging for Professional Disposal

• Contact a licensed hazardous-waste disposal contractor to arrange for collection.[1][3]

• Provide the contractor with the Safety Data Sheet (SDS) for Isoproturon.

• Follow all local, regional, and national regulations for hazardous waste disposal.[3]

Step 3: Empty Container Decontamination Protocol (Triple Rinsing)

Empty containers can be disposed of as non-hazardous waste only if they are properly decontaminated through triple rinsing.[3][7][8] Residues in uncleaned containers must be treated as the product itself.

• Initial Draining: Empty the container's contents into the spray tank or appropriate vessel, allowing it to drain for an additional 30 seconds after the flow becomes drops.[8]

• First Rinse: Fill the container to 20-25% of its capacity with a suitable solvent (e.g., water, as specified by local guidelines). Securely replace the cap.[8]

• Agitation: Vigorously shake or agitate the container for at least 30 seconds to rinse all interior surfaces.[8]

• Rinsate Collection: Pour the rinsate (the rinse water) into the spray tank or a designated hazardous waste container for later disposal. Allow the container to drain completely.[8]

• Repeat: Repeat the rinsing and collection steps (2-4) two more times.[8]

• Final Preparation: After the final rinse, puncture the container to prevent reuse.[7] It can now be disposed of as non-hazardous waste or recycled through programs like drumMUSTER, where applicable.[3][8]

Key Quantitative Safety and Environmental Data

The following data underscores the importance of strict adherence to disposal protocols.

Parameter	Value	Significance
Aquatic Toxicity	EC50 (Algae): 10-13 µg/L	Very high toxicity to aquatic plants, necessitating the prevention of any release into waterways.[9][10]
Mammalian Toxicity	LD50 (Oral, Rat): >2,000 mg/kg	Indicates moderate acute toxicity if ingested.
LD50 (Oral, Mice): 3350 mg/kg	[11]
Environmental Persistence	Half-life in Soil: ~19 to 40 days	Demonstrates persistence that can lead to groundwater contamination.[10][12]
Half-life in Water: ~30 to 40 days	Contributes to its long-lasting harmful effects in aquatic environments.[10][11]
Human Health Hazard	Classification	Suspected of causing cancer (Carcinogenicity Category 2).

Isoproturon Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of Isoproturon-related waste in a laboratory setting.

Caption: Decision workflow for Isoproturon waste management.

References

• 1. Isoproturon | C12H18N2O | CID 36679 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. cpachem.com [cpachem.com]
• 3. safety365.sevron.co.uk [safety365.sevron.co.uk]
• 4. cpachem.com [cpachem.com]
• 5. agilent.com [agilent.com]
• 6. epa.gov [epa.gov]
• 7. Pesticide Disposal - Here are some tips to help manage and dispose of pesticides safely [ipm.missouri.edu]
• 8. Safe disposal of pesticides | EPA [epa.nsw.gov.au]
• 9. circabc.europa.eu [circabc.europa.eu]
• 10. Isoproturon - Coastal Wiki [coastalwiki.org]
• 11. Isoproturon - Wikipedia [en.wikipedia.org]
• 12. Availability and persistence of isoproturon under field and laboratory conditions - PubMed [pubmed.ncbi.nlm.nih.gov]

Safeguarding Your Research: A Comprehensive Guide to Handling Isoproturon

Essential protocols for the safe management, application, and disposal of Isoproturon in a laboratory setting, ensuring the protection of researchers and the integrity of scientific work.

Isoproturon, a urea-class selective herbicide, requires meticulous handling and disposal procedures to mitigate potential health risks and environmental contamination.[1] This guide provides indispensable safety and logistical information for researchers, scientists, and drug development professionals. Adherence to these protocols is paramount for maintaining a safe laboratory environment.

Personal Protective Equipment (PPE): Your First Line of Defense

When handling Isoproturon, a comprehensive PPE strategy is non-negotiable. The required equipment varies depending on the specific task, such as mixing, application, or disposal of the concentrated product.

Core PPE Requirements:

PPE Category	Specifications	Rationale
Hand Protection	Unlined, elbow-length chemical-resistant gloves (e.g., nitrile, butyl, neoprene).[2][3]	Prevents skin contact, a primary route of pesticide exposure.[2] Cotton or leather gloves are unsuitable as they can absorb and retain the chemical.[2][3]
Eye and Face Protection	Snug-fitting, non-fogging chemical splash goggles or a full-face shield.[2][3][4]	Protects against accidental splashes of liquid formulations or contact with dust.[2]
Body Covering	A clean, dry protective suit or coveralls that covers the entire body from wrists to ankles, worn over regular work clothes.[2] A chemical-resistant apron should be worn when mixing or loading.[2]	Minimizes skin exposure to spills and splashes.
Respiratory Protection	A NIOSH/MSHA-approved respirator with an appropriate cartridge (e.g., type ABEK) is necessary, especially when handling concentrates or in poorly ventilated areas.[5][6]	Protects against inhalation of toxic dust or vapors.[7]
Footwear	Chemical-resistant boots that cover the ankles. Pants should be worn over the boots.[3][8]	Prevents pesticide from getting inside the boots. Leather boots are not recommended.[3]
Head Protection	A wide-brimmed, waterproof hat.[3][8]	Protects the head and neck from spray drift. Cotton and felt hats should be avoided.[3]

Procedural Guidance for Safe Handling and Disposal

Handling Isoproturon:

• Preparation: Before handling, ensure all safety precautions have been read and understood.[5] Work in a well-ventilated area, preferably under a fume hood.[9]

• Personal Hygiene: Avoid contact with skin and eyes.[9] Do not eat, drink, or smoke when using this product.[5] Wash hands and face before breaks and immediately after handling.[5]

• Mixing and Application: When mixing concentrates, wear a chemical-resistant apron in addition to the core PPE.[2] Prevent the formation of dust and aerosols.[9]

• Storage: Store Isoproturon in its original, tightly closed container in a cool, dry, and well-ventilated place.[5][10] Keep it away from food, drink, and animal feeding stuffs and out of reach of children.[5] The storage area should be locked.[5][10]

Disposal Plan:

• Product Disposal: Offer surplus and non-recyclable solutions to a licensed disposal company.[9] Do not flush into surface water or sanitary sewer systems.[5]

• Container Disposal: Dispose of contaminated packaging as unused product.[9] Do not re-use empty containers.[5] Empty, clean containers can be disposed of as non-hazardous waste.[5]

• Spill Cleanup: In case of a spill, evacuate personnel to a safe area.[9] Wear full PPE, including respiratory protection.[7][11] Contain the spill using inert absorbent material (e.g., sand, silica (B1680970) gel, universal binder).[5][7] Sweep up the material, place it in a suitable container for disposal, and avoid creating dust.[9] Never return spilled material to the original container for re-use.[5]

Emergency Procedures: Immediate Actions are Critical

In Case of Exposure:

• Skin Contact: Immediately remove contaminated clothing.[7] Wash the affected area thoroughly with soap and water.[7][12]

• Eye Contact: Rinse the eye cautiously with running water for several minutes.[7][10] Remove contact lenses if present and easy to do. Continue rinsing and consult a doctor.[7][10]

• Inhalation: Move the person to fresh air. If breathing is irregular or stops, provide artificial respiration. Seek medical attention.[7]

• Ingestion: If swallowed, seek medical advice immediately and show the container or label.[5]

Emergency Contact Information:

In any case of exposure or emergency, have the product's Safety Data Sheet (SDS) and label readily available when contacting emergency services or a poison control center.[12][13]

Workflow for Safe Handling and Disposal of Isoproturon

Caption: Workflow for the safe handling and disposal of Isoproturon.

References

• 1. Isoproturon - Wikipedia [en.wikipedia.org]
• 2. Welcome to PSEP! [core.psep.cce.cornell.edu]
• 3. ohioline.osu.edu [ohioline.osu.edu]
• 4. CCOHS: Landscaping - Pesticides - Personal Protective Equipment [ccohs.ca]
• 5. safety365.sevron.co.uk [safety365.sevron.co.uk]
• 6. accustandard.com [accustandard.com]
• 7. agilent.com [agilent.com]
• 8. A few less obvious guidelines for handling plant protection products - SA Grain [sagrainmag.co.za]
• 9. Isoproturon | C12H18N2O | CID 36679 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. cpachem.com [cpachem.com]
• 11. Plan for Emergencies – Pesticide Environmental Stewardship [pesticidestewardship.org]
• 12. wpcdn.web.wsu.edu [wpcdn.web.wsu.edu]
• 13. uky.edu [uky.edu]